Dicopper chloride trihydroxide

• CAS: 1306-85-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure Analysis of Dicopper Chloride Trihydroxide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Dicopper chloride trihydroxide, with the chemical formula Cu₂(OH)₃Cl, is an inorganic compound of significant interest across various fields, including agriculture as a fungicide, catalysis, and as a corrosion product on copper-bearing metals.[1][2] It exists in several natural mineral forms, known as polymorphs, each possessing a unique crystal structure that dictates its physical and chemical properties.[1][3] The primary polymorphs are atacamite, paratacamite, clinoatacamite, and botallackite.[1][3][4] Understanding the intricate crystal structures of these polymorphs is crucial for optimizing their applications and for studies in materials science. This guide provides a comprehensive analysis of the crystal structures of these polymorphs, details the experimental protocols for their characterization, and presents quantitative data in a structured format.

Polymorphism and Stability

Dicopper chloride trihydroxide crystallizes into four main polymorphic forms:

• Atacamite : An orthorhombic crystal system, it is a common secondary mineral in areas with copper mineralization, especially in arid and saline environments.[1][5]

• Paratacamite : A rhombohedral (trigonal) system, often found as a corrosion product on copper and bronze.[1][6] Its structure is believed to be stabilized by the partial substitution of copper with other ions like zinc or nickel.[7]

• Botallackite : A monoclinic system and the least stable of the polymorphs.[1][8] It is often the first to crystallize and can transform into atacamite or paratacamite depending on the conditions.[1]

• Clinoatacamite : A monoclinic system that is considered the most thermodynamically stable of the polymorphs.[1][9][10]

The thermodynamic stability of these polymorphs follows the order: clinoatacamite > atacamite > botallackite.[1] Spectroscopic studies indicate that the strength of hydrogen bonding is in the order of paratacamite > atacamite > botallackite.[1]

Caption: Thermodynamic stability and transformation pathways of Cu₂(OH)₃Cl polymorphs.

Crystallographic Data

The structural analysis of the four polymorphs reveals distinct crystallographic parameters, which are summarized in the table below. This data is fundamental for identifying the specific polymorph and understanding its structural arrangement.

Parameter	Atacamite	Paratacamite	Botallackite	Clinoatacamite
Crystal System	Orthorhombic	Rhombohedral (Trigonal)	Monoclinic	Monoclinic
Space Group	Pnma	R3̅	P2₁/m	P2₁/n
a (Å)	6.01	13.654(5)	5.717	6.144(1) - 6.157(2)
b (Å)	9.13	13.654(5)	6.126	6.805(1) - 6.814(3)
c (Å)	6.84	14.041(6)	5.636	9.104(5) - 9.112(1)
β (°) **	90	90	93.07	99.55(3) - 99.65(4)
Unit Cell Vol. (ų) **	374.8	2267.0	197.1	375.7(2) - 376.58
References	[11]	[6]	[12][13]	[9][14][15]

Detailed Crystal Structures

The crystal structures of all polymorphs are characterized by copper(II) ions in a distorted octahedral coordination, a consequence of the Jahn-Teller effect.[1][3] These octahedra are formed by hydroxide (B78521) (OH⁻) and chloride (Cl⁻) ligands. The key difference between the polymorphs lies in the arrangement and linkage of these octahedra.

Atacamite

In the orthorhombic structure of atacamite, there are two distinct copper environments.[1] One copper atom is coordinated to four hydroxide groups and two chlorine atoms [Cu(OH)₄Cl₂]. The other is coordinated to five hydroxide groups and one chlorine atom [Cu(OH)₅Cl].[1][11] These two types of octahedra are linked by their edges to create a three-dimensional framework.[1] Specifically, the [Cu(OH)₄Cl₂] octahedra share edges to form layers, which are then cross-linked by the [Cu(OH)₅Cl] octahedra.[1]

• Cu-OH bond distances : The four nearest OH groups are at a distance of approximately 2.01 Å.[1][11]

• Cu-Cl bond distances : The Cu-Cl distances are around 2.75-2.76 Å.[1][11]

Botallackite

Botallackite possesses a monoclinic structure with two types of copper coordination geometries, similar to atacamite: [Cu(OH)₄Cl₂] and [Cu(OH)₅Cl].[1][16] However, in botallackite, these octahedra are assembled differently. Each octahedron shares six edges with its neighbors, forming two-dimensional sheets parallel to the (100) crystal plane.[1][16] These sheets are held together by hydrogen bonds between the hydroxyl groups of one sheet and the chlorine atoms of the adjacent sheet, which accounts for its perfect {100} cleavage.[16]

Caption: Sheet-like crystal structure of Botallackite held by hydrogen bonds.

Clinoatacamite

The monoclinic structure of clinoatacamite consists of layers of edge-sharing, Jahn-Teller distorted [Cu(OH)₄Cl₂] octahedra parallel to the (101) plane.[9] These layers are topologically similar to those found in mica.[9] Adjacent layers are linked by separate, slightly distorted [Cu(OH)₆] octahedra.[9] This distinct layering and cross-linkage differentiates it from the other polymorphs.[9]

Paratacamite

Paratacamite's rhombohedral structure is based on sheets of edge-sharing [CuCl₂(OH)₄] octahedra.[17] Between these adjacent sheets are two octahedral sites, M1 and M2, which are occupied by copper and a substituting element like magnesium or zinc.[17] This substitution is considered essential for stabilizing the paratacamite structure.[7]

Experimental Protocols for Structure Analysis

The determination and refinement of the crystal structures of dicopper chloride trihydroxide polymorphs rely on several key analytical techniques.

X-Ray Diffraction (XRD)

Single-crystal and powder X-ray diffraction are the definitive methods for crystal structure analysis.

Methodology:

• Sample Preparation : For single-crystal XRD, a high-quality crystal (typically < 0.5 mm) is isolated and mounted on a goniometer head. For powder XRD (PXRD), a polycrystalline sample is finely ground to ensure random orientation of the crystallites.

• Data Collection : The mounted crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam (commonly Mo Kα or Cu Kα radiation) is directed at the sample. As the sample is rotated, the X-rays are diffracted by the crystal lattice planes. A detector records the positions and intensities of the diffracted beams.[16]

• Structure Solution : The collected diffraction data (a pattern of reflections) is used to determine the unit cell dimensions and the space group. The positions of the atoms within the unit cell are then determined using methods like Patterson or direct methods.

• Structure Refinement : The initial structural model is refined using a least-squares process, which adjusts the atomic positions and thermal parameters to achieve the best possible fit between the observed and calculated diffraction patterns.[9][13][16] The quality of the fit is typically assessed by the R-factor (R1).[9]

Neutron Diffraction

Neutron diffraction is a powerful complementary technique to XRD. While X-rays are scattered by electrons, neutrons are scattered by atomic nuclei.

Methodology:

• Principle : This technique is particularly sensitive to lighter elements, such as hydrogen, which are difficult to locate accurately with XRD.[18] This makes it ideal for determining the precise positions of the hydrogen atoms in the hydroxyl groups of Cu₂(OH)₃Cl, providing critical information about the hydrogen bonding network.

• Procedure : A beam of neutrons from a nuclear reactor or spallation source is directed at the sample. The scattered neutrons are detected, and the resulting diffraction pattern is analyzed in a manner similar to XRD to refine the crystal structure.

Spectroscopic Analysis

Vibrational spectroscopy provides information about the chemical bonds within the crystal.

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy : These techniques probe the vibrational modes of the molecules. For Cu₂(OH)₃Cl, they can be used to identify the stretching and bending vibrations of the O-H bonds within the hydroxide groups and the Cu-Cl and Cu-O bonds.[19] This data helps to confirm the functional groups present and provides insight into the strength of hydrogen bonding, complementing the structural data from diffraction methods.

Caption: A typical experimental workflow for crystal structure determination.

Conclusion

The crystal structure of dicopper chloride trihydroxide is defined by its four polymorphs: atacamite, paratacamite, botallackite, and clinoatacamite. Each polymorph exhibits a unique three-dimensional arrangement of Jahn-Teller distorted copper-centered octahedra, leading to distinct crystallographic properties and stabilities. The elucidation of these structures is primarily achieved through X-ray and neutron diffraction techniques, supported by spectroscopic methods. The detailed structural knowledge presented in this guide is essential for professionals in materials science and drug development, enabling a deeper understanding of this compound's behavior and facilitating the design of novel applications.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. Dicopper chloride trihydroxide - Wikiwand [wikiwand.com]
• 3. grokipedia.com [grokipedia.com]
• 4. copper-chemistry.fandom.com [copper-chemistry.fandom.com]
• 5. Atacamite - Mineral Properties, Photos and Occurence [mineralexpert.org]
• 6. mindat.org [mindat.org]
• 7. researchgate.net [researchgate.net]
• 8. Botallackite - Wikipedia [en.wikipedia.org]
• 9. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 10. researchgate.net [researchgate.net]
• 11. journals.iucr.org [journals.iucr.org]
• 12. mindat.org [mindat.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 15. mindat.org [mindat.org]
• 16. rruff.net [rruff.net]
• 17. mindat.org [mindat.org]
• 18. chemrxiv.org [chemrxiv.org]
• 19. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]

An In-depth Technical Guide to the Identification of Dicopper Chloride Trihydroxide Polymorphs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the four known polymorphs of dicopper chloride trihydroxide, Cu₂(OH)₃Cl: atacamite, paratacamite, clinoatacamite, and botallackite.[1][2][3][4] Understanding the distinct crystallographic, spectroscopic, and thermal properties of these polymorphs is crucial for research, development, and quality control in various fields, including catalysis, agricultural science, and the preservation of cultural heritage.

Introduction to Dicopper Chloride Trihydroxide Polymorphs

Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is a green crystalline solid that exists in several polymorphic forms.[1][2] These polymorphs share the same chemical formula but differ in their crystal structure, leading to distinct physical and chemical properties.[3] The four naturally occurring polymorphs are atacamite, paratacamite, clinoatacamite, and botallackite. Atacamite is orthorhombic, paratacamite is rhombohedral, while clinoatacamite and botallackite are both monoclinic.[1][2][3] Botallackite is generally considered the least stable polymorph and can transform into atacamite or paratacamite depending on the conditions.[5][6]

Quantitative Data Presentation

The following tables summarize the key quantitative data for the identification and differentiation of the four dicopper chloride trihydroxide polymorphs.

Table 1: Crystallographic Data

Polymorph	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)
Atacamite	Orthorhombic	Pnma	6.03	9.12	6.865	90
Paratacamite	Rhombohedral (Trigonal)	R-3	13.654	13.654	14.041	120
Clinoatacamite	Monoclinic	P2₁/n	6.157	6.814	9.104	99.65
Botallackite	Monoclinic	P2₁/m	5.717	6.126	5.636	93.07

Note: Crystallographic data can vary slightly between different studies.

Table 2: Spectroscopic Data (Raman and Infrared)

Polymorph	Key Raman Peaks (cm⁻¹)	Key Infrared (FTIR) Peaks (cm⁻¹)
Atacamite	148 (O-Cu-O bending), 362 (Cu-Cl stretching), 513 (Cu-O stretching), 819, 911, 973 (O-H deformation)[7]	440-591 (Cu-Cl and Cu-O stretching), 819-984 (O-H deformation), 3328, 3438 (O-H stretching)[7]
Paratacamite	125, 150 (O-CuO bending), 732, 890, 942 (hydroxyl deformation)[8]	666, 751, 862, 1003, 1099[8]
Clinoatacamite	367, 420, 445, 799, 866, 892, 927, 969 (hydroxyl deformation)[8]	804, 821, 861, 891, 904, 921, 984 (hydroxyl deformation)[8]
Botallackite	402, 455 (Cu-Cl stretching), 857, 896 (hydroxyl deformation)	Data not readily available in the searched literature.

Note: Peak positions can have minor variations depending on the experimental setup.

Table 3: Thermal Analysis Data

Polymorph	Onset of Decomposition (°C)	Key Mass Loss Events	Final Residue
Atacamite	~250	Dehydroxylation followed by decomposition	CuO
Paratacamite	~270	Dehydroxylation followed by decomposition	CuO
Clinoatacamite	Considered the most stable polymorph	Dehydroxylation followed by decomposition	CuO
Botallackite	Considered the least stable polymorph	Dehydroxylation followed by decomposition	CuO

Note: Specific TGA/DSC data with precise temperatures and mass loss percentages for all four polymorphs are not consistently available in the reviewed literature. The data presented reflects the general stability trend.

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of dicopper chloride trihydroxide polymorphs.

Synthesis Protocols

3.1.1. Synthesis of Botallackite

Botallackite is often the first polymorph to crystallize and can be a key intermediate in the synthesis of atacamite and paratacamite.[5][6]

• Method: A common method involves the rapid addition of a base (e.g., sodium hydroxide (B78521) solution) to a copper(II) chloride solution at controlled temperatures.[5]

• Procedure:

  • Prepare a copper(II) chloride (CuCl₂) solution of a specific concentration (e.g., 0.1 M).

  • Rapidly add a stoichiometric amount of sodium hydroxide (NaOH) solution while vigorously stirring.

  • Maintain the reaction temperature at a low value (e.g., room temperature).

  • The resulting pale blue precipitate is botallackite. It is crucial to isolate the product quickly as it can rapidly recrystallize into more stable polymorphs.[5]

  • Filter the precipitate, wash with deionized water, and dry under vacuum.

3.1.2. Synthesis of Atacamite

The formation of atacamite is favored in solutions with higher concentrations of CuCl₂.[9][10]

• Method: Controlled precipitation from a copper(II) chloride solution.

• Procedure:

  • Prepare a concentrated solution of copper(II) chloride (CuCl₂).

  • Slowly add a dilute solution of a base (e.g., sodium hydroxide or ammonia) with constant stirring until a pH of around 5-6 is reached.

  • Age the resulting suspension at a slightly elevated temperature (e.g., 60-80 °C) for several hours to promote the crystallization of atacamite.

  • Filter the green precipitate, wash thoroughly with deionized water to remove any soluble salts, and dry at a moderate temperature (e.g., 110 °C).

3.1.3. Synthesis of Paratacamite

Paratacamite formation is favored in solutions with lower concentrations of CuCl₂.[9][10]

• Method: Conversion of aged and oxidized copper nanoparticles in acidic media or by controlled precipitation.

• Procedure (from copper nanoparticles):

  • Disperse aged and oxidized copper nanoparticles in a dilute hydrochloric acid (HCl) solution (e.g., 0.025 to 0.1 M).[11][12]

  • Allow the reaction to proceed, which leads to the formation of paratacamite nanoparticles.[11][12]

  • The resulting solid can be collected by centrifugation or filtration, washed, and dried.

• Procedure (precipitation):

  • Prepare a dilute solution of copper(II) chloride (CuCl₂).

  • Slowly add a dilute base with stirring to induce precipitation.

  • Maintain the reaction at room temperature and allow it to age for an extended period (e.g., several days) to ensure the formation of the thermodynamically stable paratacamite.

  • Collect and process the precipitate as described for atacamite.

3.1.4. Synthesis of Clinoatacamite

Clinoatacamite can be synthesized hydrothermally or by the transformation of atacamite.

• Method 1: Hydrothermal Synthesis

  • Combine copper(II) oxide (CuO) or copper(II) hydroxide (Cu(OH)₂) with a chloride source (e.g., ZnCl₂) in a sealed reaction vessel.[13][14]

  • Add water to create a slurry.

  • Heat the vessel to a temperature between 130 and 175 °C for several days.[15]

  • Slowly cool the vessel to allow for the growth of clinoatacamite crystals.

• Method 2: Transformation from Atacamite

  • Reflux a suspension of atacamite in water for an extended period (e.g., 6 days).[16]

  • This process can induce the transformation of atacamite to the more stable clinoatacamite.[16]

  • Isolate the product by filtration and drying.

Characterization Protocols

3.2.1. X-ray Diffraction (XRD)

• Objective: To determine the crystal structure and identify the specific polymorph based on its unique diffraction pattern.

• Instrumentation: A powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å) is typically used.

• Sample Preparation: The sample should be finely ground to a homogenous powder to ensure random orientation of the crystallites. The powder is then mounted on a sample holder.

• Data Collection:

  • Set the 2θ scan range typically from 10° to 80°.

  • Use a step size of 0.02° and a scan speed of 1-2°/minute.

  • The collected diffraction pattern is then compared with standard diffraction patterns from databases (e.g., ICDD) or literature data for the different polymorphs.

3.2.2. Raman Spectroscopy

• Objective: To identify polymorphs based on their characteristic vibrational modes.

• Instrumentation: A Raman spectrometer equipped with a microscope and a laser excitation source (e.g., 532 nm, 633 nm, or 785 nm).

• Sample Preparation: A small amount of the powdered sample is placed on a microscope slide.

• Data Collection:

  • Focus the laser on the sample using the microscope.

  • Acquire the Raman spectrum over a relevant spectral range (e.g., 100-4000 cm⁻¹).

  • The laser power and acquisition time should be optimized to obtain a good signal-to-noise ratio without causing sample degradation.

  • The obtained spectrum is then compared with reference spectra of the known polymorphs.

3.2.3. Infrared (IR) Spectroscopy

• Objective: To identify polymorphs based on their characteristic infrared absorption bands.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer, often with an attenuated total reflectance (ATR) accessory.

• Sample Preparation: For ATR-FTIR, a small amount of the powder is pressed firmly against the ATR crystal. For transmission FTIR, the sample is typically mixed with KBr powder and pressed into a pellet.

• Data Collection:

  • Collect a background spectrum of the empty accessory.

  • Collect the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • The resulting absorbance or transmittance spectrum is compared with reference spectra.

3.2.4. Thermal Analysis (TGA/DSC)

• Objective: To investigate the thermal stability and decomposition behavior of the polymorphs.

• Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

• Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• Data Collection:

  • Heat the sample from room temperature to a final temperature (e.g., 1000 °C) at a constant heating rate (e.g., 10 °C/min).

  • The experiment is typically conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • The TGA curve plots the mass change as a function of temperature, while the DSC curve shows the heat flow to or from the sample.

Identification Workflow

The following diagram illustrates a logical workflow for the identification of an unknown dicopper chloride trihydroxide polymorph.

Caption: Workflow for dicopper chloride trihydroxide polymorph identification.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. celestialearthminerals.com [celestialearthminerals.com]
• 4. Client Challenge [copper-chemistry.fandom.com]
• 5. Synthesis and stabilities of the basic copper(II) chlorides atacamite, paratacamite and botallackite | Mineralogical Magazine | Cambridge Core [cambridge.org]
• 6. Synthesis and stabilities of the basic copper(II) chlorides atacamite, paratacamite and botallackite | Mineralogical Magazine | Cambridge Core [cambridge.org]
• 7. Methodologies for the Characterization and Identification of Natural Atacamite as a Pigment in Andean Colonial Painting | MDPI [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. [PDF] CONDITIONS GOVERNING THE FORMATION OF ATACAMITE AND PARATACAMITE1 | Semantic Scholar [semanticscholar.org]
• 10. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 11. Formation of paratacamite nanomaterials via the conversion of aged and oxidized copper nanoparticles in hydrochloric acidic media - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. web.mit.edu [web.mit.edu]
• 14. pubs.aip.org [pubs.aip.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

The Natural Occurrence of Atacamite and Paratacamite: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Atacamite and its polymorph, paratacamite, are secondary copper chloride hydroxide (B78521) minerals of significant interest due to their prevalence in the oxidized zones of copper deposits, particularly in arid and saline environments. Their formation and stability are governed by specific geochemical conditions, providing insights into mineral weathering processes and the mobility of copper in the environment. This technical guide provides an in-depth overview of the natural occurrence of atacamite and paratacamite, their formation pathways, associated mineralogy, and the analytical techniques employed for their characterization. Detailed experimental protocols for key analytical methods are provided to facilitate further research and analysis.

Introduction

Atacamite and paratacamite are copper(II) chloride hydroxide minerals with the same chemical formula, Cu₂(OH)₃Cl, but different crystal structures. Atacamite crystallizes in the orthorhombic system, while paratacamite is trigonal. These minerals are typically formed as secondary alteration products of primary copper sulfide (B99878) minerals in environments where saline water or aerosols provide a source of chloride ions. Their presence is a key indicator of specific weathering conditions and can influence the local geochemistry of copper.

Natural Occurrence and Geological Environments

Atacamite and paratacamite are predominantly found in the oxidized zones of copper ore deposits, especially in regions with arid or semi-arid climates.[1][2][3] The Atacama Desert in Chile is the type locality for atacamite and a prime example of the ideal environment for its formation.[2]

Key geological settings for the occurrence of atacamite and paratacamite include:

• Oxidized Zones of Copper Deposits: This is the most common environment. Primary copper sulfides (e.g., chalcopyrite, bornite, covellite) are weathered by oxygenated groundwater containing chloride ions, leading to the precipitation of atacamite and paratacamite.[1][3][4]

• Volcanic Fumaroles: Atacamite can also form as a sublimate from volcanic gases, where it precipitates directly from the vapor phase.[2][3]

• Submarine Black Smokers: These minerals have been identified as alteration products of sulfides in deep-sea hydrothermal vent fields.[2][4]

• Weathering of Artificial Materials: Atacamite and paratacamite are known to form as corrosion products on ancient bronze and copper artifacts exposed to saline conditions.[2]

Formation Conditions

The formation of atacamite versus paratacamite is sensitive to the physicochemical conditions of the local environment. Key factors influencing their precipitation include:

• Chloride Concentration: The presence of chloride ions is essential for the formation of these minerals. The source of chlorine is often from saline groundwater, evaporite minerals like halite (NaCl), or seawater spray.[1]

• pH and Eh: The stability of atacamite and paratacamite is dependent on the pH and redox potential (Eh) of the surrounding solutions. They typically form under oxidizing conditions.

• Copper Concentration: The concentration of dissolved copper, specifically the CuCl⁺ complex, appears to play a role in determining which polymorph crystallizes. Higher concentrations of the CuCl⁺ complex tend to favor the nucleation of atacamite over paratacamite.

• Temperature: While both minerals form at relatively low temperatures, paratacamite is suggested to be the more thermodynamically stable phase at temperatures of 100°C and higher at normal pressures. Atacamite may be more stable at room temperature.

Associated Mineralogy

Atacamite and paratacamite are frequently found in association with a variety of other secondary copper minerals, which can provide further clues about the geochemical environment. Common associated minerals include:

• Chrysocolla (Cu₂₋ₓAlₓ(H₂₋ₓSi₂O₅)(OH)₄·nH₂O)[2][3]

• Malachite (Cu₂(CO₃)(OH)₂)[1][2]

• Cuprite (Cu₂O)[2][3]

• Brochantite (Cu₄(SO₄)(OH)₆)[2]

• Linarite (PbCu(SO₄)(OH)₂)[2]

• Caledonite (Pb₅Cu₂(CO₃)(SO₄)₃(OH)₆)[2]

• Gypsum (CaSO₄·2H₂O)[3]

• Limonite (a mixture of hydrated iron oxides)[3]

Physicochemical Properties

A summary of the key physical and optical properties of atacamite and paratacamite is presented in the table below for easy comparison.

Property	Atacamite	Paratacamite
Crystal System	Orthorhombic	Trigonal
Color	Bright to dark green, blackish green	Green to greenish-black
Luster	Adamantine to vitreous	Vitreous
Streak	Apple-green	Green
Hardness (Mohs)	3 - 3.5	3
Specific Gravity	3.76 - 3.78	3.74
Cleavage	Perfect on {010}	Good on {10-11}
Fracture	Conchoidal	Conchoidal to uneven
Optical Class	Biaxial (-)	Uniaxial (+)
Refractive Indices	nα = 1.831, nβ = 1.861, nγ = 1.880	ω = 1.843, ε = 1.848
Birefringence	0.049	0.005

Experimental Protocols for Identification and Characterization

The accurate identification and characterization of atacamite and paratacamite are crucial for mineralogical and geochemical studies. The following section details the methodologies for the key analytical techniques used.

X-ray Powder Diffraction (XRD)

X-ray powder diffraction is the most definitive method for distinguishing between atacamite and paratacamite due to their different crystal structures.

5.1.1. Sample Preparation

• A small, representative sample of the mineral is carefully selected.

• The sample is ground to a fine powder (typically <10 µm) using an agate mortar and pestle to ensure random orientation of the crystallites.

• The powder is then mounted onto a sample holder, which can be a zero-background plate (e.g., single-crystal silicon) or a standard glass slide with a cavity. The surface of the powder should be flat and level with the holder.

5.1.2. Instrumentation and Data Collection

• Instrument: A modern powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is typically used.

• Voltage and Current: The X-ray tube is operated at a voltage of 40 kV and a current of 30-40 mA.

• Scan Range (2θ): A typical scan range is from 5° to 70° 2θ.

• Step Size and Scan Speed: A step size of 0.02° 2θ and a scan speed of 1-2°/minute are commonly employed for routine identification. For detailed structural analysis (e.g., Rietveld refinement), a smaller step size and longer counting times are necessary.

• Optics: Divergence and anti-scatter slits are used to control the beam geometry, and a monochromator or a detector with energy discrimination is used to reduce background noise.

5.1.3. Data Analysis

• The resulting diffraction pattern is processed using software to identify the peak positions (in °2θ) and their relative intensities.

• The d-spacings are calculated from the peak positions using Bragg's Law (nλ = 2d sinθ).

• The experimental pattern is then compared with standard reference patterns from a crystallographic database (e.g., the Powder Diffraction File™ from the International Centre for Diffraction Data) for phase identification.

Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides information about the vibrational modes of molecules and can be used to distinguish between atacamite and paratacamite based on their unique spectral fingerprints.

5.2.1. Sample Preparation

No specific sample preparation is typically required for Raman analysis. The mineral can be analyzed directly as a solid fragment or as a powder.

5.2.2. Instrumentation and Data Collection

• Instrument: A Raman microscope equipped with a laser source, a spectrometer, and a CCD detector.

• Laser Excitation: A common laser wavelength used is 532 nm or 785 nm. The choice of laser depends on the sample's fluorescence characteristics.

• Laser Power: The laser power at the sample should be kept low (typically <1 mW) to avoid thermal damage to the mineral.

• Objective: A high-magnification objective (e.g., 50x or 100x) is used to focus the laser beam onto a small spot on the sample.

• Acquisition Time and Accumulations: The spectral acquisition time can range from a few seconds to several minutes, and multiple accumulations are often averaged to improve the signal-to-noise ratio.

• Spectral Range: The spectrometer is typically set to collect data over a Raman shift range of 100 to 4000 cm⁻¹.

5.2.3. Data Analysis

• The collected Raman spectrum is processed to remove cosmic rays and background fluorescence.

• The positions and relative intensities of the Raman bands are determined.

• The experimental spectrum is compared with reference spectra of atacamite and paratacamite for identification. Key distinguishing peaks are often found in the hydroxyl stretching and lattice vibration regions.

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS)

SEM-EDS is used to examine the morphology of the mineral crystals and to determine their elemental composition.

5.3.1. Sample Preparation

• The mineral sample is mounted on an aluminum stub using conductive carbon tape or epoxy.

• If the sample is non-conductive, it is coated with a thin layer of a conductive material (e.g., carbon or gold) to prevent charging under the electron beam.

5.3.2. Instrumentation and Data Collection

• Instrument: A scanning electron microscope equipped with an energy-dispersive X-ray spectrometer.

• Accelerating Voltage: An accelerating voltage of 15-20 kV is typically used for qualitative and quantitative analysis.

• Beam Current: The beam current is adjusted to obtain a sufficient X-ray count rate without causing damage to the sample.

• Imaging: Secondary electron (SE) and backscattered electron (BSE) detectors are used to obtain images of the sample's surface topography and compositional contrast, respectively.

• EDS Analysis: The EDS detector collects the X-rays emitted from the sample when it is irradiated by the electron beam. The resulting spectrum shows peaks corresponding to the elements present in the sample. Quantitative analysis can be performed using standardless methods or by comparing with known standards.

5.3.3. Data Analysis

• The SEM images are analyzed to determine the morphology and texture of the mineral grains.

• The EDS spectra are processed to identify the elements present and to quantify their concentrations. For atacamite and paratacamite, the analysis should confirm the presence of copper, chlorine, and oxygen. A key distinguishing feature is that paratacamite often contains essential zinc, which can be detected by EDS.

Visualizations

Caption: Formation pathway of atacamite and paratacamite.

Caption: Experimental workflow for mineral identification.

Conclusion

Atacamite and paratacamite are important secondary copper minerals whose natural occurrence provides valuable information about geochemical processes in the oxidized zones of copper deposits. Their formation is intricately linked to the availability of chloride ions and the specific physicochemical conditions of the weathering environment. The accurate identification and characterization of these polymorphs are essential for mineralogical, geochemical, and material science studies. The detailed experimental protocols provided in this guide for XRD, Raman spectroscopy, and SEM-EDS offer a robust framework for researchers to conduct further investigations into these fascinating minerals.

References

• 1. mdpi.com [mdpi.com]
• 2. physics.montana.edu [physics.montana.edu]
• 3. mdpi.com [mdpi.com]
• 4. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

Navigating the Challenges of Dissolution: A Technical Guide to the Solubility of Dicopper Chloride Trihydroxide in Organic Solvents

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of dicopper chloride trihydroxide (Cu₂(OH)₃Cl) in organic solvents. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes available data, outlines detailed experimental protocols for solubility determination, and presents a visual workflow to guide laboratory practices.

Core Finding: A Sparingly Soluble Compound

Dicopper chloride trihydroxide, a compound with significant applications in agriculture and as a chemical intermediate, exhibits exceedingly low solubility in organic solvents. Extensive review of scientific literature and chemical databases consistently characterizes the compound as "insoluble" or "virtually insoluble" in this class of solvents.[1][2] This inherent insolubility is a critical factor for consideration in process chemistry, formulation development, and reaction engineering where dicopper chloride trihydroxide is a potential reactant or catalyst.

While precise quantitative data remains elusive in publicly available literature, the following table summarizes the qualitative solubility descriptions across a range of common organic solvents.

Organic Solvent	Chemical Class	Qualitative Solubility	Source(s)
Ethanol	Polar Protic	Insoluble	[1]
Methanol	Polar Protic	Insoluble
Acetone	Polar Aprotic	Insoluble
n-Hexane	Non-polar	Insoluble
Dimethylformamide (DMF)	Polar Aprotic	Insoluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Insoluble

Note: The absence of a specific citation for some solvents indicates a general statement of insolubility in organic solvents from broader chemical safety and information sources.

Given the lack of specific quantitative data, this guide provides a robust experimental protocol for researchers who require precise solubility measurements for their specific applications.

Experimental Protocol: Isothermal Saturation Method for Determination of Low Solubility

The isothermal saturation method is a reliable technique for determining the equilibrium solubility of sparingly soluble compounds like dicopper chloride trihydroxide. This method involves creating a saturated solution at a constant temperature and subsequently measuring the concentration of the dissolved solute.

Objective:

To quantitatively determine the solubility of dicopper chloride trihydroxide in a selected organic solvent at a specified temperature.

Materials and Equipment:

• Dicopper chloride trihydroxide (analytical grade)

• Selected organic solvent (HPLC grade or equivalent)

• Thermostatic shaker or water bath

• Inert gas (e.g., Nitrogen or Argon)

• Syringe filters (0.2 µm, solvent-compatible)

• Volumetric flasks and pipettes

• Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES) or Atomic Absorption Spectrometer (AAS)

• Analytical balance

Procedure:

• Sample Preparation:

  • Accurately weigh an excess amount of dicopper chloride trihydroxide and add it to a known volume of the selected organic solvent in a sealed, airtight glass vial. The presence of excess solid is crucial to ensure the solution reaches saturation.

  • To prevent any potential reaction with air, it is advisable to purge the vial with an inert gas before sealing.

• Equilibration:

  • Place the sealed vials in a thermostatic shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium between the solid and dissolved phases is achieved. The exact time may need to be determined empirically by taking measurements at different time points until the concentration of the dissolved solid remains constant.

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the vials to stand undisturbed in the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully draw a known volume of the supernatant using a syringe. It is critical not to disturb the settled solid.

  • Immediately filter the collected supernatant through a 0.2 µm syringe filter that is compatible with the organic solvent to remove any suspended microparticles. The filter should be pre-conditioned by passing a small amount of the pure solvent through it.

• Sample Analysis:

  • Accurately dilute the filtered saturated solution with the pure organic solvent to a concentration that falls within the linear dynamic range of the analytical instrument (ICP-OES or AAS).

  • Prepare a series of calibration standards of known copper concentrations in the same organic solvent.

  • Analyze the calibration standards and the diluted sample solution using ICP-OES or AAS to determine the concentration of copper in the sample.[3][4][5][6] ICP-OES is often preferred for its high sensitivity and ability to measure very low concentrations.[7][8][9][10]

• Calculation of Solubility:

  • Calculate the concentration of copper in the original saturated solution by accounting for the dilution factor.

  • Convert the concentration of copper to the concentration of dicopper chloride trihydroxide using their respective molar masses.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Visualizing the Workflow

The following diagram illustrates the logical steps involved in the experimental determination of dicopper chloride trihydroxide solubility.

Caption: Workflow for the experimental determination of dicopper chloride trihydroxide solubility.

This in-depth guide provides a foundational understanding of the solubility characteristics of dicopper chloride trihydroxide in organic solvents. While generally considered insoluble, the provided experimental protocol offers a clear pathway for researchers to obtain precise quantitative data essential for their specific scientific and developmental endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 3. The determination of small amounts of copper in organic matter by atomic-absorption spectroscopy - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Copper- Determination by AAS | OIV [oiv.int]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. analytik-jena.com [analytik-jena.com]
• 9. japer.in [japer.in]
• 10. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Thermal Decomposition Pathway of Dicopper Chloride Trihydroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicopper chloride trihydroxide, with the chemical formula Cu₂(OH)₃Cl, is an inorganic compound also known as tribasic copper chloride (TBCC). It exists naturally as several polymorphs, including atacamite, paratacamite, and botallackite.[1] This compound sees widespread use in agriculture as a fungicide and in animal feed as a source of copper.[1] For researchers, its most pertinent application lies in its role as a precursor for the synthesis of nanostructured copper oxides through thermal decomposition.[2] Understanding the precise pathway of this decomposition is critical for controlling the phase, size, and morphology of the resulting copper oxide nanoparticles, which have significant applications in catalysis, sensing, and antimicrobial formulations.

This guide provides a comprehensive overview of the thermal decomposition of dicopper chloride trihydroxide, detailing the multi-stage reaction pathway, the influence of the surrounding atmosphere, quantitative thermal analysis data, and the experimental protocols used for its study.

The Thermal Decomposition Pathway

The thermal decomposition of dicopper chloride trihydroxide is not a single-step event but rather a sequence of reactions that are highly dependent on experimental conditions, most notably the temperature and the composition of the surrounding atmosphere.[3] The process generally involves an initial dehydroxylation followed by the decomposition of intermediate copper oxychloride species.

General Mechanism

The decomposition typically proceeds in two main stages:

• Dehydroxylation: Upon heating, Cu₂(OH)₃Cl first loses water molecules from its hydroxyl groups. This dehydroxylation step results in the formation of an intermediate copper oxychloride (Cu₂OCl₂) and copper(II) oxide (CuO). The general reaction for this stage is:

  4Cu₂(OH)₃Cl(s) → 2Cu₂OCl₂(s) + 4CuO(s) + 6H₂O(g)

• Decomposition of Copper Oxychloride: The intermediate Cu₂OCl₂ is unstable at higher temperatures and decomposes further. This stage involves the release of chlorine and the formation of various copper oxides. The specific products are heavily influenced by the atmosphere.

Influence of Atmosphere on Final Products

The final products of the decomposition are critically determined by the atmosphere in which the heating is conducted.[3]

• In an Inert Atmosphere (e.g., Nitrogen): The decomposition in a nitrogen atmosphere proceeds through various copper oxide phases.[2] Studies have shown a sequence of transformations leading to a mixture of cupric oxide (CuO) and cuprous oxide (Cu₂O).[2] The pathway involves the formation of intermediate phases, including Cu₄O₃, before yielding the more stable CuO and Cu₂O at higher temperatures.[2]

• In an Oxidizing Atmosphere (e.g., Air): When heated in air, the decomposition pathway is altered by the presence of oxygen. The basic chlorides first dehydroxylate and then lose halogen.[4] The final product is typically cuprous oxide (Cu₂O) when decomposed at low heating rates.[3]

• Under Vacuum: Thermal decomposition under high vacuum conditions follows a reductive pathway. The final product obtained at relatively low temperatures is metallic copper (Cu), making this a viable method for producing copper powder from an inorganic precursor.[3]

The distinct pathways based on the atmospheric conditions are visualized in the diagram below.

Figure 1: Influence of atmosphere on decomposition products.

Quantitative Decomposition Data

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are crucial for quantifying the decomposition process. The data reveals distinct temperature ranges for each decomposition step, associated mass losses, and the nature of the thermal events (endothermic or exothermic).

Decomposition Stage	Temperature Range (°C)	Key Events & Gaseous Products	Solid Products Identified	Analytical Technique
Stage 1: Dehydroxylation	250 - 400	Endothermic loss of water (H₂O).	Cu₂OCl₂, CuO	TGA-DTA[2]
Stage 2: Intermediate Decomposition (Inert)	400 - 900+	Decomposition of Cu₂OCl₂, release of Cl₂.	Cu₄O₃, CuO, Cu₂O	TGA, PXRD[2]
Stage 2: Intermediate Decomposition (Air)	400 - 700	Decomposition, oxidation.	Cu₂O	TGA, PXRD[3]
Stage 2: Intermediate Decomposition (Vacuum)	> 400	Reductive decomposition.	Metallic Cu	HT-XRD[3]

Note: Temperature ranges are approximate and can vary based on factors like heating rate and the specific polymorph (e.g., atacamite vs. paratacamite).

Experimental Protocols

Reproducible results in thermal analysis require well-defined experimental protocols for sample preparation, analysis, and characterization.

Synthesis of Dicopper Chloride Trihydroxide Precursor

A common and scalable method for synthesizing Cu₂(OH)₃Cl is through the air oxidation of a copper(I) chloride (CuCl) solution in brine.[1]

• Preparation of CuCl Solution: A copper(II) chloride (CuCl₂) solution in concentrated brine (NaCl) is reacted with copper metal until the solution is colorless, indicating the complete reduction of Cu(II) to Cu(I).

  • CuCl₂ + Cu + 2NaCl → 2NaCuCl₂[1]

• Oxidation and Hydrolysis: The resulting NaCuCl₂ solution is heated to approximately 60-90°C and aerated. This process oxidizes the copper and causes the precipitation of dicopper chloride trihydroxide.

  • 12NaCuCl₂ + 3O₂ + 6H₂O → 4Cu₂(OH)₃Cl + 4CuCl₂ + 12NaCl

• Purification: The green precipitate is filtered, washed with deionized water to remove soluble salts, and dried.

Alternatively, hydrothermal synthesis routes can be employed to produce specific polymorphs like clinoatacamite or paratacamite, often for studies in materials physics.[5]

Thermal Analysis Methodology

Thermogravimetric and Differential Thermal Analysis (TGA/DTA) are performed to study the decomposition kinetics and temperature profiles.

• Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DTA/DSC is used.

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the dried Cu₂(OH)₃Cl powder is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• Experimental Conditions:

  • Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 1000°C) at a constant heating rate (e.g., 10 °C/min).

  • Atmosphere: A continuous flow of a purge gas (e.g., high-purity nitrogen for inert conditions or dry air for oxidizing conditions) is maintained at a set flow rate (e.g., 50 mL/min). For vacuum studies, the furnace is connected to a vacuum pump system.[6]

• Data Acquisition: The instrument records the sample mass (TGA), the temperature difference between the sample and a reference (DTA), and the sample temperature as a function of time.

Product Characterization

To identify the solid products at various stages of decomposition, the heating process is stopped at specific temperatures of interest, and the resulting residue is rapidly cooled and analyzed.

Figure 2: Standard experimental workflow for decomposition analysis.

• Powder X-Ray Diffraction (PXRD): This is the primary technique used to identify the crystalline phases of the solid residues.[2] By comparing the obtained diffraction patterns with standard databases (e.g., JCPDS/ICDD), the specific copper oxides or intermediate phases can be unequivocally identified.

• Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the particle morphology, revealing changes in size, shape, and texture as the decomposition progresses.

• Energy-Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS provides elemental analysis of the sample, confirming the presence and relative amounts of copper, oxygen, and chlorine in the precursor and its decomposition products.[2]

Conclusion

The thermal decomposition of dicopper chloride trihydroxide is a complex, multi-step process that is highly sensitive to the ambient atmosphere. A thorough understanding of this pathway, from initial dehydroxylation to the formation of various copper-containing final products, is essential for scientists aiming to synthesize copper oxide materials with tailored properties. By carefully controlling the decomposition temperature and atmosphere, it is possible to selectively produce nanostructured CuO, Cu₂O, or even metallic copper. The experimental protocols outlined in this guide, combining controlled synthesis, rigorous thermal analysis, and detailed product characterization, provide a robust framework for investigating and harnessing this versatile chemical transformation.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Thermal studies on halides and basic halides of copper(II) - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. meow.elettra.eu [meow.elettra.eu]

Unraveling the Jahn-Teller Distortion in Dicopper Chloride Trihydroxide: A Technical Guide

Abstract

Dicopper chloride trihydroxide, Cu₂(OH)₃Cl, a compound found in nature as the minerals atacamite, clinoatacamite, botallackite, and paratacamite, presents a compelling case study of the Jahn-Teller distortion. This phenomenon, inherent to certain electron configurations in non-linear molecules, profoundly influences the crystal structure, and consequently, the physicochemical properties of these materials. This technical guide provides an in-depth analysis of the Jahn-Teller distortion in dicopper chloride trihydroxide, with a focus on its most common polymorphs, atacamite and clinoatacamite. It offers a comprehensive overview of the structural ramifications, detailed experimental protocols for characterization, and a summary of key quantitative data. This document is intended to serve as a valuable resource for researchers in materials science, inorganic chemistry, and drug development, where understanding crystal polymorphism and its effects is paramount.

Introduction to the Jahn-Teller Effect

The Jahn-Teller theorem posits that any non-linear molecule with a spatially degenerate electronic ground state will undergo a geometric distortion that removes this degeneracy, thereby lowering the overall energy of the system. This effect is particularly prominent in octahedral complexes of copper(II), which has a d⁹ electronic configuration. In an ideal octahedral field, the five d-orbitals are split into a lower energy, triply degenerate t₂g set (dxy, dxz, dyz) and a higher energy, doubly degenerate eg set (dx²-y², dz²). For a d⁹ ion like Cu²⁺, the t₂g orbitals are completely filled, while the eg set contains three electrons, leaving one orbital with a single electron and the other with a pair. This creates a degenerate electronic state.

To resolve this instability, the complex undergoes a tetragonal distortion, typically an elongation along the z-axis, though compression can also occur. This elongation lowers the energy of the dz² orbital and increases the energy of the dx²-y² orbital, removing the degeneracy and leading to a more stable electronic configuration. This structural distortion has significant consequences for the bond lengths and angles within the coordination polyhedron, which can be precisely measured using diffraction techniques.

The Crystal Structure of Dicopper Chloride Trihydroxide Polymorphs

Dicopper chloride trihydroxide, Cu₂(OH)₃Cl, crystallizes in several polymorphic forms, with atacamite and clinoatacamite being the most prevalent. The fundamental building block in these structures is a [Cu(OH)₄Cl₂] or [Cu(OH)₅Cl] octahedron, which exhibits a pronounced Jahn-Teller distortion.

Atacamite , with an orthorhombic crystal system (space group Pnma), features a three-dimensional framework of distorted [Cu(OH)₄Cl₂] and [Cu(OH)₅Cl] octahedra. The Jahn-Teller distortion manifests as an elongation of the Cu-O and Cu-Cl bonds along the apical axes of the octahedra.

Clinoatacamite , a monoclinic polymorph (space group P2₁/n), consists of sheets of edge-sharing distorted [Cu(OH)₄Cl₂] octahedra. These sheets are interconnected by hydrogen bonds. Similar to atacamite, the copper(II) centers display a distinct Jahn-Teller distortion with elongated axial bonds.

The structural differences between these polymorphs, driven by the nuances of the Jahn-Teller distortion and the resulting packing of the coordination polyhedra, lead to variations in their physical and chemical properties.

Quantitative Analysis of Jahn-Teller Distortion

The extent of the Jahn-Teller distortion can be quantified by examining the bond lengths within the copper coordination polyhedra. The following tables summarize representative bond lengths for the distorted octahedra in atacamite and clinoatacamite, clearly illustrating the elongated axial bonds compared to the equatorial bonds.

Table 1: Copper Coordination Bond Lengths in Atacamite

Atom 1	Atom 2	Bond Length (Å)	Coordination
Cu1	O1	1.95 (x2)	Equatorial
Cu1	O1	2.01 (x2)	Equatorial
Cu1	Cl1	2.76 (x2)	Axial
Cu2	O1	1.93 (x2)	Equatorial
Cu2	OH2	1.98 (x2)	Equatorial
Cu2	Cl1	2.35	Axial
Cu2	Cl1	3.33	Axial

Data sourced from crystallographic studies of atacamite.

Table 2: Copper Coordination Bond Lengths in Clinoatacamite

Atom 1	Atom 2	Bond Length (Å)	Coordination
Cu1	O1	1.94 (x2)	Equatorial
Cu1	O2	1.99 (x2)	Equatorial
Cu1	Cl1	2.75 (x2)	Axial
Cu2	O1	1.96	Equatorial
Cu2	O2	1.97	Equatorial
Cu2	O3	2.00	Equatorial
Cu2	OH4	1.95	Equatorial
Cu2	Cl1	2.41	Axial
Cu2	Cl1	3.20	Axial

Data sourced from crystallographic studies of clinoatacamite.

Experimental Protocols for Characterization

The investigation of the Jahn-Teller distortion in dicopper chloride trihydroxide relies on a suite of experimental techniques to probe its structural and electronic properties.

Synthesis of Dicopper Chloride Trihydroxide Polymorphs

Hydrothermal Synthesis: A common method for synthesizing atacamite and clinoatacamite involves the hydrothermal treatment of copper(II) chloride solutions.

• Precursor Solution: Prepare a 0.1 M aqueous solution of copper(II) chloride (CuCl₂·2H₂O).

• pH Adjustment: Adjust the pH of the solution to approximately 6.5 by the dropwise addition of a 0.1 M sodium hydroxide (B78521) (NaOH) solution under constant stirring.

• Hydrothermal Reaction: Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to 150-180 °C for 24-48 hours.

• Product Recovery: After cooling the autoclave to room temperature, the solid product is collected by filtration, washed several times with deionized water and ethanol, and dried in an oven at 60 °C. The specific polymorph obtained can be influenced by factors such as pH, temperature, and reaction time.

Crystallographic Analysis

Single-Crystal X-ray Diffraction (SC-XRD): SC-XRD is the definitive method for determining the precise atomic positions and bond lengths, providing direct evidence and quantification of the Jahn-Teller distortion.

• Crystal Selection: A suitable single crystal of the desired polymorph (typically 0.1-0.3 mm in size) is mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and a detector (e.g., CCD or CMOS). The crystal is rotated in the X-ray beam, and a series of diffraction patterns are collected at various orientations. Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F². This refinement process yields the final atomic coordinates, bond lengths, and angles.

Neutron Powder Diffraction: Neutron diffraction is particularly useful for accurately locating the positions of light atoms, such as hydrogen in the hydroxide groups, which is challenging with X-ray diffraction.

• Sample Preparation: A powdered sample of the dicopper chloride trihydroxide polymorph is loaded into a sample holder (e.g., a vanadium can).

• Data Collection: The sample is placed in a neutron powder diffractometer at a neutron source (e.g., a research reactor or spallation source). The diffraction pattern is collected over a wide range of scattering angles (2θ).

• Rietveld Refinement: The crystal structure is refined from the powder diffraction data using the Rietveld method. This involves fitting a calculated diffraction pattern, based on a structural model, to the experimental data. This refinement provides accurate lattice parameters and atomic positions, including those of the hydrogen atoms.

Spectroscopic Analysis

Raman Spectroscopy: Raman spectroscopy is a powerful tool for probing the vibrational modes of a material, which are sensitive to the local coordination environment and structural distortions.

• Sample Preparation: A small amount of the powdered sample is placed on a microscope slide.

• Data Acquisition: A Raman microscope is used with a laser excitation source (e.g., 532 nm or 785 nm). The laser is focused on the sample, and the scattered light is collected and analyzed by a spectrometer.

• Spectral Analysis: The Raman spectrum will show characteristic peaks corresponding to the vibrational modes of the Cu-O, Cu-Cl, and O-H bonds. The splitting of certain vibrational modes can be indicative of the lower symmetry caused by the Jahn-Teller distortion.

Visualizing the Jahn-Teller Distortion and Experimental Workflow

The following diagrams, generated using the Graphviz DOT language, illustrate the key concepts and processes discussed in this guide.

Caption: d-orbital splitting in a Cu²⁺ ion due to the Jahn-Teller effect.

Caption: Experimental workflow for characterizing Jahn-Teller distortion.

Conclusion

The Jahn-Teller distortion is a fundamental principle governing the crystal chemistry of dicopper chloride trihydroxide. This guide has provided a detailed examination of this effect, from its theoretical underpinnings to its tangible consequences on the crystal structures of atacamite and clinoatacamite. The quantitative data presented in the tables, along with the detailed experimental protocols, offer a practical framework for researchers investigating these and related materials. The visualizations further serve to conceptualize the electronic and procedural aspects of studying this phenomenon. A thorough understanding of the Jahn-Teller distortion in Cu₂(OH)₃Cl is not only crucial for fundamental materials science but also holds relevance for fields such as drug development, where crystal polymorphism can significantly impact the efficacy and delivery of active pharmaceutical ingredients.

dicopper chloride trihydroxide CAS number and safety data

An In-depth Technical Guide to Dicopper Chloride Trihydroxide: CAS Number and Safety Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), copper oxychloride, or copper hydroxychloride, is an inorganic compound with the chemical formula Cu₂(OH)₃Cl.[1] It is a green or dark green crystalline powder that is practically insoluble in water but soluble in dilute acids and ammonia (B1221849) water.[2] This compound is registered under the CAS (Chemical Abstracts Service) number 1332-65-6 .[2][3][4][5] Due to its fungicidal properties, it finds extensive use in agriculture to protect crops from various plant diseases.[4] It is also utilized as a wood preservative, a biocide in antifouling paints for marine applications, and as a blue/green coloring agent in pyrotechnics.[1][4] Given its widespread application and inherent toxicity, a thorough understanding of its safety profile is critical for professionals handling this substance.

Physicochemical and Safety Data

The following table summarizes the key quantitative data for dicopper chloride trihydroxide, compiled from various safety data sheets and chemical information resources.

Parameter	Value	Citations
CAS Number	1332-65-6	[6][3][5]
EC Number	215-572-9	[6][3][5]
Molecular Formula	Cu₂(OH)₃Cl / Cl₂Cu₄H₃O₃ (hydrated form)	[6][5]
Molecular Weight	213.57 g/mol	[6][2]
Appearance	Green or dark green crystalline powder	[6][2][4]
Density	3.75 - 3.78 g/cm³	[6][7]
Solubility in Water	Practically insoluble	[6][7]
Decomposition Point	Decomposes at 300°C	[8]
Oral LD₅₀ (Rat)	700 - 800 mg/kg	[7]
Dermal LD₅₀ (Rat)	>2000 mg/kg	[7]
Inhalation LC₅₀ (Rat)	>30 mg/L	[7]
UN Number	2775 / 3077	[6][7]
Hazard Class	6.1 / 9	[6][7]
Packing Group	I, II, or III	[6][7]

Hazard Identification and Classification

Dicopper chloride trihydroxide is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

• Acute Toxicity, Oral (Category 3): Toxic if swallowed.[3][9]

• Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[3][9]

• Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.[3][9]

• Hazardous to the Aquatic Environment, Chronic Hazard (Category 1): Very toxic to aquatic life with long lasting effects.[3][9]

GHS Hazard Statements:

• H301: Toxic if swallowed.[3][9]

• H332: Harmful if inhaled.[3][9]

• H400: Very toxic to aquatic life.[3][9]

• H410: Very toxic to aquatic life with long lasting effects.[3][9]

Signal Word: Danger[9]

Experimental Protocols

The toxicological data presented, such as LD₅₀ (Lethal Dose, 50%) and LC₅₀ (Lethal Concentration, 50%) values, are derived from standardized acute toxicity studies conducted on laboratory animals, typically rats, as specified in regulatory guidelines (e.g., OECD Test Guidelines). The detailed experimental protocols for the specific values cited in the safety data sheets are proprietary and not publicly available.

However, a general methodology for an Acute Oral Toxicity (LD₅₀) Study involves the following key steps:

• Animal Selection: Healthy, young adult laboratory rats of a specific strain are chosen and acclimatized to the laboratory conditions.

• Dose Preparation: The test substance (dicopper chloride trihydroxide) is prepared at various concentrations, typically in a suitable vehicle like water or oil.

• Administration: A single dose of the substance is administered to several groups of animals by oral gavage. A control group receives only the vehicle.

• Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity, morbidity, and mortality. Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded periodically.

• Data Analysis: The mortality data is statistically analyzed to determine the dose that is lethal to 50% of the test population (the LD₅₀ value).

• Necropsy: A gross necropsy is performed on all animals at the end of the observation period to identify any pathological changes.

Safety and Handling Procedures

Personal Protective Equipment (PPE) and Engineering Controls

Handling should occur in a well-ventilated area, preferably within a chemical fume hood.[6] Appropriate PPE includes safety glasses, suitable protective gloves, and a lab coat.[6][7] In case of insufficient ventilation or potential for dust generation, approved respiratory equipment should be worn.[8]

First Aid Measures

A standardized first aid response workflow is crucial when handling this compound.

Caption: First aid decision workflow for dicopper chloride trihydroxide exposure.

Spillage and Disposal

In case of a small spill, the material should be carefully collected to avoid generating dust.[6] The area should then be cleaned. All waste, including contaminated materials, must be disposed of as hazardous waste in accordance with local, regional, and national regulations.[9] Avoid release to the environment.[3][7]

Storage and Stability

Dicopper chloride trihydroxide should be stored in a cool, dry, dark location in a tightly sealed container.[6] It is stable for at least two years under proper storage conditions.[7] It should be kept away from incompatible materials such as strong oxidizing agents.[7][8]

Conclusion

Dicopper chloride trihydroxide (CAS No. 1332-65-6) is a compound with significant utility, particularly in agriculture. However, its classification as toxic if swallowed, harmful if inhaled, and very toxic to aquatic life necessitates strict adherence to safety protocols. Researchers and professionals must utilize appropriate engineering controls and personal protective equipment, be prepared with established first aid procedures, and ensure proper storage and disposal to mitigate risks to human health and the environment.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. CAS 1332-65-6 Dicopper chlorine trihydroxide - CAS Chemical [chemicalcas.com]
• 3. chemos.de [chemos.de]
• 4. camachem.com [camachem.com]
• 5. ECHA CHEM [chem.echa.europa.eu]
• 6. Dicopper chloride trihydroxide(1332-65-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. efekto.co.za [efekto.co.za]
• 8. Copper Oxychloride or Dicopper Chloride Trihydroxide Manufacturers [mubychem.com]
• 9. montanwerke-brixlegg.com [montanwerke-brixlegg.com]

An In-depth Technical Guide to the Discovery and History of Dicopper Chloride Trihydroxide Minerals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and key characteristics of the polymorphous dicopper chloride trihydroxide minerals: atacamite, paratacamite, botallackite, and clinoatacamite. These minerals, all sharing the chemical formula Cu₂(OH)₃Cl, are significant as secondary minerals in copper deposits and as corrosion products on copper-bearing metals.[1] Their distinct crystal structures and properties have been elucidated over nearly two centuries of mineralogical investigation.

Introduction to Dicopper Chloride Trihydroxide Minerals

Dicopper chloride trihydroxide (Cu₂(OH)₃Cl), often referred to as tribasic copper chloride (TBCC), is a green crystalline solid that occurs naturally in four distinct mineral forms, known as polymorphs.[1][2] These polymorphs share the same chemical composition but differ in their crystal structure. The four known polymorphs are atacamite (orthorhombic), paratacamite (trigonal), botallackite (monoclinic), and clinoatacamite (monoclinic).[1][2] Atacamite and paratacamite are the more common forms, often found in arid regions as oxidation products of other copper minerals.[1][3] Botallackite is the least stable of the four, while clinoatacamite is a more recently discovered polymorph.[1][2]

Discovery and History

The identification and characterization of these minerals spanned from the late 18th century to the late 20th century, reflecting the advancements in mineralogical and crystallographic techniques.

• Atacamite: The first of the polymorphs to be identified, atacamite was recognized as a distinct mineral species in the 1790s from specimens originating from the Atacama Desert in northern Chile.[4] It was formally named in 1802 by Prince Dmitrii Alekseyevich Golitsyn, a Russian mineralogist, after the region of its discovery.[3][4]

• Botallackite: This monoclinic polymorph was discovered later, in 1865.[4][5] It was named after its type locality, the Botallack Mine in Cornwall, England, a region historically significant for its mining activities.[5][6]

• Paratacamite: Initially, basic copper chloride was believed to be a single mineral. However, in 1873, a trigonal polymorph was identified and named paratacamite due to its association with atacamite.[4] It was formally described by Herbert Smith in 1906.[7]

• Clinoatacamite: The most recently identified polymorph, clinoatacamite, was discovered in the early 1990s through detailed analysis using techniques like thin-section electron microscopy and polarization.[4] This monoclinic polymorph was officially named in 1996 and was found in Chuquicamata, Chile.[1][2][8] Its name reflects its monoclinic structure and its relationship to atacamite.[1][8]

Below is a diagram illustrating the timeline of the discovery of these minerals.

Discovery timeline of dicopper chloride trihydroxide minerals.

Quantitative Data

The following tables summarize the key quantitative data for each of the four dicopper chloride trihydroxide mineral polymorphs for easy comparison.

Table 1: General and Physical Properties

Property	Atacamite	Paratacamite	Botallackite	Clinoatacamite
Chemical Formula	Cu₂(OH)₃Cl	Cu₃(Cu,Zn)(OH)₆Cl₂	Cu₂(OH)₃Cl	Cu₂(OH)₃Cl
Crystal System	Orthorhombic	Trigonal	Monoclinic	Monoclinic
Mohs Hardness	3 - 3.5	3	3	3
Density (g/cm³) (Measured)	3.745 - 3.776	3.72 - 3.74	~3.6	-
Density (g/cm³) (Calculated)	3.756	3.77	3.60	3.77
Cleavage	Perfect on {010}, fair on {101}	Good on {1011}	Perfect on {100}	Perfect on {012}
Fracture	Conchoidal	Conchoidal	-	Step-Like
Lustre	Adamantine to Vitreous	Vitreous	-	Adamantine, Vitreous
Streak	Apple-green	Green	Blue-green	Green to white

Sources:[3][5][7][8][9][10][11][12][13]

Table 2: Crystallographic Data

Property	Atacamite	Paratacamite	Botallackite	Clinoatacamite
Space Group	Pnma	R3	P2₁/m	P2₁/n
Unit Cell a (Å)	6.03	13.654	5.717	6.157
Unit Cell b (Å)	9.12	-	6.126	6.814
Unit Cell c (Å)	6.865	14.041	5.636	9.105
Unit Cell β (°)	90	-	93.07	99.65
Unit Cell Volume (ų)	377.53	2266.98	197.10	376.58
Z (Formula units/cell)	4	24	2	4

Sources:[2][5][6][9][14][15][16]

Table 3: Optical Properties

Property	Atacamite	Paratacamite	Botallackite	Clinoatacamite
Optical Type	Biaxial (-)	Uniaxial (+) (can be anomalously biaxial)	Biaxial (+)	Biaxial (-)
Refractive Index (nα)	1.831	-	1.775	-
Refractive Index (nβ)	1.861	-	1.800	-
Refractive Index (nγ)	1.880	-	1.846	-
Refractive Index (nω)	-	1.843 - 1.844	-	-
Refractive Index (nε)	-	1.848 - 1.849	-	-
Birefringence (δ)	0.049	-	0.071	-
2V angle	74° (calculated), 75° (measured)	≤ 50°	Moderately large	75(5)° (measured)
Pleochroism	Weak; X = pale green, Y = yellow-green, Z = grass-green	Weak; green to blue-green	Weak; in shades of bluish green	-

Sources:[5][10][11][12][17][18][19]

Experimental Protocols for Discovery and Characterization

The experimental methods used in the discovery and initial characterization of these minerals evolved significantly over time. While detailed, modern-style protocols for the earliest discoveries are not available, the principles of the techniques employed are well-documented.

Early Mineralogical Studies (Late 18th and 19th Centuries)

The initial identification of atacamite and botallackite relied on classical mineralogical techniques.

• Chemical Analysis: Qualitative and quantitative chemical analyses were performed to determine the elemental composition of the minerals. These early methods involved wet chemical techniques, where the mineral was dissolved in acid, and its constituent elements were precipitated and weighed.

• Goniometry: The constancy of interfacial angles was a key principle in crystallography. The contact goniometer, invented by Arnould Carangeot in 1783, was likely used in the initial studies of atacamite.[20][21] This instrument physically measures the angles between crystal faces. Later, the more precise reflecting goniometer, developed by William Hyde Wollaston in 1809, would have been employed.[4][20]

  • Methodology for Goniometry (Conceptual Workflow):

    • Crystal Mounting: A well-formed crystal is mounted on a holder at the center of the goniometer.

    • Alignment: The crystal is oriented so that a zone axis (the line of intersection of a set of faces) is parallel to the axis of rotation of the goniometer.

    • Measurement: For a reflecting goniometer, a light source is directed at the crystal. The crystal is rotated until a reflection from a crystal face is observed through a telescope. The angle of rotation is recorded. The crystal is then rotated further until the reflection from the next face in the zone is observed, and the new angle is recorded. The difference between these two angles gives the angle between the two crystal faces.

    • Data Analysis: The measured interfacial angles are used to determine the crystal system and to define the crystal's form.

The following diagram illustrates the conceptual workflow of early mineral identification.

Conceptual workflow for early mineral identification.

X-ray Crystallography (20th Century)

The advent of X-ray diffraction (XRD) in the early 20th century revolutionized mineralogy. This technique allowed for the determination of the internal atomic structure of crystals, leading to the definitive identification of polymorphs like paratacamite and clinoatacamite. The atomic structures of atacamite, botallackite, and paratacamite were first defined using X-ray diffraction methods in 1926.[4]

• Methodology for X-ray Diffraction (Conceptual Workflow):

  • Sample Preparation: A small, single crystal of the mineral is selected, or a powdered sample is prepared.

  • X-ray Exposure: The sample is placed in an X-ray diffractometer and bombarded with a beam of monochromatic X-rays.

  • Diffraction: The X-rays are diffracted by the planes of atoms within the crystal lattice.

  • Data Collection: The angles and intensities of the diffracted X-rays are recorded by a detector.

  • Data Analysis: The resulting diffraction pattern is unique to the crystal structure of the mineral. By analyzing the positions and intensities of the diffraction peaks, the unit cell dimensions and the arrangement of atoms within the crystal can be determined. For powder diffraction, the pattern is compared to a database of known mineral patterns for identification.

The following diagram illustrates the relationship between the different polymorphs.

Polymorphic relationships of dicopper chloride trihydroxide.

Conclusion

The study of dicopper chloride trihydroxide minerals provides a fascinating case study in the history of mineralogy. From the initial discoveries based on macroscopic properties and classical techniques to the modern understanding of their complex polymorphic relationships through X-ray crystallography, the story of these minerals highlights the progress of scientific investigation. For researchers in materials science and drug development, the existence of these polymorphs underscores the importance of crystal structure in determining the physical and chemical properties of a compound, a critical consideration in the formulation and efficacy of pharmaceutical products. The well-characterized nature of these minerals also makes them valuable as model compounds for studying copper biochemistry and toxicology.

References

• 1. mindat.org [mindat.org]
• 2. mindat.org [mindat.org]
• 3. Atacamite - Mineral Properties, Photos and Occurence [mineralexpert.org]
• 4. introduction to crystallographic goniometers [mineralogy.eu]
• 5. mindat.org [mindat.org]
• 6. mindat.org [mindat.org]
• 7. Paratacamite - Wikipedia [en.wikipedia.org]
• 8. Mineral Database - Mineralogy of Wales | Museum Wales [museum.wales]
• 9. Atacamite - Wikipedia [en.wikipedia.org]
• 10. handbookofmineralogy.org [handbookofmineralogy.org]
• 11. handbookofmineralogy.org [handbookofmineralogy.org]
• 12. Atacamite Mineral Data [webmineral.com]
• 13. Atacamite (Atacamite) - Rock Identifier [rockidentifier.com]
• 14. mindat.org [mindat.org]
• 15. mindat.org [mindat.org]
• 16. Paratacamite Mineral Data [webmineral.com]
• 17. Botallackite - Wikipedia [en.wikipedia.org]
• 18. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 19. researchgate.net [researchgate.net]
• 20. grokipedia.com [grokipedia.com]
• 21. Goniometer | Types & Uses | Britannica [britannica.com]

A Quantum Chemical Perspective on Dicopper Chloride Trihydroxide: Structure, Stability, and Reactivity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Dicopper chloride trihydroxide, Cu₂(OH)₃Cl, is an inorganic compound of significant interest across various scientific disciplines, from mineralogy and materials science to agriculture and catalysis. Occurring naturally in several polymorphic forms, its structural and electronic properties dictate its function and stability. This technical guide provides a comprehensive overview of the quantum chemical studies performed to elucidate the intricate characteristics of Cu₂(OH)₃Cl polymorphs. By leveraging computational methods like Density Functional Theory (DFT), researchers have gained profound insights into bond geometries, thermodynamic stability, electronic structure, and reaction mechanisms. This document summarizes key quantitative data, details common computational protocols, and visualizes complex relationships to serve as a foundational resource for professionals in research and development.

Introduction to Dicopper Chloride Trihydroxide

Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is a green crystalline solid that exists in several mineral forms, known as polymorphs.[1][2] The most common of these are atacamite (orthorhombic), botallackite (monoclinic), paratacamite (rhombohedral/trigonal), and clinoatacamite (monoclinic).[2][3][4] These compounds are formed through the oxidation of copper sulfide (B99878) minerals in saline, arid environments and are also products of the corrosion of copper and bronze artifacts.[4][5]

Industrially, Cu₂(OH)₃Cl is synthesized for various applications. It serves as a potent agricultural fungicide and bactericide, providing a controlled release of copper ions due to its very low solubility in water.[2][6] It is also used as a source of copper in animal feed, as a pigment, and as a catalyst in organic reactions and advanced oxidation processes for pollutant degradation.[2][3][7]

For drug development professionals, understanding the coordination chemistry and electronic structure of copper complexes is paramount. Copper is an essential trace element, but its dysregulation is implicated in various diseases. Quantum chemical studies provide a fundamental understanding of the stability and reactivity of copper compounds like Cu₂(OH)₃Cl, which can inform the design of novel therapeutic agents or the assessment of toxicological profiles. The catalytic activity of Cu₂(OH)₃Cl, particularly its ability to participate in Fenton-like reactions generating reactive oxygen species, offers a parallel to biological redox processes that are often targeted in drug discovery.[7][8]

Polymorphism and Crystal Structure

The polymorphic nature of Cu₂(OH)₃Cl is central to its study. All polymorphs are built from distorted [Cu(OH)ₓClᵧ] octahedra, a direct consequence of the Jahn-Teller effect typical for Cu(II) ions in an octahedral coordination environment.[1][2] The key distinction between the polymorphs lies in the arrangement and connectivity of these octahedra.

• Atacamite: This orthorhombic polymorph (space group Pnma) features a three-dimensional framework of edge-sharing octahedra.[1][4][5] There are two distinct copper environments: one Cu atom is coordinated to four OH groups and two Cl atoms ([Cu(OH)₄Cl₂]), while the other is bonded to five OH groups and one Cl atom ([Cu(OH)₅Cl]).[1][9]

• Botallackite: This monoclinic polymorph (space group P2₁/m) consists of two-dimensional sheets of edge-sharing [Cu(OH)₄Cl₂] and [Cu(OH)₅Cl] octahedra.[1][5] These sheets are held together by weaker hydrogen bonds, making it the least thermodynamically stable of the common polymorphs.[1][10]

• Paratacamite: A rhombohedral (trigonal) polymorph that is often stabilized by the partial substitution of copper with other divalent cations like zinc or nickel.[11][12] Its structure is closely related to atacamite.

• Clinoatacamite: A monoclinic polymorph that is considered the most thermodynamically stable form.[1][13]

Thermodynamic data and spectroscopic studies indicate that the stability of these polymorphs follows the order: clinoatacamite > atacamite > botallackite .[1] Botallackite often crystallizes first as a metastable intermediate before converting to the more stable forms.[1][10]

Quantum Chemical Studies: A Deeper Insight

Quantum chemical calculations, particularly DFT, are indispensable for probing the properties of Cu₂(OH)₃Cl at an electronic level. These studies provide data that complements experimental findings and helps explain observed phenomena like structural preferences and reactivity.

Structural Parameters and Geometric Data

Quantum chemical calculations can predict geometric parameters such as bond lengths and angles with high accuracy. These theoretical values can be benchmarked against experimental data from X-ray diffraction studies. The tables below summarize key experimental structural data for atacamite and botallackite, which serve as a reference for computational validation.

Table 1: Selected Experimental Bond Distances for Atacamite (Cu₂(OH)₃Cl)

Bond	Atom Pair	Distance (Å)	Citation
Cu-OH	Cu - O(H)	2.01 (mean)	[1][9]
Cu-OH	Cu - O(H)	2.36	[1][9]
Cu-Cl	Cu - Cl	2.75	[1][9]
Cu-Cl	Cu - Cl	2.76	[1][9]

Data derived from X-ray diffraction studies.

Table 2: Crystallographic Data for Cu₂(OH)₃Cl Polymorphs

Polymorph	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Citation
Atacamite	Orthorhombic	Pnma	-	-	-	-	[1][4]
Botallackite	Monoclinic	P2₁/m	5.717	6.126	5.636	93.07	[1][14]
Clinoatacamite	Monoclinic	P2₁/n	6.144	6.805	9.112	99.55	[11]

| Paratacamite | Trigonal | R-3 | 13.654 | 13.654 | 14.041 | - |[15] |

Thermodynamic Stability and Electronic Properties

DFT calculations are used to determine the total energies of the different polymorphs, allowing for a theoretical confirmation of their relative stabilities. A combined experimental and theoretical study on atacamite has utilized DFT to derive a Hamiltonian describing its magnetic properties, highlighting its nature as a system of anisotropic sawtooth chains with antiferromagnetic ordering.[16] Similar studies on related trinuclear copper complexes have shown that while minor variations exist in bond lengths and angles between polymorphs, their packing patterns are clearly distinguishable and their relative energies can be calculated.[17] For these complexes, gas-phase DFT calculations successfully predicted the densest polymorph to be the most energetically stable.[17]

Catalytic Activity: The Fenton-like Mechanism

Recent studies have highlighted the efficacy of Cu₂(OH)₃Cl as a heterogeneous Fenton-like catalyst for mineralizing organic pollutants.[7][8] This process is of interest to drug development professionals as it involves the generation of highly reactive hydroxyl radicals (HO•), a mechanism relevant in oxidative stress and certain therapeutic strategies. Quantum chemical calculations can help elucidate this mechanism by determining reaction energies and identifying intermediates.

The proposed mechanism involves a redox cycle between Cu(II) and Cu(I).[7][8]

• Complexation: Cu(II) on the catalyst surface forms a σ-complex with the target organic molecule (e.g., phenol).[8]

• Reduction: This complexation facilitates electron transfer, reducing Cu(II) to Cu(I). In the presence of hydrogen peroxide (H₂O₂), Cu(II) can also be directly reduced to Cu(I).[8]

• Oxidation & Radical Generation: The generated Cu(I) reacts with H₂O₂ to produce a hydroxyl radical (HO•) and regenerates Cu(II).

• Degradation: The highly reactive HO• attacks and mineralizes the organic substrate.

The overall efficiency is dependent on the polymorph, with phases containing a higher percentage of surface Cu(I) showing greater activity.[7]

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. copper-chemistry.fandom.com [copper-chemistry.fandom.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Dicopper chloride trihydroxide - Wikiwand [wikiwand.com]
• 6. Copper oxychloride - Sciencemadness Wiki [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] The crystal structure of atacamite and the crystal chemistry of cupric compounds | Semantic Scholar [semanticscholar.org]
• 10. Mineral Database - Mineralogy of Wales | Museum Wales [museum.wales]
• 11. researchgate.net [researchgate.net]
• 12. Paratacamite - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. handbookofmineralogy.org [handbookofmineralogy.org]
• 15. mindat.org [mindat.org]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Hydrothermal Synthesis of Dicopper Chloride Trihydroxide Nanoparticles: Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

Dicopper chloride trihydroxide (Cu₂(OH)₃Cl), a copper-based nanoparticle, is gaining significant attention in various scientific fields, including materials science, catalysis, and biomedicine. Its unique physicochemical properties make it a promising candidate for applications in drug delivery, antimicrobial therapies, and as an anticancer agent. This document provides detailed application notes and experimental protocols for the hydrothermal synthesis of dicopper chloride trihydroxide nanoparticles, tailored for researchers, scientists, and drug development professionals.

Applications in Drug Development

Copper-based nanoparticles, including dicopper chloride trihydroxide and its derivatives like copper oxide nanoparticles, have demonstrated significant potential in biomedical applications.[1] Their utility in drug development stems from their inherent antimicrobial and anticancer properties.

Antimicrobial Activity: Dicopper chloride trihydroxide nanoparticles exhibit broad-spectrum antimicrobial activity against various pathogenic bacteria and fungi.[2] The proposed mechanism involves the generation of reactive oxygen species (ROS), which induce oxidative stress, leading to damage of cellular components such as proteins and DNA, ultimately causing microbial cell death.[3][4]

Anticancer Potential: Emerging research highlights the anticancer effects of copper-based nanoparticles.[1][5] These nanoparticles can selectively induce cytotoxicity in cancer cells through multiple mechanisms, including the induction of apoptosis (programmed cell death) via ROS generation, mitochondrial dysfunction, and DNA damage.[6][7] Their ability to be functionalized allows for targeted delivery to tumor sites, enhancing therapeutic efficacy while minimizing side effects.[5]

Experimental Protocols

This section outlines a detailed protocol for the hydrothermal synthesis of dicopper chloride trihydroxide nanoparticles. The method is based on the hydrolysis of a copper salt in an aqueous solution under controlled temperature and pressure.

Protocol 1: Hydrothermal Synthesis using Copper (II) Chloride and Sodium Hydroxide (B78521)

This protocol describes a common method for synthesizing dicopper chloride trihydroxide nanoparticles.

Materials:

• Copper (II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Precursor Solution Preparation: Prepare a 0.1 M aqueous solution of Copper (II) chloride dihydrate (CuCl₂·2H₂O) in deionized water.

• pH Adjustment: While stirring the copper chloride solution vigorously, slowly add a 3 M solution of sodium hydroxide (NaOH) dropwise until the pH of the solution reaches 9. A pale blue precipitate will form.[8]

• Hydrothermal Reaction: Transfer the resulting suspension into a Teflon-lined stainless steel autoclave. Seal the autoclave and heat it to 200°C for 6 hours.[8]

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the greenish precipitate by centrifugation or filtration. Wash the product repeatedly with deionized water and then with ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in an oven at 60-80°C for several hours to obtain a fine powder of dicopper chloride trihydroxide nanoparticles.

Characterization of Nanoparticles

The synthesized nanoparticles should be characterized to determine their physicochemical properties.

• X-ray Diffraction (XRD): To identify the crystalline phase and structure of the nanoparticles.[1]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology, size, and size distribution of the nanoparticles.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on the surface of the nanoparticles.

Quantitative Data Presentation

The following tables summarize typical experimental parameters and the resulting characteristics of hydrothermally synthesized dicopper chloride trihydroxide nanoparticles, compiled from various studies.

Parameter	Value	Reference
Copper Precursor	Copper (II) chloride dihydrate	[9]
Precipitating Agent	Sodium hydroxide or Urea	[8]
Temperature	120 - 200 °C	[8]
Time	6 - 24 hours	[8]
pH	7 - 10	[10]
Autoclave Filling	70-80% of the Teflon liner volume

Table 1: Typical Hydrothermal Synthesis Parameters for Dicopper Chloride Trihydroxide Nanoparticles.

Characteristic	Range/Value	Reference
Crystal Phase	Atacamite (orthorhombic)	[9]
Morphology	Nanoplates, nanorods, flower-like	[9]
Particle Size	50 - 500 nm
Yield	High (can approach 100%)

Table 2: Physicochemical Characteristics of Synthesized Dicopper Chloride Trihydroxide Nanoparticles.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis and the proposed signaling pathways for the biomedical applications of dicopper chloride trihydroxide nanoparticles.

Caption: Experimental workflow for the synthesis, characterization, and biomedical evaluation of nanoparticles.

Caption: Proposed mechanism of anticancer activity of dicopper chloride trihydroxide nanoparticles.

Caption: Proposed mechanism of antimicrobial activity of dicopper chloride trihydroxide nanoparticles.

References

• 1. Copper Nanoparticles: Synthesis and Characterization, Physiology, Toxicity and Antimicrobial Applications | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Copper-containing nanoparticles: Mechanism of antimicrobial effect and application in dentistry-a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial Nano-Agents: The Copper Age - PMC [pmc.ncbi.nlm.nih.gov]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. ijrpr.com [ijrpr.com]
• 7. Recent Advances in Cancer Therapeutic Copper-Based Nanomaterials for Antitumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Surfactant Free Hydrothermal Synthesis of Copper Oxide Nanoparticles [article.sapub.org]
• 9. researchgate.net [researchgate.net]
• 10. chemmethod.com [chemmethod.com]

Application Notes and Protocols for Controlling Polymorph Formation in Dicopper Chloride Trihydroxide (Cu₂(OH)₃Cl) Synthesis

Introduction

Dicopper chloride trihydroxide, Cu₂(OH)₃Cl, also known as tribasic copper chloride (TBCC), is a compound that exists in several crystalline forms, or polymorphs.[1] The most common polymorphs are atacamite, paratacamite, clinoatacamite, and botallackite.[1] Each polymorph possesses the same chemical formula but differs in its crystal structure, leading to variations in physical and chemical properties such as stability, solubility, and reactivity.[2][3] The ability to selectively synthesize a specific polymorph is crucial for its application in various fields, including agriculture as a fungicide, in animal feed as a nutritional supplement, and as a catalyst in organic synthesis.[1][4][5]

For professionals in drug development, the study of polymorphism is of paramount importance. Different polymorphs of an active pharmaceutical ingredient (API) can exhibit different dissolution rates and bioavailabilities, impacting the drug's efficacy and safety.[6][7][8] Although Cu₂(OH)₃Cl is not typically an API, the principles and methodologies used to control its polymorphic forms are directly analogous to those employed in the pharmaceutical industry. These notes provide detailed protocols and controlling strategies for the selective synthesis of Cu₂(OH)₃Cl polymorphs, offering a valuable model system for understanding and mastering polymorphism in material synthesis.

Polymorph Overview and Thermodynamic Stability

The four main polymorphs of Cu₂(OH)₃Cl have distinct crystal structures:

• Atacamite: Orthorhombic

• Paratacamite: Rhombohedral

• Clinoatacamite: Monoclinic

• Botallackite: Monoclinic[1]

Thermodynamic data indicates that the order of stability for these polymorphs is: Clinoatacamite > Atacamite > Botallackite .[1][5] Studies on the formation pathways reveal that botallackite is often the first polymorph to crystallize under a wide range of conditions, acting as a key metastable intermediate.[1][9][10][11] Over time or with changes in the reaction medium, the less stable botallackite tends to recrystallize into the more stable forms of atacamite or paratacamite.[9][11][12] The selective formation of a desired polymorph, therefore, depends critically on the precise control of both thermodynamic and kinetic factors during synthesis.[13]

Polymorph Transformation Pathway

The typical crystallization sequence often follows Ostwald's rule of stages, where the least stable polymorph forms first and subsequently transforms into more stable forms.

Diagram 1: General transformation pathway of Cu₂(OH)₃Cl polymorphs.

Experimental Protocols

Precise control over reaction parameters such as temperature, time, and pH is essential for the reproducible synthesis of specific polymorphs.[9][10][11]

Protocol 1: Hydrothermal Synthesis of Botallackite (α-Cu₂(OH)₃Cl)

This protocol is adapted from a hydrothermal method that favors the formation of the kinetically controlled product, botallackite, by using relatively short reaction times.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Prepare a copper(II) chloride solution by dissolving a specific amount of CuCl₂·2H₂O in deionized water.

• Prepare a sodium hydroxide solution of a specific molarity.

• Under constant stirring, slowly add the NaOH solution to the CuCl₂ solution until a desired pH is reached, leading to the formation of a precipitate.

• Transfer the resulting suspension to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it to a specific temperature (e.g., 135 °C) in an oven.[14]

• Maintain the temperature for a short duration (e.g., 2 to 4 hours).[14] Shorter reaction times at this temperature favor the formation of pure botallackite.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by filtration, wash it several times with deionized water and then with ethanol (B145695) to remove any unreacted precursors.

• Dry the final product in an oven at a low temperature (e.g., 60 °C) for several hours.

• Characterize the resulting polymorph using Powder X-ray Diffraction (PXRD).

Protocol 2: Hydrothermal Synthesis of Paratacamite (γ-Cu₂(OH)₃Cl)

This protocol demonstrates how extending the reaction time in the hydrothermal method leads to the transformation of the initial botallackite phase into the more thermodynamically stable paratacamite.

Materials:

• Same as Protocol 1.

Procedure:

• Follow steps 1-5 from Protocol 1.

• Maintain the temperature (e.g., 135 °C) for a longer duration (e.g., 6 hours or more).[14] This extended time allows for the recrystallization of the metastable botallackite into paratacamite.

• Follow steps 7-10 from Protocol 1 to collect, clean, dry, and characterize the product. A mixture of botallackite and paratacamite may be observed at intermediate times (e.g., 5 hours).[14]

Protocol 3: Direct Precipitation and Aging

This method involves the direct precipitation at ambient or slightly elevated temperatures, followed by an aging process to control the final polymorphic form. Botallackite crystallizes first and its subsequent recrystallization to atacamite or paratacamite depends on the reaction medium.[9][10]

Materials:

• Copper(II) chloride (CuCl₂)

• Sodium hydroxide (NaOH) or another base

• Deionized water

• Reaction vessel with stirring capability

Procedure:

• Prepare an aqueous solution of copper(II) chloride.

• Slowly titrate the copper chloride solution with a sodium hydroxide solution under vigorous stirring at a controlled temperature (e.g., 25-50 °C).

• Monitor the pH of the solution. The final pH of the reaction medium is a critical factor in determining the final polymorph.

• After precipitation is complete, the suspension is aged for a specific period (from hours to days) under continuous stirring.

• For Botallackite: Sample the precipitate after a short aging period. Under most conditions, botallackite is the initial phase to form.[11]

• For Atacamite/Paratacamite: Extend the aging period. The transformation from botallackite to atacamite or paratacamite will occur over time. The specific polymorph obtained can be influenced by the final pH and the presence of other ions in the solution.[9]

• Collect the product by filtration, wash thoroughly with deionized water, and dry at a moderate temperature.

• Characterize the polymorph using PXRD.

Experimental Workflow for Polymorph Selection

The selection of a specific polymorph is a function of key experimental variables. The following workflow illustrates the decision-making process based on controlling these variables.

Diagram 2: Experimental workflow for selective synthesis of Cu₂(OH)₃Cl polymorphs.

Data Presentation: Summary of Synthesis Conditions

The following table summarizes the quantitative data from the literature on the synthesis of different Cu₂(OH)₃Cl polymorphs.

Target Polymorph	Synthesis Method	Key Precursors	Temperature (°C)	Time	pH / Medium	Reference
Botallackite	Hydrothermal	CuCl₂·2H₂O, NaOH	135	< 4 hours	Not specified	[14]
Botallackite	Direct Precipitation	CuCl₂, NaOH	Ambient	Short (Initial Phase)	Forms under most conditions	[9][10][11]
Paratacamite	Hydrothermal	CuCl₂·2H₂O, NaOH	135	> 6 hours	Not specified	[14]
Paratacamite	Conversion	Aged Copper Nanoparticles	Ambient	Not specified	0.025 to 0.1 M HCl	[15]
Atacamite / Paratacamite	Recrystallization	From Botallackite	Ambient	Long (Days)	Dependent on reaction medium	[10]
Clinoatacamite	Hydrothermal	Copper Precursors	Higher Temp & Pressure	Not specified	Not specified	[16]

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. Importance of chemical polymorphism in modern crop protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. celestialearthminerals.com [celestialearthminerals.com]
• 5. Dicopper chloride trihydroxide - Wikiwand [wikiwand.com]
• 6. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and stabilities of the basic copper(II) chlorides atacamite, paratacamite and botallackite | Mineralogical Magazine | Cambridge Core [cambridge.org]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Synthesis and stabilities of the basic copper(II) chlorides atacamite, paratacamite and botallackite | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Formation of paratacamite nanomaterials via the conversion of aged and oxidized copper nanoparticles in hydrochloric acidic media - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Dicopper Chloride Trihydroxide as a Catalyst for Ethylene Chlorination

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), as a catalyst in the oxychlorination of ethylene (B1197577) to produce 1,2-dichloroethane (B1671644) (EDC). EDC is a crucial intermediate in the synthesis of vinyl chloride monomer (VCM), the precursor to polyvinyl chloride (PVC). While the industrial catalyst is typically copper(II) chloride supported on an alumina (B75360) carrier, dicopper chloride trihydroxide is a relevant copper species that can be a precursor to the active catalyst or form during the process.[1][2] This document outlines the synthesis of copper-based catalysts, detailed experimental protocols for catalytic testing, and methods for product analysis.

Introduction

The oxychlorination of ethylene is a key industrial process that utilizes ethylene, hydrogen chloride (HCl), and oxygen to produce EDC. This process is often integrated with the direct chlorination of ethylene and the subsequent cracking of EDC to VCM, creating a "balanced" process that recycles the HCl generated during cracking.[3] The reaction is highly exothermic and typically occurs in a fluidized-bed or fixed-bed reactor at temperatures between 200-260°C.[3][4]

The catalytic activity is centered around a redox mechanism involving copper species. Dicopper chloride trihydroxide (Cu₂(OH)₃Cl) is a stable, green crystalline solid that can be used as a precursor to the active catalytic phase.[1][5][6] It is believed that under reaction conditions, particularly during the initial activation with HCl, the trihydroxide is converted to the active copper(II) chloride.[7]

Catalyst Preparation and Characterization

A common method for preparing the catalyst involves impregnating a support material, such as γ-alumina, with a copper salt solution.[8]

Protocol: Catalyst Synthesis via Impregnation

Objective: To prepare a copper-based catalyst on a γ-alumina support.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• γ-alumina (γ-Al₂O₃), high surface area

• Deionized water

• Drying oven

• Calcination furnace

Procedure:

• Support Preparation: Dry the γ-alumina support at 120°C for at least 4 hours to remove adsorbed water.

• Impregnation Solution: Prepare an aqueous solution of copper(II) chloride dihydrate. The concentration should be calculated to achieve the desired copper loading on the support (typically 5-10 wt%).

• Impregnation: Slowly add the copper chloride solution to the dried γ-alumina support with continuous mixing to ensure uniform distribution.

• Drying: Dry the impregnated support in an oven at 120°C for 6-12 hours to remove the water.

• Calcination: Calcine the dried catalyst in air at a temperature between 300-500°C for 4-6 hours. This step converts the copper salt to a more stable oxide or oxychloride form. The presence of moisture in the air during this process can lead to the formation of dicopper chloride trihydroxide.

Experimental Setup and Protocol for Ethylene Oxychlorination

The catalytic performance is evaluated in a controlled laboratory reactor system.

Experimental Setup

A typical setup consists of:

• Gas Feed System: Mass flow controllers for accurately metering ethylene, HCl, oxygen, and an inert gas (e.g., nitrogen or argon).

• Reactor: A fixed-bed reactor, often made of quartz or stainless steel, housed in a furnace with temperature control.

• Catalyst Bed: The catalyst is placed within the reactor, supported by quartz wool.

• Condensation System: A cold trap (e.g., an ice bath or cryocooler) to condense the liquid products (EDC and water).

• Analytical System: An online gas chromatograph (GC) to analyze the composition of the effluent gas stream.

Diagram: Experimental Workflow for Ethylene Oxychlorination

Caption: Workflow from catalyst synthesis to performance analysis.

Protocol: Catalytic Activity Measurement

Objective: To measure the ethylene conversion and product selectivity over the prepared catalyst.

Procedure:

• Catalyst Loading: Load a known amount of the catalyst (e.g., 0.5-2.0 g) into the reactor, creating a fixed bed.

• System Purge: Purge the system with an inert gas (e.g., nitrogen) at an elevated temperature (e.g., 200°C) to remove any air and moisture.

• Catalyst Activation: Activate the catalyst by introducing a flow of HCl diluted in nitrogen at the reaction temperature for approximately 30-60 minutes. This step is crucial for converting any oxide or hydroxide (B78521) species to the active chloride form.

• Reaction Initiation: Introduce the reactant gases (ethylene, HCl, and oxygen) at the desired molar ratios (a common stoichiometric ratio is C₂H₄:O₂:HCl = 2:1:4).[9] The total flow rate should be set to achieve a specific gas hourly space velocity (GHSV).

• Steady State: Allow the reaction to reach a steady state, which is typically indicated by a stable product composition in the GC analysis. This may take 1-2 hours.

• Data Collection: Once at steady state, collect data from the GC for a set period. Analyze both the uncondensed vapor stream and the collected liquid products.

• Parameter Variation: Vary the reaction temperature and reactant feed ratios to study their effect on catalyst performance.

Analytical Protocol

Accurate quantification of reactants and products is essential for determining catalyst performance.

Protocol: Gas Chromatography (GC) Analysis

Objective: To separate and quantify the components in the reactor effluent.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID) and/or a Thermal Conductivity Detector (TCD). An electron capture detector (ECD) is also highly sensitive to chlorinated hydrocarbons.[3][10]

• Capillary column suitable for separating light hydrocarbons and chlorinated compounds (e.g., a PLOT column).[11]

GC Conditions (Example):

• Column: Agilent CarboBOND, 25 m x 0.53 mm, 10 µm film thickness[9]

• Carrier Gas: Helium[9]

• Injector Temperature: 200°C

• Detector Temperature (FID): 250°C

• Oven Temperature Program: 80°C for 1 min, then ramp to 300°C at 25°C/min[9]

• Analysis: The concentration of each component is determined by comparing its peak area to a calibration curve generated from standard gas mixtures.

Calculations:

• Ethylene Conversion (%): ((moles of C₂H₄ in - moles of C₂H₄ out) / moles of C₂H₄ in) * 100

• EDC Selectivity (%): (moles of EDC out / (moles of C₂H₄ in - moles of C₂H₄ out)) * 100

• Yield (%): (Ethylene Conversion * EDC Selectivity) / 100

Catalytic Performance Data

The performance of copper-based catalysts is highly dependent on the composition and reaction conditions. The data presented below is representative of promoted CuCl₂/γ-Al₂O₃ catalysts, which are expected to have similar performance characteristics to catalysts derived from dicopper chloride trihydroxide.

Catalyst Composition (wt%)	Temperature (°C)	Ethylene Conversion (%)	EDC Selectivity (%)	Byproduct Selectivity (%)	Reference
5% Cu on Al₂O₃	215-225	~98	~93	~7 (Mainly Triane)	[12]
4.9% Cu, 1.6% Mg on Al₂O₃	220-230	>98.5	~95	~5	[12]
5% Cu, 0.8% K, 2.1% Ce on Al₂O₃	220-235	>99	>96	<4	[12]
K-doped CuCl₂/γ-Al₂O₃	250	68	94	6 (COx, EC, etc.)	[13]

Triane refers to 1,1,2-trichloroethane. EC refers to ethyl chloride. COx refers to CO and CO₂.

Catalytic Mechanism and the Role of Dicopper Chloride Trihydroxide

The oxychlorination of ethylene over copper-based catalysts is widely accepted to follow the Mars-van Krevelen redox mechanism.[14]

Diagram: Catalytic Cycle for Ethylene Oxychlorination

Caption: Mars-van Krevelen redox cycle for ethylene oxychlorination.

The cycle involves three main steps:

• Reduction: Ethylene reacts with two molecules of copper(II) chloride (CuCl₂) to form 1,2-dichloroethane (EDC) and two molecules of copper(I) chloride (CuCl).[8]

• Oxidation: The reduced copper(I) chloride reacts with oxygen to form a copper oxychloride intermediate (Cu₂OCl₂).[8]

• Re-chlorination: The copper oxychloride intermediate is then re-chlorinated by HCl to regenerate the active CuCl₂ catalyst and produce water, thus closing the catalytic loop.[8]

Dicopper chloride trihydroxide (Cu₂(OH)₃Cl) is generally considered a precursor to the active catalyst.[1] During the initial activation phase with HCl at elevated temperatures, the hydroxide groups are replaced by chloride ions, forming the active CuCl₂ species and releasing water. It can also form on the catalyst surface through hydrolysis if exposed to moisture, which may require reactivation with HCl to maintain optimal performance.[2]

Safety Considerations

• Ethylene: Flammable gas.

• Hydrogen Chloride: Corrosive and toxic gas.

• 1,2-Dichloroethane: Flammable, toxic, and a potential carcinogen.

• Copper Compounds: Harmful if ingested.

All experimental work should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn. Gas leak detectors for flammable and toxic gases should be in place.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Analytical Method [keikaventures.com]
• 4. US5841009A - Oxychlorination of ethylene in two stage fixed-bed reactor - Google Patents [patents.google.com]
• 5. Copper oxychloride - Sciencemadness Wiki [sciencemadness.org]
• 6. copper-chemistry.fandom.com [copper-chemistry.fandom.com]
• 7. nva.sikt.no [nva.sikt.no]
• 8. mdpi.com [mdpi.com]
• 9. agilent.com [agilent.com]
• 10. osha.gov [osha.gov]
• 11. secure.confis.cz [secure.confis.cz]
• 12. US5292703A - Catalyst and process for oxychlorination of ethylene to EDC - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Unraveling the Fungicidal Mechanism of Dicopper Chloride Trihydroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicopper chloride trihydroxide, often referred to as copper oxychloride or tribasic copper chloride (TBCC), is a widely utilized contact fungicide and bactericide with a long history of effective disease management in agriculture.[1][2][3] Its efficacy stems from the release of copper ions (Cu²⁺), which exert a multi-site inhibitory action on fungal pathogens.[1][4] This broad-spectrum activity disrupts several vital cellular processes, making the development of resistance a rare occurrence.[4][5] These application notes provide a detailed overview of the mechanism of action of dicopper chloride trihydroxide, supported by quantitative data, experimental protocols, and visual diagrams to facilitate further research and development.

Mechanism of Action

The fungicidal activity of dicopper chloride trihydroxide is initiated upon its dissolution in the presence of moisture on the plant surface, leading to the gradual release of Cu²⁺ ions.[4] These ions are the primary active agent and impact fungal cells through a multi-pronged attack:

• Enzyme Inhibition: Copper ions have a high affinity for sulfhydryl (-SH), amino (-NH₂), carboxyl (-COOH), and hydroxyl (-OH) groups present in the amino acid residues of proteins.[4] By binding to these functional groups, Cu²⁺ ions disrupt the three-dimensional structure of enzymes, leading to their inactivation. This non-specific enzyme inhibition affects a wide range of metabolic pathways crucial for fungal survival.

• Disruption of Cell Membrane Integrity: Copper ions can catalyze the formation of reactive oxygen species (ROS), which leads to the peroxidation of lipids within the fungal cell membrane. This process damages the membrane, altering its fluidity and permeability. The compromised membrane integrity results in the leakage of essential cellular components and ultimately, cell death.

• Generation of Reactive Oxygen Species (ROS): Copper ions can participate in Fenton-like reactions, catalyzing the conversion of less reactive oxygen species, such as hydrogen peroxide (H₂O₂), into highly damaging hydroxyl radicals (•OH). These radicals can indiscriminately attack and damage vital biomolecules, including lipids, proteins, and nucleic acids.

• Interference with Protein Function and DNA: The binding of copper ions to proteins can lead to their denaturation and loss of function.[4] Furthermore, copper has been shown to interact with DNA, potentially causing damage and interfering with replication and transcription processes.[6]

Quantitative Data

The efficacy of dicopper chloride trihydroxide can be quantified by its ability to control specific fungal diseases. The following table summarizes the performance of various copper oxychloride-based fungicides against cucumber downy mildew.

Fungicide Product (Active Ingredient)	Application Rate	Efficacy at 50% Disease Severity (%)	Efficacy at 90% Disease Severity (%)
Copertox® (Copper Oxychloride)	2.5 g/L	67.49	61.3
Oksavit® (Copper Oxychloride)	2.5 g/L	63.8	53.8
Coprox® (Copper Oxychloride)	2.5 g/L	53.8	Not specified

Data adapted from a study on the control of cucumber downy mildew.[5][7]

Signaling Pathways and Cellular Response

The exposure of fungal cells to copper ions triggers a complex transcriptional response aimed at mitigating copper toxicity. This response involves the upregulation of genes responsible for copper detoxification and efflux, as well as those involved in managing oxidative stress.

In the fungal pathogen Aspergillus fumigatus, the transcription factor AceA is activated in the presence of high copper concentrations.[8][9] AceA then upregulates the expression of the copper efflux transporter CrpA, which actively pumps copper ions out of the cell.[8][9] Additionally, the expression of copper chaperones and enzymes involved in ROS detoxification, such as catalases and glutathione-S-transferases, is also increased.[9]

References

• 1. Copper oxychloride [sitem.herts.ac.uk]
• 2. openpr.com [openpr.com]
• 3. Copper-based Bactericides and Fungicides | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 4. pomais.com [pomais.com]
• 5. jcp.modares.ac.ir [jcp.modares.ac.ir]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Transcriptional response of Aspergillus fumigatus to copper and the role of the Cu chaperones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Transcriptional response of Aspergillus fumigatus to copper and the role of the Cu chaperones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Preparation of Supported Catalysts Using Dicopper Chloride Trihydroxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preparation of supported catalysts utilizing dicopper chloride trihydroxide, Cu₂(OH)₃Cl, as a precursor. This document is intended to guide researchers in the synthesis and characterization of these catalysts for various applications, including organic synthesis and environmental remediation.

Introduction

Dicopper chloride trihydroxide, a stable and readily available copper compound, serves as an excellent precursor for the synthesis of supported copper-based catalysts.[1][2] Its use offers advantages in achieving well-dispersed active copper species on various support materials. These supported catalysts are integral in numerous chemical transformations, such as oxidation, chlorination, and carbonylation reactions.[3] The protocols outlined below focus on the preparation of a copper catalyst supported on activated carbon (AC), a widely used support material due to its high surface area and chemical stability.[4][5]

Data Presentation

The following tables summarize key quantitative data for the characterization of the support material and the final supported catalyst, as well as the performance of the catalyst in a model reaction.

Table 1: Physicochemical Properties of Activated Carbon Support and Final Catalyst

Parameter	Activated Carbon (AC) Support	Cu₂(OH)₃Cl/AC Catalyst
BET Surface Area (m²/g)	~1100	75.8 (as CuO after calcination)[6]
Total Pore Volume (cm³/g)	~0.6	Not explicitly stated
Copper Loading (wt%)	N/A	Target: 5-20%

Note: The BET surface area of the final catalyst is expected to be lower than the pristine support due to pore filling by the copper species.

Table 2: Performance of Cu₂(OH)₃Cl/AC Catalyst in Methanol Oxidative Carbonylation

Parameter	Value
Methanol (MeOH) Conversion (%)	6.93
Dimethyl Carbonate (DMC) Selectivity (%)	67.3
DMC Space Time Yield (mg g⁻¹ h⁻¹)	139.13

Data obtained for a Cu₂(OH)₃Cl/AC catalyst with a copper loading of 18.71 wt%.

Experimental Protocols

This section provides a detailed methodology for the preparation of a supported copper catalyst on activated carbon using dicopper chloride trihydroxide via a slurry impregnation method.

Materials and Equipment

• Dicopper chloride trihydroxide (Cu₂(OH)₃Cl) powder

• Activated carbon (AC), high surface area (~1100 m²/g)[7]

• Deionized water

• Ethanol

• Beakers and magnetic stir bars

• Magnetic stir plate with heating capabilities

• Rotary evaporator (or vacuum oven)

• Tube furnace for calcination

• Filtration apparatus (e.g., Büchner funnel)

Preparation of Cu₂(OH)₃Cl/AC Catalyst via Slurry Impregnation

This protocol is designed to yield a supported catalyst with a target copper loading. Adjust the precursor amount accordingly for different loadings.

• Support Pre-treatment:

  • Wash the activated carbon with deionized water to remove any impurities.

  • Dry the activated carbon in an oven at 110 °C for 24 hours.[8]

• Slurry Preparation:

  • Prepare a slurry by suspending the desired amount of dried activated carbon in deionized water or ethanol. The solid-to-liquid ratio can be adjusted but a common starting point is 1:10 (w/v).

  • In a separate beaker, disperse the calculated amount of Cu₂(OH)₃Cl powder in deionized water to form a fine suspension. For example, for a 10 wt% Cu loading on 10 g of activated carbon, you would need approximately 1.68 g of Cu₂(OH)₃Cl (assuming all copper is incorporated).

• Impregnation:

  • Slowly add the Cu₂(OH)₃Cl suspension to the activated carbon slurry while stirring continuously.

  • Heat the slurry to a temperature between 60 °C and 95 °C.[9]

  • Maintain stirring for several hours (e.g., 4-6 hours) to ensure uniform deposition of the precursor onto the support.

• Drying:

  • Remove the solvent from the slurry using a rotary evaporator under reduced pressure. This method allows for gradual drying.[1][9]

  • Alternatively, the slurry can be filtered, and the resulting solid dried in a vacuum oven at a moderate temperature (e.g., 80-100 °C) overnight.

• Calcination:

  • Transfer the dried, impregnated support to a tube furnace.

  • Calcine the material under an inert atmosphere (e.g., nitrogen flow) at a temperature range of 250 °C to 500 °C for 2-4 hours. The calcination step decomposes the dicopper chloride trihydroxide precursor to form copper oxide species on the support.[7] The final temperature will influence the nature of the copper oxide phase.

Catalyst Characterization

To evaluate the properties of the synthesized catalyst, the following characterization techniques are recommended:

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore volume of the support and the final catalyst.

• X-ray Diffraction (XRD): To identify the crystalline phases of the copper species on the support (e.g., CuO, Cu₂O) and to estimate the crystallite size.

• X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition and the oxidation states of copper.

• Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM): To observe the morphology of the catalyst and the dispersion of the copper particles on the support.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the preparation of a supported copper catalyst.

Logical Relationship in Catalyst Preparation

Caption: Logical steps from precursors to the final active catalyst.

References

• 1. WO2000020116A1 - Impregnation process for catalysts - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Biomass-Derived Activated Carbon-Supported Copper Catalyst: An Efficient Heterogeneous Magnetic Catalyst for Base-Free Chan–Lam Coupling and Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Preparation and Characterization of the Catalyst Based on the Copper Nanoparticles [ijnnonline.net]
• 9. US6455462B2 - Impregnation process for catalysts - Google Patents [patents.google.com]

Application Notes and Protocols for the Oxidative Carbonylation of Methanol using Dicopper Chloride Trihydroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl carbonate (DMC) is a versatile, environmentally benign chemical intermediate and solvent with growing applications in the pharmaceutical and fine chemical industries. Its utility as a green methylating and carbonylating agent, replacing toxic precursors like phosgene (B1210022) and dimethyl sulfate, has spurred significant research into efficient and sustainable synthesis routes. The oxidative carbonylation of methanol (B129727), catalyzed by copper-based systems, represents a promising pathway. This document provides detailed application notes and experimental protocols for the use of dicopper chloride trihydroxide (Cu₂(OH)₃Cl) as a catalyst in this reaction. Cu₂(OH)₃Cl, particularly when supported on activated carbon, has demonstrated notable catalytic activity and stability.

Data Presentation

The catalytic performance of dicopper chloride trihydroxide supported on activated carbon (Cu₂(OH)₃Cl/AC) in the oxidative carbonylation of methanol has been evaluated under specific laboratory conditions. The following table summarizes the key quantitative data obtained from these studies.

Catalyst	Support	Copper Content (wt%)	Methanol Conversion (%)	DMC Selectivity (%)	DMC Space-Time Yield (mg/(g·h))
Cu₂(OH)₃Cl	Activated Carbon (AC)	18.71	6.93	67.3	139.13[1]

Experimental Protocols

Catalyst Preparation: Dicopper Chloride Trihydroxide on Activated Carbon (Cu₂(OH)₃Cl/AC) via Slurry Impregnation

This protocol details the preparation of the supported catalyst using the slurry impregnation method.

Materials:

• Dicopper chloride trihydroxide (Cu₂(OH)₃Cl)

• Activated carbon (AC), high surface area (e.g., ≥1000 m²/g), pre-dried at 110°C for 2 hours

• Deionized water

• Beaker

• Magnetic stirrer and stir bar

• Rotary evaporator

• Oven

Procedure:

• Slurry Preparation:

  • Calculate the required amount of Cu₂(OH)₃Cl to achieve the desired copper loading (e.g., 18.71 wt%).

  • In a beaker, dissolve the calculated amount of Cu₂(OH)₃Cl in a sufficient volume of deionized water to form a homogeneous solution. The volume should be adequate to create a slurry with the activated carbon.

• Impregnation:

  • Add the pre-dried activated carbon to the Cu₂(OH)₃Cl solution.

  • Stir the resulting slurry vigorously at room temperature for 4-6 hours to ensure uniform impregnation of the copper precursor onto the support.

• Drying:

  • Remove the excess water from the slurry using a rotary evaporator at a controlled temperature (e.g., 60-80°C) until a wet paste is formed.

  • Transfer the paste to an oven and dry at 110-120°C overnight (approximately 12 hours) to remove residual water.

• Calcination (Optional but Recommended):

  • While the active species is Cu₂(OH)₃Cl, a mild calcination step under an inert atmosphere (e.g., nitrogen) at a low temperature (e.g., 150-200°C) for 2-4 hours can enhance the catalyst's stability and adhesion of the active phase. Note: High-temperature calcination may lead to the decomposition of Cu₂(OH)₃Cl to CuO and CuCl₂.

• Characterization:

  • The prepared catalyst can be characterized using techniques such as X-ray diffraction (XRD) to confirm the crystalline phase of Cu₂(OH)₃Cl, and Brunauer-Emmett-Teller (BET) analysis to determine the surface area and pore size distribution.

Oxidative Carbonylation of Methanol in a Slurry Reactor

This protocol describes the procedure for the synthesis of dimethyl carbonate from methanol using the prepared Cu₂(OH)₃Cl/AC catalyst in a high-pressure autoclave.

Materials and Equipment:

• Cu₂(OH)₃Cl/AC catalyst

• Anhydrous methanol (CH₃OH)

• Carbon monoxide (CO) gas, high purity

• Oxygen (O₂) gas, high purity

• Nitrogen (N₂) gas for purging

• High-pressure stainless-steel autoclave (slurry reactor) equipped with a magnetic stirrer, gas inlet and outlet, pressure gauge, thermocouple, and heating mantle.

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) and a suitable column (e.g., Porapak-Q or equivalent) for product analysis.

Procedure:

• Reactor Setup:

  • Ensure the autoclave is clean and dry.

  • Add the desired amount of Cu₂(OH)₃Cl/AC catalyst and anhydrous methanol to the autoclave.

• Purging:

  • Seal the autoclave and purge with nitrogen gas several times to remove air.

• Pressurization:

  • Pressurize the reactor with carbon monoxide to the desired partial pressure.

  • Introduce oxygen to the desired partial pressure. Caution: The mixture of CO and O₂ can be explosive. Ensure the operating pressures and concentrations are within safe limits.

• Reaction:

  • Heat the reactor to the desired reaction temperature (e.g., 120-140°C) while stirring at a high speed (e.g., >800 rpm) to ensure good gas-liquid-solid mixing.

  • Maintain the temperature and pressure for the desired reaction time (e.g., 2-4 hours). Monitor the pressure and temperature throughout the reaction.

• Cooling and Depressurization:

  • After the reaction is complete, cool the reactor to room temperature.

  • Carefully vent the unreacted gases in a well-ventilated fume hood.

• Product Analysis:

  • Collect the liquid product from the reactor.

  • Separate the catalyst from the liquid product by centrifugation or filtration.

  • Analyze the liquid product using a gas chromatograph (GC) to determine the concentrations of methanol, dimethyl carbonate, and any byproducts.

  • Calculate the methanol conversion and dimethyl carbonate selectivity based on the GC analysis.

Visualizations

Experimental Workflow

References

• 1. ncesr.unl.edu [ncesr.unl.edu]

Application Notes and Protocols for Particle Size Control in Dicopper Chloride Trihydroxide Precipitation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidance for controlling the particle size of dicopper chloride trihydroxide (Cu₂(OH)₃Cl) during its precipitation. The ability to control particle size is crucial for various applications, including in agricultural fungicides, animal feed supplements, and as a precursor for catalysts and other copper compounds, where particle size influences bioavailability, reactivity, and formulation stability.

Introduction to Dicopper Chloride Trihydroxide Precipitation

Dicopper chloride trihydroxide, also known as copper oxychloride, is a green crystalline solid that can be synthesized through several precipitation methods. The particle size of the final product is a critical quality attribute that is influenced by a number of process parameters. Generally, the formation of particles during precipitation involves two main stages: nucleation (the formation of new crystal nuclei) and crystal growth (the increase in size of existing nuclei). The final particle size is determined by the relative rates of these two processes. Rapid nucleation followed by slow growth tends to produce smaller particles, while slow nucleation and rapid growth result in larger particles.

Key process parameters that can be manipulated to control the particle size of Cu₂(OH)₃Cl include:

• pH of the reaction medium

• Reaction temperature

• Concentration of reactants

• Stirring rate (mixing intensity)

• Presence of additives (e.g., surfactants, capping agents)

This document outlines experimental protocols to systematically investigate and control these parameters to achieve the desired particle size distribution.

Experimental Protocols for Particle Size Control

General Precipitation Protocol

This protocol describes a general method for the precipitation of dicopper chloride trihydroxide. Subsequent sections will detail how to modify this protocol to investigate the effect of specific parameters on particle size.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Hydrochloric acid (HCl) (for pH adjustment)

Equipment:

• Jacketed glass reactor with overhead stirrer and temperature probe

• pH meter

• Peristaltic pumps for controlled addition of reactants

• Filtration apparatus (e.g., Büchner funnel with vacuum flask)

• Drying oven

• Particle size analyzer (e.g., laser diffraction or dynamic light scattering)

Procedure:

• Prepare a solution of copper(II) chloride by dissolving a specific amount of CuCl₂·2H₂O in deionized water.

• Prepare a solution of sodium hydroxide of a specific concentration.

• Transfer the copper(II) chloride solution to the jacketed glass reactor and begin stirring at a set rate.

• Heat the solution to the desired reaction temperature.

• Once the temperature is stable, slowly add the sodium hydroxide solution to the reactor at a controlled rate using a peristaltic pump.

• Monitor the pH of the reaction mixture continuously. The final pH should be controlled within a specific range.

• After the addition of the sodium hydroxide is complete, continue stirring the suspension for a defined period to allow for crystal growth and aging.

• Filter the resulting green precipitate using a Büchner funnel.

• Wash the precipitate with deionized water to remove any soluble impurities.

• Dry the precipitate in an oven at a specified temperature until a constant weight is achieved.

• Analyze the particle size distribution of the dried dicopper chloride trihydroxide powder.

Protocol to Investigate the Effect of pH

The pH of the reaction medium significantly influences the nucleation and growth of Cu₂(OH)₃Cl crystals. Generally, higher pH values tend to favor faster nucleation, leading to smaller particles.

Methodology:

• Follow the General Precipitation Protocol (Section 2.1).

• Set the initial reactant concentrations, temperature, and stirring rate to constant values.

• Perform a series of experiments where the final pH of the suspension is varied. For example, conduct experiments at final pH values of 5.0, 6.0, 7.0, 8.0, and 9.0.

• The final pH can be controlled by the total amount of NaOH added or by using a pH controller that automatically adds acid or base to maintain a setpoint.

• Collect, wash, dry, and analyze the particle size of the product from each experiment.

Data Presentation:

Final pH	Average Particle Size (D50) [µm]	Particle Size Distribution (D10 - D90) [µm]
5.0	[Insert experimental data]	[Insert experimental data]
6.0	[Insert experimental data]	[Insert experimental data]
7.0	[Insert experimental data]	[Insert experimental data]
8.0	[Insert experimental data]	[Insert experimental data]
9.0	[Insert experimental data]	[Insert experimental data]

Note: The specific trend will depend on other reaction conditions. For some copper-based nanoparticles, an increase in pH from 6 to 10 has been shown to decrease particle size from 18 nm to 9 nm.[1]

Protocol to Investigate the Effect of Temperature

Reaction temperature affects the solubility of the reactants and the kinetics of nucleation and crystal growth. Higher temperatures generally increase the rate of crystal growth, which can lead to larger particles.

Methodology:

• Follow the General Precipitation Protocol (Section 2.1).

• Set the initial reactant concentrations, final pH, and stirring rate to constant values.

• Perform a series of experiments at different reaction temperatures. For example, conduct experiments at 25°C, 40°C, 60°C, and 80°C.

• Use the jacketed reactor to maintain a constant temperature throughout each experiment.

• Collect, wash, dry, and analyze the particle size of the product from each experiment.

Data Presentation:

Temperature [°C]	Average Particle Size (D50) [µm]	Particle Size Distribution (D10 - D90) [µm]
25	[Insert experimental data]	[Insert experimental data]
40	[Insert experimental data]	[Insert experimental data]
60	[Insert experimental data]	[Insert experimental data]
80	[Insert experimental data]	[Insert experimental data]

Note: For copper nanoparticles, a linear increase in average particle size with temperature has been observed, with a regression of 0.46 nm/°C in one study.[2]

Protocol to Investigate the Effect of Reactant Concentration

The concentration of the copper salt and the precipitating agent can influence the degree of supersaturation, which in turn affects the nucleation rate. Higher supersaturation generally leads to a higher nucleation rate and smaller particles.

Methodology:

• Follow the General Precipitation Protocol (Section 2.1).

• Set the temperature, final pH, and stirring rate to constant values.

• Perform a series of experiments where the initial concentration of the copper(II) chloride solution is varied. For example, use concentrations of 0.1 M, 0.5 M, 1.0 M, and 1.5 M.

• Adjust the concentration of the sodium hydroxide solution accordingly to maintain the desired stoichiometry and final pH.

• Collect, wash, dry, and analyze the particle size of the product from each experiment.

Data Presentation:

CuCl₂ Concentration [M]	NaOH Concentration [M]	Average Particle Size (D50) [µm]	Particle Size Distribution (D10 - D90) [µm]
0.1	[Calculated value]	[Insert experimental data]	[Insert experimental data]
0.5	[Calculated value]	[Insert experimental data]	[Insert experimental data]
1.0	[Calculated value]	[Insert experimental data]	[Insert experimental data]
1.5	[Calculated value]	[Insert experimental data]	[Insert experimental data]

Note: One study on the synthesis of Cu₂(OH)₃Cl nanoparticles identified an optimal Cu²⁺ concentration of 1.7 x 10⁻² mol L⁻¹ for the formation of the nanoparticles.[3]

Protocol to Investigate the Effect of Stirring Rate

The stirring rate, or mixing intensity, plays a crucial role in the homogenization of the reactants and the mass transfer of solutes to the crystal surface. Higher stirring rates generally lead to smaller and more uniform particles by promoting rapid mixing and higher nucleation rates.

Methodology:

• Follow the General Precipitation Protocol (Section 2.1).

• Set the initial reactant concentrations, temperature, and final pH to constant values.

• Perform a series of experiments at different stirring rates. For example, conduct experiments at 100, 300, 500, and 700 RPM.

• Ensure that the stirrer design and reactor geometry are consistent across all experiments.

• Collect, wash, dry, and analyze the particle size of the product from each experiment.

Data Presentation:

Stirring Rate [RPM]	Average Particle Size (D50) [µm]	Particle Size Distribution (D10 - D90) [µm]
100	[Insert experimental data]	[Insert experimental data]
300	[Insert experimental data]	[Insert experimental data]
500	[Insert experimental data]	[Insert experimental data]
700	[Insert experimental data]	[Insert experimental data]

Visualization of Experimental Workflow and Signaling Pathways

General Experimental Workflow for Dicopper Chloride Trihydroxide Precipitation

Caption: General workflow for the precipitation of dicopper chloride trihydroxide.

Logical Relationship of Parameters Influencing Particle Size

Caption: Key parameters and their influence on the final particle size.

Concluding Remarks

The protocols outlined in these application notes provide a systematic framework for controlling the particle size of dicopper chloride trihydroxide during its precipitation. By carefully manipulating the pH, temperature, reactant concentrations, and stirring rate, researchers can tailor the particle size distribution to meet the specific requirements of their intended application. It is recommended to perform a design of experiments (DoE) approach to efficiently screen for the most influential parameters and their interactions to optimize the precipitation process for a desired particle size. The provided data tables should be populated with experimental results to build a comprehensive understanding of the process-particle property relationships.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]

Application of Dicopper Chloride Trihydroxide in Animal Feed Formulations: A Comprehensive Guide for Researchers

Introduction

Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is increasingly utilized as a source of copper in animal feed formulations. Its unique chemical properties, including low water solubility and high bioavailability, offer distinct advantages over traditional copper sources like copper sulfate (B86663). This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in the evaluation and application of dicopper chloride trihydroxide in animal nutrition.

Dicopper chloride trihydroxide is recognized as a safe and effective source of copper for all animal species by regulatory bodies such as the European Food Safety Authority (EFSA).[1][2] Its use in animal feed aims to meet the physiological requirements for copper, an essential trace mineral critical for growth, immune function, and overall health.[3]

Advantages of Dicopper Chloride Trihydroxide

Compared to copper sulfate, dicopper chloride trihydroxide exhibits several beneficial characteristics:

• Reduced Pro-oxidant Activity: TBCC is chemically less reactive than copper sulfate, leading to a lower potential for promoting the oxidation of sensitive nutrients like vitamins (e.g., Vitamin E) in feed mixtures.[4][5]

• Improved Stability: Due to its low hygroscopicity, TBCC contributes to better flowability and stability of premixes and complete feeds.[6]

• Enhanced Bioavailability: Numerous studies indicate that the copper from TBCC is as bioavailable, and in some cases more so, than that from copper sulfate in various animal species.[7][8][9]

• Gut Health Modulation: Research suggests that TBCC can positively influence gut microbiota by reducing populations of pathogenic bacteria such as E. coli and Clostridium perfringens.[5][10]

Data Presentation: Comparative Efficacy

The following tables summarize quantitative data from various studies comparing dicopper chloride trihydroxide (TBCC) with copper sulfate (CuSO₄) in different animal species.

Table 1: Growth Performance in Broiler Chickens

Parameter	Species	Dietary Cu Level (ppm)	Copper Source	Result	Reference
Body Weight	Broiler Chicks	400	TBCC vs. CuSO₄	No significant difference	[8]
Feed Conversion	Broiler Chicks	400	TBCC vs. CuSO₄	No significant difference	[8]
Feed Intake	Broiler Chicks	450	TBCC vs. CuSO₄	Chicks fed CuSO₄ had lower feed intake	[8]
Average Daily Gain (ADG)	Broiler Chicks	450	TBCC vs. CuSO₄	Chicks fed CuSO₄ had lower ADG	[4]

Table 2: Copper Bioavailability in Broiler Chickens

Parameter	Species	Dietary Cu Level (ppm)	Copper Source	Result	Reference
Liver Cu Concentration	Broiler Chicks	150, 300, 450	TBCC vs. CuSO₄	Liver Cu increased linearly with dietary Cu for both sources	[8]
Relative Bioavailability	Broiler Chicks	-	TBCC vs. CuSO₄	TBCC was 112% as bioavailable as CuSO₄	[8]
Liver Vitamin E	Broiler Chicks	300	TBCC vs. CuSO₄	Higher in birds fed TBCC	[4]
Plasma Vitamin E	Broiler Chicks	300	TBCC vs. CuSO₄	Higher in birds fed TBCC	[4]

Table 3: Growth Performance in Weanling Pigs

Parameter	Species	Dietary Cu Level (mg/kg)	Copper Source	Result	Reference
Average Daily Gain (ADG)	Weanling Pigs	100, 150	TBCC	Linearly improved ADG in later nursery phases	[11]
Feed Conversion Ratio (FCR)	Weanling Pigs	10 - 80	TBCC vs. Copper Proteinate	Improved FCR with Copper Proteinate compared to TBCC	[7]
Final Body Weight	Weanling Pigs	40, 80	TBCC vs. Copper Proteinate	Higher with Copper Proteinate than TBCC	[7]

Table 4: Copper Bioavailability and Physiological Effects in Weanling Pigs

Parameter	Species	Dietary Cu Level (mg/kg)	Copper Source	Result	Reference
Liver Cu Concentration	Weanling Pigs	-	TBCC vs. CuSO₄	TBCC resulted in lower liver Cu levels	[12]
Serum Ceruloplasmin	Weanling Pigs	-	TBCC vs. CuSO₄	TBCC increased ceruloplasmin activity	[12]
Fecal Cu Excretion	Weanling Pigs	80 and above	TBCC vs. Copper Proteinate	Pigs fed Copper Proteinate excreted less Cu	[7]

Table 5: Copper Bioavailability in Cattle

Parameter	Species	Dietary Conditions	Copper Source	Result	Reference
Relative Bioavailability (Liver Cu)	Steers	High Molybdenum and Sulfur	TBCC vs. CuSO₄	TBCC was 196% as bioavailable as CuSO₄	[9]
Relative Bioavailability (Plasma Cu)	Steers	High Molybdenum and Sulfur	TBCC vs. CuSO₄	TBCC was 132% as bioavailable as CuSO₄	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the efficacy and bioavailability of dicopper chloride trihydroxide in animal feed.

Protocol 1: Determination of Relative Copper Bioavailability in Broiler Chickens

Objective: To determine the relative bioavailability of copper from dicopper chloride trihydroxide (TBCC) compared to copper sulfate (CuSO₄) in broiler chickens.

Materials:

• Day-old broiler chicks

• Basal corn-soybean meal diet low in copper

• Dicopper chloride trihydroxide (TBCC)

• Copper sulfate (CuSO₄·5H₂O)

• Metabolic cages

• Analytical balance

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectrometry (AAS)

Procedure:

• Animal Housing and Acclimation:

  • House day-old broiler chicks in temperature-controlled battery brooders with wire floors.

  • Provide ad libitum access to water and a basal corn-soybean meal diet (low in copper) for a 7-day acclimation period.

• Experimental Design:

  • Randomly allocate chicks to dietary treatment groups (e.g., 6-8 replicate cages of 10 birds per treatment).

  • Treatments should consist of the basal diet supplemented with graded levels of copper (e.g., 0, 100, 200, 300 mg/kg) from either TBCC or CuSO₄.

• Feeding Trial:

  • Provide the experimental diets and deionized water ad libitum for a period of 21 days.

  • Monitor and record feed intake and body weight weekly to calculate average daily gain (ADG), average daily feed intake (ADFI), and feed conversion ratio (FCR).

• Sample Collection:

  • At the end of the 21-day trial, euthanize a subset of birds from each treatment group (e.g., 3-4 birds per replicate).

  • Collect liver samples and store them frozen at -20°C until analysis.

• Copper Analysis:

  • Dry the liver samples to a constant weight.

  • Digest the dried samples using a wet-ash or dry-ash procedure.

  • Determine the copper concentration in the digested samples using ICP-OES or AAS.

• Data Analysis:

  • Perform a slope-ratio analysis by regressing the log-transformed liver copper concentration on the supplemental copper intake.

  • The relative bioavailability of TBCC is calculated as the ratio of the slope of the regression line for TBCC to the slope of the regression line for CuSO₄, multiplied by 100.

Protocol 2: In Vitro Digestion Model for Determining Copper Solubility in Swine

Objective: To evaluate the solubility of dicopper chloride trihydroxide (TBCC) under simulated swine gastric and intestinal conditions.

Materials:

• Dicopper chloride trihydroxide (TBCC)

• Copper sulfate (CuSO₄·5H₂O)

• Pepsin (from porcine gastric mucosa)

• Pancreatin (B1164899) (from porcine pancreas)

• Bile salts

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Shaking water bath or incubator

• Centrifuge

• ICP-OES or AAS

Procedure:

• Simulated Gastric Digestion:

  • Weigh a known amount of the copper source (TBCC or CuSO₄) into a flask.

  • Add a simulated gastric fluid containing pepsin and adjusted to pH 2.0 with HCl.

  • Incubate the flask in a shaking water bath at 39°C for 2-4 hours.

• Simulated Intestinal Digestion:

  • After the gastric phase, neutralize the mixture with NaHCO₃ to pH 6.8.

  • Add a simulated intestinal fluid containing pancreatin and bile salts.

  • Continue the incubation in the shaking water bath at 39°C for 4-6 hours.

• Sample Processing:

  • At the end of the intestinal digestion, centrifuge the samples to separate the soluble and insoluble fractions.

  • Carefully collect the supernatant (soluble fraction).

• Copper Analysis:

  • Determine the copper concentration in the supernatant using ICP-OES or AAS.

• Calculation of Solubility:

  • Calculate the percentage of soluble copper by dividing the amount of copper in the supernatant by the initial amount of copper added, multiplied by 100.

Protocol 3: Assessment of Gut Microbiota in Poultry

Objective: To investigate the effect of dicopper chloride trihydroxide (TBCC) supplementation on the gut microbiota composition of broiler chickens.

Materials:

• Broiler chickens from a feeding trial (as described in Protocol 1)

• Sterile instruments for sample collection

• DNA extraction kit (e.g., for fecal or intestinal content samples)

• PCR thermocycler

• Reagents for 16S rRNA gene amplification

• Next-generation sequencing (NGS) platform

• Bioinformatics software for data analysis

Procedure:

• Sample Collection:

  • At the end of the feeding trial, aseptically collect intestinal content (e.g., from the ileum and cecum) from euthanized birds.

  • Immediately freeze the samples in liquid nitrogen and store at -80°C until DNA extraction.

• DNA Extraction:

  • Extract total bacterial DNA from the intestinal content samples using a commercially available DNA extraction kit, following the manufacturer's instructions.

• 16S rRNA Gene Amplification and Sequencing:

  • Amplify the V3-V4 or other variable regions of the 16S rRNA gene using universal bacterial primers.

  • Purify the PCR products and prepare them for sequencing on an NGS platform (e.g., Illumina MiSeq).

• Bioinformatics Analysis:

  • Process the raw sequencing reads to remove low-quality sequences and chimeras.

  • Cluster the sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs).

  • Perform taxonomic classification of the OTUs/ASVs.

  • Analyze the alpha-diversity (within-sample diversity) and beta-diversity (between-sample diversity) of the microbial communities.

  • Identify differentially abundant bacterial taxa between the treatment groups.

Signaling Pathways and Logical Relationships

The following diagrams illustrate key experimental workflows and the proposed mechanism of action for dicopper chloride trihydroxide.

Caption: Workflow for determining copper bioavailability.

Caption: Proposed mechanism of action of TBCC in the GI tract.

Conclusion

Dicopper chloride trihydroxide is a valuable tool in animal nutrition, offering improved feed stability and comparable or superior copper bioavailability compared to copper sulfate. Its application can lead to enhanced animal performance and gut health. The protocols and data presented in this document provide a framework for researchers to further investigate and optimize the use of this copper source in various animal feed formulations. It is crucial to adhere to established experimental designs and analytical methods to ensure the generation of reliable and reproducible data.

References

• 1. Application of Methods for Identifying Broiler Chicken Gut Bacterial Species Linked with Increased Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. Estimates of copper bioavailability from liver of different animal species and from feed ingredients derived from plants and animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of relative bioavailability of copper from copper glycinate in growing beef steers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Emerging perspectives of copper-mediated transcriptional regulation in mammalian cell development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. asianpubs.org [asianpubs.org]
• 11. animbiosci.org [animbiosci.org]
• 12. researchgate.net [researchgate.net]

From Waste to Value: Synthesis of Dicopper Chloride Trihydroxide from Electronic Waste Etchants for Research and Development

Application Notes & Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of dicopper chloride trihydroxide (Cu₂(OH)₃Cl) from industrial electronic waste etchants. Two primary methods are detailed, utilizing both acidic cupric chloride and alkaline ammoniacal copper chloride waste streams. These protocols offer a sustainable and cost-effective route to a valuable copper compound with applications in catalysis and materials science, relevant to the drug development pipeline. The synthesized dicopper chloride trihydroxide can be used as a catalyst in various organic reactions or as a precursor for copper-based nanoparticles.[1][2]

Introduction

Electronic waste (e-waste) is a rapidly growing global concern. The printed circuit boards (PCBs) within this waste stream are rich in copper, which is typically leached out using etchant solutions during manufacturing. These spent etchants, laden with high concentrations of copper salts, represent a significant environmental hazard but also a valuable secondary source of copper. This document outlines methods to upcycle these waste streams into dicopper chloride trihydroxide, a stable, green crystalline solid.[3]

Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), has several polymorphs, including atacamite, paratacamite, and botallackite.[4] It is widely used as a fungicide in agriculture, a pigment, and importantly for the target audience, as a catalyst in organic synthesis.[1][4] Its catalytic activity in reactions such as chlorination and oxidation makes it a compound of interest for the synthesis of pharmaceutical intermediates.[1]

Synthesis Protocols

Two primary types of spent etchants from PCB manufacturing can be utilized for the synthesis of dicopper chloride trihydroxide: acidic cupric chloride (CuCl₂) solutions and alkaline tetraamminedichloridocopper(II) ([Cu(NH₃)₄]Cl₂) solutions.[1]

Protocol 1: Synthesis from Acidic Cupric Chloride Etchant via Neutralization

This protocol is based on the neutralization of an acidic copper chloride waste solution. A key aspect of this method is the use of a complexing agent, such as citrate (B86180), to improve reaction efficiency and product quality by sequestering other heavy metal ions.

Materials:

• Acidic copper chloride etchant (containing 0.5% - 15% w/v Cu²⁺)

• Sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) solution (1% - 20% w/v)

• Citric acid or a soluble citrate salt (e.g., trisodium (B8492382) citrate)

• Deionized water

• pH meter

• Reaction vessel with stirring capability

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

Procedure:

• Characterization of Etchant: Determine the initial Cu²⁺ concentration in the acidic etchant solution using a suitable analytical method such as atomic absorption spectroscopy (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

• Preparation of Reactant Solutions:

  • Based on the Cu²⁺ concentration, calculate the required amount of the hydroxide solution for neutralization.

  • Prepare the hydroxide solution (e.g., 10% w/v NaOH).

• Complexation (Optional but Recommended):

  • To the acidic etchant in the reaction vessel, add a complexing agent. A mole ratio of Cu²⁺ to citrate ions of 1:0.01 to 1:0.8 is recommended. Stir the solution until the complexing agent is fully dissolved.

• Precipitation:

  • While stirring vigorously, slowly add the hydroxide solution to the etchant.

  • Monitor the pH of the reaction mixture continuously. The target pH for the precipitation of dicopper chloride trihydroxide is between 4.0 and 7.0.

  • Maintain the reaction temperature between 20 °C and 90 °C. Higher temperatures can influence the crystalline phase of the product.

• Aging the Precipitate:

  • Once the target pH is reached and stable, continue stirring the mixture for a defined period (e.g., 1-2 hours) to allow for crystal growth and maturation.

• Isolation and Purification:

  • Filter the green precipitate using a Büchner funnel.

  • Wash the filter cake thoroughly with deionized water to remove any soluble impurities and unreacted reagents. Repeat the washing step 2-3 times.

• Drying:

  • Dry the purified solid in an oven at a temperature below 100 °C to avoid thermal decomposition. A drying time of 6-12 hours is typically sufficient. The final product is a stable, free-flowing green powder.

Protocol 2: Synthesis from Alkaline Ammoniacal Copper Etchant via Neutralization

This protocol involves the neutralization of an alkaline ammoniacal copper etchant using a strong acid.

Materials:

• Alkaline ammoniacal copper etchant (containing [Cu(NH₃)₄]Cl₂)

• Hydrochloric acid (HCl), concentrated or diluted

• Deionized water

• pH meter

• Reaction vessel with stirring capability in a fume hood

• Filtration apparatus

• Drying oven

Procedure:

• Reaction Setup: Place the alkaline etchant solution in a reaction vessel equipped with a stirrer, under a fume hood due to the release of ammonia (B1221849) gas.

• Neutralization:

  • While stirring, slowly add hydrochloric acid to the etchant solution. The reaction is exothermic and will release ammonia gas.

  • The overall reaction is: 2 [Cu(NH₃)₄]Cl₂ + 5 HCl + 3 H₂O → Cu₂(OH)₃Cl + 8 NH₄Cl[1]

  • Monitor the pH of the solution. The precipitation of dicopper chloride trihydroxide occurs as the pH is lowered.

• Isolation and Purification:

  • Once the precipitation is complete, filter the green solid.

  • Wash the precipitate thoroughly with deionized water to remove ammonium (B1175870) chloride and other soluble byproducts.

• Drying:

  • Dry the product in an oven at a temperature below 100 °C.

Protocol 3: Self-Neutralization of Acidic and Alkaline Etchants

This highly efficient method combines the two types of waste etchants, where one neutralizes the other, leading to a higher yield of the desired product.

Materials:

• Acidic cupric chloride etchant

• Alkaline ammoniacal copper etchant

• pH meter

• Reaction vessel with stirring capability

• Filtration apparatus

• Drying oven

Procedure:

• Reaction:

  • In a reaction vessel, slowly add the alkaline etchant to the acidic etchant (or vice versa) while stirring continuously.

  • The reaction is: 3 [Cu(NH₃)₄]Cl₂ + 5 CuCl₂ + 12 H₂O → 4 Cu₂(OH)₃Cl + 12 NH₄Cl[1]

  • Monitor the pH to ensure the reaction proceeds under mild acidic conditions.

• Product Isolation:

  • The dicopper chloride trihydroxide precipitates as a green solid.

  • Filter and wash the product with deionized water.

• Drying:

  • Dry the final product in an oven. This process typically yields the α-Cu₂(OH)₃Cl crystalline form with a particle size of 30–100 μm.[1]

Data Presentation

The following tables summarize typical experimental parameters and expected outcomes for the synthesis of dicopper chloride trihydroxide from electronic waste etchants.

Table 1: Synthesis Parameters

Parameter	Protocol 1 (Acidic Etchant)	Protocol 2 (Alkaline Etchant)	Protocol 3 (Self-Neutralization)
Starting Material	Acidic CuCl₂ Etchant	Alkaline [Cu(NH₃)₄]Cl₂ Etchant	Both Acidic and Alkaline Etchants
Precipitating Agent	NaOH or KOH	HCl	Self-neutralizing
Cu²⁺ Concentration	0.5% - 15% (w/v)	-	-
Hydroxide Conc.	1% - 20% (w/v)	-	-
Complexing Agent	Citrate (Cu²⁺:Citrate = 1:0.01-0.8)	Not typically used	Not typically used
Reaction Temperature	20 °C - 90 °C	Ambient (exothermic)	Ambient (exothermic)
Final pH	4.0 - 7.0	Mildly acidic	Mildly acidic

Table 2: Product Characteristics

Characteristic	Expected Value/Observation	Source
Appearance	Green crystalline solid	[4]
Chemical Formula	Cu₂(OH)₃Cl	[4]
Molar Mass	213.56 g/mol	[4]
Purity	>99% achievable	[5]
Yield	High, especially with self-neutralization	[1]
Particle Size	30 - 100 μm (α-form from self-neutralization)	[1]
Crystalline Form	α-Cu₂(OH)₃Cl (typically desired)	[1]

Characterization

The synthesized dicopper chloride trihydroxide should be characterized to confirm its identity, purity, and morphology.

• X-ray Diffraction (XRD): To identify the crystalline phase (e.g., atacamite, paratacamite) and assess crystallinity.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present, such as O-H and Cu-Cl bonds.

• Scanning Electron Microscopy (SEM): To observe the particle morphology and size distribution.

• Energy-Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of the product.

• Thermogravimetric Analysis (TGA): To study the thermal stability and decomposition of the compound.

Visualizations

Experimental Workflow

Caption: Experimental workflows for the synthesis of dicopper chloride trihydroxide.

Logical Relationship of Synthesis Pathways

Caption: Logical relationship of synthesis pathways from e-waste to the final product.

Applications in Drug Development

While dicopper chloride trihydroxide is not a therapeutic agent itself, its utility in the pharmaceutical sector stems from its catalytic properties and its role as a precursor for other valuable copper-containing materials.

• Catalysis in Organic Synthesis: Copper-based catalysts are pivotal in a variety of organic transformations that are fundamental to the synthesis of active pharmaceutical ingredients (APIs). Dicopper chloride trihydroxide can serve as a robust and inexpensive catalyst for reactions such as:

  • C-C and C-N Cross-Coupling Reactions: These are essential for building the carbon-nitrogen and carbon-carbon bonds found in many drug molecules.

  • Oxidation and Chlorination Reactions: Useful for the functionalization of organic molecules during multi-step syntheses.[1]

  • Click Chemistry: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a powerful tool for drug discovery and bioconjugation.

• Precursor for Nanomaterials: Dicopper chloride trihydroxide can be a starting material for the synthesis of copper oxide (CuO) and other copper-based nanoparticles. These nanoparticles are being explored for various biomedical applications, including:

  • Drug Delivery: As nanocarriers for targeted drug delivery.

  • Antimicrobial Agents: Copper nanoparticles exhibit broad-spectrum antimicrobial activity.

  • Biosensors: For the detection of biomolecules.

The synthesis of dicopper chloride trihydroxide from electronic waste etchants provides a sustainable and economical source of a versatile chemical for researchers and professionals in the field of drug development, contributing to a circular economy while providing a valuable tool for chemical synthesis and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. grokipedia.com [grokipedia.com]
• 3. researchgate.net [researchgate.net]
• 4. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 5. US20050145073A1 - Method for the purification of copper chloride solution - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of β-Cu₂(OH)₃Cl (Atacamite)

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the successful synthesis of β-Cu₂(OH)₃Cl (atacamite), with a focus on preventing the formation of undesired polymorphs.

Troubleshooting Guide: Polymorph Control During Cu₂(OH)₃Cl Synthesis

The synthesis of the desired β-polymorph of copper(II) hydroxychloride, atacamite, requires careful control of reaction parameters to prevent the formation of other polymorphs such as botallackite (α-form), paratacamite, and clinoatacamite. Botallackite is often an intermediate that transforms into the more stable atacamite or paratacamite phases.[1][2][3] Paratacamite is considered the most thermodynamically stable polymorph at ambient temperatures.[1][2]

Below is a troubleshooting guide to address common issues encountered during synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Formation of botallackite (α-Cu₂(OH)₃Cl) instead of or alongside atacamite.	Insufficient reaction time or temperature: Botallackite is often a kinetically favored product that forms first and then transforms into more stable phases.[1][2][3]	Increase reaction time and/or temperature: Allow for the transformation of botallackite to atacamite. Monitor the phase composition over time using techniques like X-ray diffraction (XRD). While specific temperatures can vary, heating can promote the conversion.
Predominant formation of paratacamite.	Low copper(II) chloride (CuCl₂) concentration: Lower concentrations of CuCl₂ tend to favor the formation of paratacamite.[2][4]	Increase CuCl₂ concentration: The nucleation of atacamite appears to be favored by the presence of the CuCl⁺ complex, which is more prevalent at higher CuCl₂ concentrations.[2][4]
Inappropriate pH: The pH of the reaction medium is a critical factor in determining the resulting polymorph.	Adjust pH: While specific optimal pH ranges can be system-dependent, the formation of Cu₂(OH)₃Cl generally occurs in a pH range of approximately 3.3 to 7.0. Fine-tuning the pH within this range can influence the polymorph formed.
Inconsistent or mixed-phase products.	Poor control over reaction parameters: Fluctuations in temperature, pH, or reactant addition rate can lead to the nucleation and growth of multiple polymorphs.	Strictly control reaction conditions: Maintain a stable temperature and ensure gradual and uniform addition of reagents to avoid localized concentration and pH gradients.[1][3]
Formation of copper hydroxide (B78521) (Cu(OH)₂) or other impurities.	Incorrect pH: A pH that is too high can lead to the precipitation of Cu(OH)₂.	Maintain pH within the optimal range for Cu₂(OH)₃Cl formation: Avoid excessively alkaline conditions.

Frequently Asked Questions (FAQs)

Q1: What are the different polymorphs of Cu₂(OH)₃Cl?

A1: Copper(II) hydroxychloride, Cu₂(OH)₃Cl, has four main polymorphs: atacamite (orthorhombic, β-form), paratacamite (rhombohedral), clinoatacamite (monoclinic), and botallackite (monoclinic, α-form).[2][4][5]

Q2: Which is the most stable polymorph of Cu₂(OH)₃Cl?

A2: Paratacamite is generally considered to be the most thermodynamically stable polymorph at ambient temperatures.[1][2] However, atacamite is also a stable phase found in nature.[5] Botallackite is the least stable and often acts as a precursor to the other forms.[1][2][3]

Q3: How does pH influence the synthesis of β-Cu₂(OH)₃Cl?

A3: The pH is a critical parameter that influences which copper-containing species precipitate. The formation of Cu₂(OH)₃Cl is favored within a specific pH range, and deviations can lead to the formation of other compounds like copper hydroxide. The precise pH can also affect the relative stability and transformation rates between the different polymorphs of Cu₂(OH)₃Cl.

Q4: What is the role of temperature in the synthesis?

A4: Temperature affects both the reaction kinetics and the thermodynamic stability of the different polymorphs. It can influence the rate of transformation from the less stable botallackite to the more stable atacamite or paratacamite.[1][3] In some synthesis routes, such as hydrothermal methods, temperature is a key parameter for controlling crystal morphology.[6]

Q5: Can the choice of copper salt precursor affect the outcome?

A5: Yes, the precursor can play a role. While copper(II) chloride is commonly used, other copper salts can also be employed. The presence of chloride ions is essential for the formation of Cu₂(OH)₃Cl. The concentration of these ions can influence which polymorph is favored.[2][4]

Experimental Protocols

Protocol for the Synthesis of β-Cu₂(OH)₃Cl (Atacamite)

This protocol is based on the principle of direct precipitation and is designed to favor the formation of atacamite.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

Procedure:

• Prepare a copper(II) chloride solution: Dissolve a specific amount of CuCl₂·2H₂O in deionized water to achieve a concentration that favors atacamite formation (e.g., greater than 0.025 F, as suggested by Sharkey and Lewin, 1971).

• Prepare a sodium hydroxide solution: Prepare a separate solution of NaOH in deionized water. The concentration should be chosen to allow for controlled pH adjustment.

• Controlled Precipitation: While vigorously stirring the CuCl₂ solution, slowly add the NaOH solution dropwise.

• Monitor pH: Continuously monitor the pH of the reaction mixture. The goal is to maintain a pH within the range where Cu₂(OH)₃Cl precipitates.

• Reaction Time and Temperature: Maintain the reaction at a controlled temperature (e.g., room temperature or slightly elevated) for a sufficient duration to allow for the potential transformation of any initially formed botallackite into atacamite.

• Isolation and Washing: Once the reaction is complete, collect the precipitate by filtration. Wash the solid product several times with deionized water to remove any soluble impurities.

• Drying: Dry the final product in an oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.

• Characterization: Characterize the synthesized material using powder X-ray diffraction (XRD) to confirm the formation of the β-Cu₂(OH)₃Cl (atacamite) phase.

Visualizations

Caption: Experimental workflow for the synthesis of β-Cu₂(OH)₃Cl.

Caption: Troubleshooting decision tree for polymorph control.

Caption: Phase transformation pathways of Cu₂(OH)₃Cl polymorphs.

References

• 1. Atacamite - ColourLex [colourlex.com]
• 2. msaweb.org [msaweb.org]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] CONDITIONS GOVERNING THE FORMATION OF ATACAMITE AND PARATACAMITE1 | Semantic Scholar [semanticscholar.org]
• 5. grokipedia.com [grokipedia.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Dicopper Chloride Trihydroxide Precipitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the precipitation of dicopper chloride trihydroxide (Cu₂(OH)₃Cl).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of dicopper chloride trihydroxide.

Issue 1: The precipitated product is a pale green or has a bluish tint, not the expected bright green of atacamite.

• Possible Cause: Formation of undesirable polymorphs, such as botallackite (pale bluish-green) or paratacamite. Botallackite is the least stable polymorph and can form as an intermediate.

• Solution:

  • Temperature Control: Maintain a reaction temperature between 60-90°C. Lower temperatures can favor the formation of botallackite.

  • pH Adjustment: Ensure the final pH of the solution is in the optimal range of 6.5-7.5. Variations outside this range can lead to the formation of other copper compounds.

  • Aging/Digestion: Allowing the precipitate to age in the mother liquor for a period (e.g., 2-4 hours) with gentle stirring can promote the conversion of less stable polymorphs to the more stable atacamite.

Issue 2: The final product cakes upon storage.

• Possible Cause: Presence of the β-polymorph of dicopper chloride trihydroxide.

• Solution:

  • Controlled Reaction Conditions: Strict adherence to established protocols for temperature, pH, and reagent addition rates is crucial to favor the formation of the stable α-polymorph (atacamite), which is less prone to caking.

Issue 3: The presence of heavy metal impurities (e.g., Pb, As) is detected in the final product.

• Possible Cause: Contamination from starting materials (e.g., technical-grade copper salts or waste etchant solutions).

• Solution:

  • High-Purity Reagents: Utilize high-purity starting materials whenever possible.

  • Use of Complexing Agents: The introduction of a complexing agent, such as citrate (B86180) ions, can be effective. Citrate can form stable complexes with heavy metal ions, preventing their co-precipitation with the dicopper chloride trihydroxide and keeping them in the solution to be washed away.

Issue 4: The precipitate contains copper(II) hydroxide (B78521) (Cu(OH)₂).

• Possible Cause: The pH of the reaction mixture is too high (basic). Dicopper chloride trihydroxide can convert to copper(II) hydroxide in alkaline conditions.[1]

• Solution:

  • Strict pH Control: Carefully monitor and control the pH of the reaction, ensuring it does not exceed 7.5. Use a calibrated pH meter and add the basic precipitating agent slowly and with vigorous stirring to avoid localized areas of high pH.

Issue 5: The particle size of the precipitate is too small, leading to difficulties in filtration.

• Possible Cause: High rate of nucleation due to rapid addition of reagents or highly concentrated solutions.

• Solution:

  • Slow Reagent Addition: Add the precipitating agent slowly and at a constant rate. This promotes crystal growth over nucleation.

  • Dilute Solutions: Working with more dilute solutions of the copper salt and the precipitating agent can help to control the rate of precipitation and favor the formation of larger particles.

  • Controlled Mixing: Gentle and consistent stirring ensures homogeneity without creating excessive shear that could lead to smaller particles.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in dicopper chloride trihydroxide precipitation?

A1: Common impurities include:

• Polymorphic Impurities: Different crystal forms of Cu₂(OH)₃Cl such as paratacamite and botallackite, which can affect the color and stability of the final product.

• Chemical Impurities: Copper(II) hydroxide (Cu(OH)₂) if the pH is too high, and unreacted starting materials.

• Elemental Impurities: Co-precipitation of other metal ions present in the starting materials, such as calcium, cobalt, iron, lead, and arsenic.

Q2: What is the optimal pH for precipitating pure dicopper chloride trihydroxide?

A2: The optimal pH range is generally between 6.5 and 7.5. Below this range, precipitation may be incomplete. Above this range, there is a significant risk of forming copper(II) hydroxide as an impurity.

Q3: How does temperature affect the precipitation process?

A3: Temperature plays a crucial role in determining the polymorph of dicopper chloride trihydroxide. A temperature range of 60-90°C is often used in industrial processes to favor the formation of the stable α-atacamite form.[2] Higher temperatures can also increase the solubility of the precipitate, which can lead to the formation of larger, more easily filterable crystals.

Q4: Can the order of reagent addition impact the purity of the product?

A4: Yes, the order and rate of reagent addition are important. It is generally recommended to add the basic solution (e.g., sodium hydroxide) to the acidic copper chloride solution. This should be done slowly and with good agitation to ensure a uniform pH throughout the reaction vessel and prevent the formation of localized areas of high pH that could lead to the precipitation of copper(II) hydroxide.

Q5: What analytical techniques are recommended for quality control and impurity testing?

A5: For elemental impurities, Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) is a highly effective technique for quantifying trace metal contaminants.[3][4] For identifying the polymorphic form and detecting other crystalline impurities, X-ray Diffraction (XRD) is the standard method. Fourier-Transform Infrared (FTIR) spectroscopy can also be used to identify the presence of different functional groups and confirm the chemical identity of the product.

Data Presentation

Table 1: Recommended Reaction Parameters for Minimizing Impurities in Dicopper Chloride Trihydroxide Precipitation

Parameter	Recommended Range	Rationale for Minimizing Impurities
pH	6.5 - 7.5	Prevents formation of copper(II) hydroxide at higher pH and ensures complete precipitation at lower pH.
Temperature	60 - 90 °C	Promotes the formation of the stable α-atacamite polymorph and can lead to larger crystal sizes.[2]
Reagent Concentration	Use of dilute solutions	Minimizes the rate of supersaturation, favoring crystal growth over nucleation, leading to larger particles.
Reagent Addition Rate	Slow and controlled	Prevents localized high concentrations and pH, reducing the formation of impurities like Cu(OH)₂.
Mixing Speed	Moderate and consistent	Ensures homogeneity of the reaction mixture, promoting uniform crystal growth and preventing agglomeration of fine particles.

Experimental Protocols

Protocol 1: Synthesis of High-Purity Dicopper Chloride Trihydroxide (Atacamite)

This protocol is adapted from established laboratory methods for the synthesis of atacamite.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• pH meter

• Heating mantle with magnetic stirrer

• Reaction vessel (e.g., 1 L beaker)

• Filtration apparatus (e.g., Buchner funnel and filter paper)

• Drying oven

Procedure:

• Prepare Solutions:

  • Prepare a 0.5 M solution of copper(II) chloride by dissolving the appropriate amount of CuCl₂·2H₂O in deionized water.

  • Prepare a 1.0 M solution of sodium hydroxide by dissolving NaOH pellets in deionized water. Allow this solution to cool to room temperature.

• Reaction Setup:

  • Place the copper(II) chloride solution into the reaction vessel and begin stirring at a moderate speed.

  • Gently heat the solution to 70°C.

• Precipitation:

  • Slowly add the 1.0 M sodium hydroxide solution dropwise to the heated copper(II) chloride solution.

  • Continuously monitor the pH of the reaction mixture. Continue adding the NaOH solution until the pH stabilizes between 6.8 and 7.2.

• Digestion:

  • Once the desired pH is reached, stop the addition of NaOH and allow the precipitate to digest (age) in the mother liquor at 70°C for 2 hours with continued gentle stirring.

• Isolation and Washing:

  • Turn off the heat and allow the precipitate to settle.

  • Decant the supernatant liquid.

  • Wash the precipitate by resuspending it in deionized water and filtering through a Buchner funnel. Repeat this washing step three times to remove any soluble impurities.

• Drying:

  • Dry the filtered precipitate in an oven at 105°C for 12 hours or until a constant weight is achieved.

  • The resulting product should be a bright green, crystalline powder.

Protocol 2: Analysis of Elemental Impurities by ICP-OES

This protocol provides a general procedure for the analysis of trace metal impurities in a dicopper chloride trihydroxide sample.

Materials and Equipment:

• Dicopper chloride trihydroxide sample

• Trace metal grade nitric acid (HNO₃)

• Deionized water (18 MΩ·cm or higher)

• Volumetric flasks and pipettes

• ICP-OES instrument

• Certified multi-element standard solutions for calibration

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 0.1 g of the dried dicopper chloride trihydroxide sample into a clean digestion vessel.

  • Add 5 mL of trace metal grade 50% (v/v) nitric acid to the vessel.

  • Gently heat the vessel on a hot plate in a fume hood until the sample is completely dissolved.

  • Allow the solution to cool to room temperature.

  • Quantitatively transfer the dissolved sample to a 50 mL volumetric flask and dilute to the mark with deionized water. This results in a 100-fold dilution. Further dilutions may be necessary depending on the expected impurity concentrations and the linear range of the ICP-OES instrument.

• Instrument Calibration:

  • Prepare a series of calibration standards by diluting the certified multi-element standard solutions with a matrix-matching solution (a solution with the same acid concentration as the prepared samples). The concentration range of the standards should bracket the expected concentrations of the impurities in the sample.

  • Prepare a blank solution containing only the matrix (acid and deionized water).

• Analysis:

  • Aspirate the blank, calibration standards, and prepared sample solutions into the ICP-OES instrument.

  • Measure the emission intensity for each element of interest at its specific wavelength.

  • The instrument software will generate a calibration curve and calculate the concentration of each impurity in the sample solution.

• Calculation and Reporting:

  • Calculate the concentration of each impurity in the original solid sample, taking into account the dilution factor.

  • Report the results in µg/g or ppm.

Mandatory Visualization

Caption: Troubleshooting workflow for impurities in dicopper chloride trihydroxide precipitation.

Caption: Pathways for the formation of desired product and common impurities.

References

• 1. researchgate.net [researchgate.net]
• 2. analytik-jena.com [analytik-jena.com]
• 3. agilent.com [agilent.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

stability of dicopper chloride trihydroxide in acidic and alkaline media

Welcome to the Technical Support Center for Dicopper Chloride Trihydroxide (Cu₂(OH)₃Cl). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting guidance for experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of dicopper chloride trihydroxide in aqueous solutions?

A1: Dicopper chloride trihydroxide is a sparingly soluble salt that is most stable in neutral aqueous media.[1] Its stability and solubility are highly dependent on the pH of the solution. It is practically insoluble in water at neutral pH.[2]

Q2: How does dicopper chloride trihydroxide behave in acidic conditions?

A2: In acidic media, dicopper chloride trihydroxide dissolves to form soluble copper(II) salts.[1][2][3] The hydroxide (B78521) ions in its structure are neutralized by the excess hydrogen ions, leading to the release of free copper ions (Cu²⁺), chloride ions (Cl⁻), and water.

Q3: What happens when dicopper chloride trihydroxide is exposed to an alkaline environment?

A3: In the presence of a strong base, such as sodium hydroxide, dicopper chloride trihydroxide is converted into copper(II) hydroxide (Cu(OH)₂), which precipitates out of the solution.[1][3] Upon heating in alkaline media, it can further decompose to form copper oxides.[1]

Q4: Is the solubility of dicopper chloride trihydroxide more sensitive to temperature or pH?

A4: The solubility of dicopper chloride trihydroxide is significantly more affected by pH than by temperature.[3] While temperature does have an effect on the solubility product, changes in pH will result in much more dramatic changes in its solubility.[3]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
Green solid (Cu₂(OH)₃Cl) disappears upon addition of an acidic buffer or solution, and the solution turns light blue.	The acidic environment is causing the dicopper chloride trihydroxide to dissolve, releasing aquated copper(II) ions, which are typically light blue in solution.	This is the expected behavior. The compound is not stable in acidic conditions. To maintain the solid form, ensure the medium is neutral or very weakly acidic.
A blue precipitate forms after adding a strong base (e.g., NaOH) to a suspension of dicopper chloride trihydroxide.	The dicopper chloride trihydroxide is reacting with the hydroxide ions to form a precipitate of copper(II) hydroxide (Cu(OH)₂).	This is the expected chemical reaction. If this conversion is not desired, avoid strongly alkaline conditions.
Inconsistent solubility results are obtained in supposedly identical experiments.	The pH of the solution may not be stable or accurately measured, or the system may not have reached equilibrium. The presence of atmospheric CO₂ can also lower the pH of unbuffered solutions.	Use calibrated pH meters and high-quality buffers. Ensure that the shake-flask method is allowed to proceed for a sufficient time to reach equilibrium (24-72 hours is often recommended).[4] Purging the solution with nitrogen can help to remove dissolved CO₂.[3]
Difficulty in separating the undissolved solid from the supernatant for analysis.	Fine particles of dicopper chloride trihydroxide may be passing through the filter or not pelleting effectively during centrifugation.	Use a fine-pore syringe filter (e.g., 0.22 µm) that is compatible with your sample and does not bind copper ions. Alternatively, use high-speed centrifugation to ensure complete pelleting of the solid.

Chemical Stability and Solubility Data

The stability of dicopper chloride trihydroxide is directly related to its solubility, which is highly pH-dependent. While it is nearly insoluble in neutral water, its solubility increases dramatically in acidic conditions due to its dissolution. In alkaline conditions, it converts to other insoluble copper compounds.

Table 1: pH-Dependent Behavior of Dicopper Chloride Trihydroxide

pH Range	Predominant Species and State	Observations
< 4	Cu²⁺(aq), Cl⁻(aq)	The solid dissolves completely to form a solution of copper(II) ions.
4 - 6	Cu₂(OH)₃Cl(s) ⇌ 2Cu²⁺(aq) + 3OH⁻(aq) + Cl⁻(aq)	The solid is present, but solubility increases as the pH decreases.
~ 7	Cu₂(OH)₃Cl(s)	The compound is at its most stable and least soluble state. The solubility in pure water is extremely low.[2]
> 8	Cu(OH)₂(s)	Dicopper chloride trihydroxide converts to a copper(II) hydroxide precipitate.
> 8 (with heating)	CuO(s)	Further decomposition to copper(II) oxide can occur upon heating in alkaline media.[1]

Reaction Pathways and Experimental Workflows

Diagrams of Chemical Behavior

The following diagrams illustrate the chemical transformations of dicopper chloride trihydroxide in acidic and alkaline environments.

Caption: Dissolution of Dicopper Chloride Trihydroxide in Acidic Media.

Caption: Conversion of Dicopper Chloride Trihydroxide in Alkaline Media.

Experimental Workflow Diagram

The diagram below outlines a typical experimental workflow for determining the pH-dependent stability and solubility of dicopper chloride trihydroxide.

Caption: Workflow for pH-Dependent Stability and Solubility Testing.

Detailed Experimental Protocols

Protocol 1: Shake-Flask Solubility Determination

This protocol is adapted from standard methods for determining the aqueous solubility of sparingly soluble compounds.

Objective: To determine the equilibrium solubility of dicopper chloride trihydroxide at various pH values.

Materials:

• Dicopper chloride trihydroxide (powder)

• Buffer solutions (e.g., pH 2, 4, 7, 9, 11)

• Deionized water

• Orbital shaker with temperature control

• Calibrated pH meter

• Syringe filters (0.22 µm, non-copper binding) or a centrifuge

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation: Prepare a series of flasks, each containing a specific pH buffer solution.

• Addition of Compound: Add an excess amount of dicopper chloride trihydroxide to each flask to ensure that a saturated solution is formed and that solid remains visible.

• Equilibration: Place the flasks in an orbital shaker set to a constant temperature (e.g., 25°C). Shake the flasks at a consistent speed (e.g., 150 rpm) for a predetermined period, typically between 24 and 72 hours, to ensure equilibrium is reached.[4]

• pH Measurement: After equilibration, measure and record the final pH of the slurry in each flask.

• Phase Separation: Allow the flasks to stand undisturbed to let the solid settle. Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter. Alternatively, centrifuge an aliquot at high speed and collect the supernatant. This step is crucial to remove all undissolved particles.

• Sample Analysis: Dilute the filtered supernatant with an appropriate acidic solution (e.g., 1% nitric acid) to prevent precipitation of copper hydroxide before analysis.

• Quantification: Determine the concentration of dissolved copper in the diluted samples using a validated analytical method such as Flame Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

Protocol 2: Analysis of Dissolved Copper by Flame Atomic Absorption Spectrometry (AAS)

Objective: To quantify the concentration of dissolved copper in the samples obtained from the solubility experiment.

Materials:

• Atomic Absorption Spectrophotometer with a copper hollow-cathode lamp

• Air-acetylene flame

• Copper standard solutions (e.g., 1000 mg/L stock solution)

• Nitric acid (trace metal grade)

• Deionized water

Procedure:

• Instrument Setup: Set up the AAS instrument according to the manufacturer's instructions. Use the copper hollow-cathode lamp and set the wavelength to 324.7 nm.[5] Optimize the instrument parameters, including the flame composition (air-acetylene) and nebulizer flow rate.[5]

• Preparation of Standards: Prepare a series of calibration standards by diluting the copper stock solution with the same acidic matrix as the samples (e.g., 1% nitric acid). The concentration range of the standards should bracket the expected copper concentration in the unknown samples.

• Calibration: Aspirate the blank (1% nitric acid) and the calibration standards into the instrument and measure their absorbance. Construct a calibration curve by plotting absorbance versus concentration.

• Sample Measurement: Aspirate the prepared unknown samples into the instrument and measure their absorbance.

• Calculation: Use the calibration curve to determine the concentration of copper in the measured samples. Account for any dilution factors used during sample preparation to calculate the final solubility of dicopper chloride trihydroxide in the original buffer solutions.

References

• 1. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 2. Copper oxychloride | ClCu2H3O3 | CID 11969527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. quora.com [quora.com]
• 5. Copper- Determination by AAS | OIV [oiv.int]

Technical Support Center: Scaling Up Dicopper Chloride Trihydroxide Production

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of dicopper chloride trihydroxide (Cu₂(OH)₃Cl), also known as basic copper chloride or copper oxychloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for producing dicopper chloride trihydroxide?

A1: The main industrial production routes are the air oxidation of copper(I) chloride (CuCl) in a brine solution and the precipitation of a copper(II) chloride (CuCl₂) solution using a base like sodium hydroxide (B78521) (NaOH).[1][2][3][4] Another common method involves reacting metallic copper with hydrochloric acid to form copper chloride, which is then precipitated.[1][2][5]

Q2: What are the different crystalline forms (polymorphs) of dicopper chloride trihydroxide, and why are they important?

A2: Dicopper chloride trihydroxide naturally occurs in several polymorphs, including atacamite (orthorhombic), paratacamite (rhombohedral), and botallackite (monoclinic).[3][4] The stability of these forms generally follows the order: clinoatacamite > atacamite > botallackite.[6] Botallackite is often an intermediate that crystallizes first.[6] Controlling the polymorph is critical because different forms have different properties; for instance, the β-Cu₂(OH)₃Cl form is known to cause caking during storage, which is undesirable for a free-flowing powder product.[3][6]

Q3: What are the main applications of dicopper chloride trihydroxide?

A3: It is widely used as a fungicide and bactericide in agriculture for fruit trees, vegetables, and ornamental plants.[5][7][8] It also serves as a nutritional source of copper in animal feed supplements.[3] Other industrial applications include its use as a green or blue pigment in paints, ceramics, and pyrotechnics, and as a catalyst in organic synthesis, such as for the chlorination of ethylene.[2][3][9]

Q4: Is dicopper chloride trihydroxide soluble in water?

A4: No, it is virtually insoluble in water (less than 0.00001 mg/L at pH 7) and organic solvents.[4][10][11] However, it is soluble in mineral acids, where it forms the corresponding copper salts, and in ammonia (B1221849) or EDTA solutions through the formation of complex ions.[10]

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of dicopper chloride trihydroxide production.

Q5: Why is the yield of my synthesis lower than expected?

A5: Low yield can be attributed to several factors:

• Impure Raw Materials : The use of low-purity copper sources or other reactants can lead to side reactions and reduced product formation.[1][2] High-quality starting materials are essential for a successful scale-up.[5]

• Incorrect pH Control : The pH of the reaction medium is a critical parameter.[12][13] For precipitation methods, if the pH is not maintained within the optimal range (typically around 5.5-7.0), the precipitation of dicopper chloride trihydroxide may be incomplete.[12][14]

• Incomplete Reaction : In methods involving the oxidation of cuprous chloride, insufficient aeration or reaction time can result in an incomplete conversion to the final product.[15]

• Product Dissolution : If the reaction medium becomes too acidic, the dicopper chloride trihydroxide product may begin to redissolve, thereby lowering the isolated yield.[9]

Q6: My final product is caking during storage. What is the cause and how can I prevent it?

A6: Caking is often caused by the formation of the undesirable β-polymorph of Cu₂(OH)₃Cl.[3][6] To prevent this, strict control over reaction conditions is necessary. Variations from controlled parameters can favor the formation of this unstable polymorph.[3] Ensure consistent temperature, pH, and reactant concentrations throughout the process. The α-crystal form is more stable and less prone to caking, making it ideal for applications like animal feed.[3]

Q7: How can I control the particle size and morphology of the final product?

A7: Controlling particle size and morphology is crucial as it affects the product's performance, such as its fungicidal efficacy.[7] Key parameters to control include:

• pH and Temperature : Precise control over the solution's pH and the reaction temperature can effectively tune the morphology and chemical composition, allowing for the synthesis of structures ranging from 1D nanowires to 2D nanoplatelets.[13][16]

• Stirring/Agitation : The level of agitation during precipitation affects crystal growth and final particle size. Insufficient stirring can lead to the product redissolving in localized acidic areas.[9]

• Reactant Concentration : The concentration of precursor solutions, such as copper(II) chloride, can influence the final particle characteristics.[7]

• Gas Phase Water Content : In production methods that involve aeration, the water content of the gas phase can unexpectedly impact product quality. Maintaining a water content below 10 g/m³ has been shown to produce a more consistent and suitable product for agricultural use.[7]

Q8: What are the common impurities in the final product and how can they be minimized?

A8: Common impurities often include heavy metals such as lead (Pb), cadmium (Cd), and arsenic (As), which may originate from the raw copper source.[7][17][18] To minimize these:

• Use High-Purity Raw Materials : Start with high-purity copper sources and other reagents.[1][5]

• Thorough Washing : After precipitation and filtration, wash the product thoroughly with water to remove any remaining soluble salts, such as sodium chloride (NaCl), which are byproducts of the reaction.[2]

• Dedicated Production Lines : In an industrial setting, using dedicated production lines can reduce the risk of cross-contamination with other active ingredients.[5]

Below is a troubleshooting workflow to diagnose common production issues.

Caption: Troubleshooting workflow for dicopper chloride trihydroxide production.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the synthesis and properties of dicopper chloride trihydroxide.

Table 1: Physicochemical Properties

Property	Value	References
Chemical Formula	Cu₂(OH)₃Cl	[3]
Molar Mass	213.56 g/mol	[3]
Appearance	Green crystalline solid	[3]
Density	3.5 g/cm³	[3]
Melting Point	Decomposes at 250 °C	[3]

| Water Solubility | < 0.00001 mg/L (at pH 7, 20 °C) |[4][11] |

Table 2: Typical Reaction & Product Parameters

Parameter	Value	Application Context	References
Reaction pH	4.0 - 7.0	Precipitation Method	[14]
CuCl₂ Concentration	2% - 6% by weight	Reaction with metallic Cu	[7]
Particle Size	1 - 5 µm	Agricultural Fungicide	[6]
Particle Size	30 - 100 µm	Animal Feed Supplement	[3][6]

| Copper Content | 56% - 58% | Typical Product Composition |[7] |

Detailed Experimental Protocols

Below are generalized protocols for common laboratory-scale synthesis methods. Note: These are starting points and may require optimization for specific equipment and desired product characteristics. Always follow appropriate laboratory safety procedures.

Protocol 1: Precipitation from Copper(II) Chloride and Sodium Hydroxide

This method involves the direct precipitation of the product by neutralizing a copper(II) chloride solution.

• Methodology:

  • Raw Material Preparation : Prepare an aqueous solution of copper(II) chloride (CuCl₂). Prepare a separate dilute solution of sodium hydroxide (NaOH).

  • Precipitation : Slowly add the NaOH solution to the stirred CuCl₂ solution. Careful and slow addition is crucial to maintain a homogenous pH and avoid the formation of unwanted byproducts.[9] Monitor the pH of the solution, maintaining it within the target range (e.g., 6.5 - 7.0) to precipitate the dicopper chloride trihydroxide.[12]

  • Filtration : Once the reaction is complete, filter the resulting green precipitate to separate it from the mother liquor.[2]

  • Washing : Wash the filtered solid thoroughly with deionized water to remove soluble impurities, primarily sodium chloride (NaCl).[2][12]

  • Drying : Dry the washed product in an oven at a controlled temperature to remove excess moisture, resulting in a stable powder.[2]

Protocol 2: Air Oxidation of Copper(I) Chloride in Brine

This is a common industrial method for producing the material, especially for agricultural applications.[4]

• Methodology:

  • Preparation of CuCl Solution : Prepare a solution of copper(I) chloride (CuCl) in a concentrated brine (NaCl) solution. This can be achieved by reducing a copper(II) chloride solution with copper metal until all Cu(II) is converted.[3]

  • Oxidation and Hydrolysis : Heat the CuCl solution to between 60–90 °C.[3] Bubble air or oxygen through the hot solution to initiate the oxidation and hydrolysis reactions, which will precipitate the dicopper chloride trihydroxide.[3][4]

  • Separation : The green crystalline product is separated from the mother liquor. The remaining solution, containing CuCl₂ and NaCl, can be recycled back into the process.[3]

  • Washing and Drying : The separated product is rinsed with water to remove residual brine and then dried to obtain a free-flowing green powder.[3][6]

The general manufacturing workflow is visualized below.

Caption: General experimental workflow for dicopper chloride trihydroxide production.

References

• 1. expertmarketresearch.com [expertmarketresearch.com]
• 2. theasengineers.com [theasengineers.com]
• 3. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. manica.com [manica.com]
• 6. Dicopper chloride trihydroxide - Wikiwand [wikiwand.com]
• 7. COPPER OXYCHLORIDE - Ataman Kimya [atamanchemicals.com]
• 8. camachem.com [camachem.com]
• 9. Copper oxychloride - Sciencemadness Wiki [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. Copper oxychloride | ClCu2H3O3 | CID 11969527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. cetem.gov.br [cetem.gov.br]
• 13. list.lu [list.lu]
• 14. CN105347384A - Preparation method and applications of copper oxychloride isomeride - Google Patents [patents.google.com]
• 15. jcsp.org.pk [jcsp.org.pk]
• 16. researchgate.net [researchgate.net]
• 17. Copper oxychloride [sitem.herts.ac.uk]
• 18. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

effect of pH on dicopper chloride trihydroxide nanoparticle aggregation

Technical Support Center: Dicopper Chloride Trihydroxide Nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the effect of pH on the aggregation of dicopper chloride trihydroxide (Cu₂(OH)₃Cl) nanoparticles.

Frequently Asked Questions (FAQs)

Q1: What is dicopper chloride trihydroxide?

A1: Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is an inorganic compound with the chemical formula Cu₂(OH)₃Cl.[1][2][3] It is found naturally in several mineral forms (polymorphs) such as atacamite and paratacamite.[1][2] Industrially, it is used as a fungicide in agriculture and as a source of copper in animal feed.[1]

Q2: Why is pH a critical factor for nanoparticle stability?

A2: The pH of a solution determines the surface charge of nanoparticles.[4] Changes in pH can alter the balance between repulsive and attractive forces between particles. At certain pH values, the repulsive forces are strong enough to keep the particles dispersed and stable. At other values, attractive forces dominate, leading to aggregation.[5][6]

Q3: What is the isoelectric point (IEP), and why is it important?

A3: The isoelectric point (IEP) is the specific pH at which a nanoparticle's surface has a net neutral charge (a zeta potential of 0 mV). At the IEP, electrostatic repulsion between particles is minimal, which often leads to maximum aggregation and instability of the suspension. Knowing the IEP is crucial for predicting and controlling nanoparticle aggregation.

Q4: What techniques are used to measure nanoparticle aggregation and stability?

A4: The most common techniques are Dynamic Light Scattering (DLS) and Zeta Potential Measurement.[7][8][9]

• Dynamic Light Scattering (DLS) measures the hydrodynamic diameter (size) of the particles in a suspension. An increase in particle size over time is a direct indication of aggregation.[7]

• Zeta Potential Measurement determines the surface charge of the nanoparticles.[7] A zeta potential with a magnitude greater than +30 mV or less than -30 mV generally indicates a stable suspension due to strong electrostatic repulsion.[6][7] Values close to zero suggest a high likelihood of aggregation.[7]

Troubleshooting Guide

Q1: My dicopper chloride trihydroxide nanoparticles aggregated immediately after synthesis. What went wrong?

A1: Immediate aggregation is often a sign of an unstable formulation. Consider the following causes and solutions:

• Cause: The pH of the final solution may be at or near the isoelectric point (IEP) of the nanoparticles.

  • Solution: Measure the pH of your suspension. Adjust the pH to a value significantly different from the IEP. For many metal oxide nanoparticles, this means making the solution more acidic or more basic to induce a strong positive or negative surface charge, respectively.[4]

• Cause: Insufficient concentration of a stabilizing agent (if used).

  • Solution: Ensure you are using an appropriate stabilizer and that its concentration is sufficient to coat the nanoparticle surfaces and provide steric or electrostatic hindrance.[5]

• Cause: High ionic strength of the suspension medium.

  • Solution: High salt concentrations can screen the surface charge, reducing electrostatic repulsion and causing aggregation. Try purifying the nanoparticles by centrifugation and resuspending them in deionized water or a low-ionic-strength buffer.[10]

Q2: I'm observing a gradual increase in particle size over a few hours/days. How can I improve long-term stability?

A2: This indicates slow aggregation. To improve long-term stability:

• Cause: The pH of the suspension may be drifting over time due to interaction with atmospheric CO₂ or other factors.

  • Solution: Use a suitable buffer to maintain a stable pH.[5] Ensure the chosen pH provides a high zeta potential (e.g., > |30| mV).

• Cause: Inadequate surface stabilization.

  • Solution: Consider adding a capping agent or polymer stabilizer (like PVP or PAA) that can adsorb to the nanoparticle surface and provide a steric barrier against aggregation.[11]

Q3: My DLS results show a very high Polydispersity Index (PDI). What does this mean?

A3: A high PDI (typically > 0.4) indicates a broad range of particle sizes in your sample, which is often a result of partial aggregation.[12]

• Cause: Non-uniform nucleation and growth during synthesis.

  • Solution: Optimize synthesis parameters such as precursor concentration, temperature, and stirring rate.[13][14] Controlled, moderate stirring is often better than aggressive agitation, which can sometimes promote aggregation.[7][13]

• Cause: The presence of a small population of large aggregates alongside primary nanoparticles.

  • Solution: Try gentle sonication to break up loose agglomerates before measurement. If this is not effective, you may need to refine your synthesis or purification protocol.

Q4: My zeta potential readings are close to zero, even after adjusting the pH. What could be the issue?

A4: A zeta potential near zero indicates a lack of surface charge, which is the primary driver of aggregation.

• Cause: The pH is at the isoelectric point (IEP).

  • Solution: Perform a pH titration study where you measure the zeta potential across a wide pH range (e.g., pH 2 to 12) to accurately determine the IEP and identify the pH ranges that provide high surface charge.[4]

• Cause: High conductivity of the sample medium.

  • Solution: Zeta potential measurements are sensitive to the ionic strength of the medium.[10] Prepare samples in a low ionic strength medium, such as 10 mM NaCl, for reliable and comparable results.[10]

Quantitative Data Summary

While specific experimental data for the pH-dependent aggregation of dicopper chloride trihydroxide nanoparticles is not widely available, the behavior can be predicted based on similar copper-based nanoparticles like copper oxide (CuO). The following table provides an illustrative example of how pH can influence zeta potential and hydrodynamic size.

pH	Zeta Potential (mV) (Illustrative)	Hydrodynamic Diameter (nm) (Illustrative)	Expected Stability
2	+44	170	High (Strong Repulsion)
4	+40	200	High (Strong Repulsion)
6	+36	270	Moderate
8	+15	750	Low (Weak Repulsion)
10	0	>1500	Very Low (Aggregation)
12	-15	1000	Low (Weak Repulsion)

Note: This data is adapted from studies on CuO nanoparticles and serves as a general guide. The exact isoelectric point and stability regions for Cu₂(OH)₃Cl may differ and should be determined experimentally.

Experimental Protocols

Protocol 1: Synthesis of Dicopper Chloride Trihydroxide Nanoparticles via Chemical Precipitation

This protocol is based on the general principle of reacting copper salts under basic conditions.[15]

• Precursor Preparation:

  • Prepare a 0.5 M solution of copper(II) chloride (CuCl₂) in deionized water.

  • Prepare a 1.0 M solution of sodium hydroxide (B78521) (NaOH) in deionized water.

• Precipitation:

  • Place a beaker containing the CuCl₂ solution on a magnetic stirrer with moderate stirring at room temperature.

  • Slowly add the NaOH solution dropwise to the CuCl₂ solution. A greenish precipitate of copper hydroxide and dicopper chloride trihydroxide will begin to form.[16]

  • Continue adding NaOH until the pH of the solution reaches a desired endpoint (e.g., pH 8-10). The general synthesis occurs under basic conditions.[15]

• Aging and Purification:

  • Continue stirring the suspension for 1-2 hours to allow the nanoparticles to age and for the crystal structure to mature.

  • Separate the nanoparticles from the solution by centrifugation (e.g., 8000 rpm for 15 minutes).

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

  • Repeat the centrifugation and resuspension steps at least three times to remove residual ions.

• Final Suspension:

  • After the final wash, resuspend the nanoparticle pellet in a small amount of deionized water.

  • Briefly sonicate the suspension to break up any loose agglomerates formed during centrifugation.

Protocol 2: Analysis of pH Effect on Aggregation

• Sample Preparation:

  • Prepare a stock suspension of the purified dicopper chloride trihydroxide nanoparticles in deionized water (e.g., 100 mg/L).

  • Prepare a series of vials or test tubes. In each, place an aliquot of the stock suspension.

  • Adjust the pH of each sample to a different value (e.g., pH 3, 5, 7, 9, 11) using dilute HCl or NaOH.[10] Allow the samples to equilibrate for 30 minutes.

• Zeta Potential Measurement:

  • Dilute an aliquot of each pH-adjusted sample to the appropriate concentration for your instrument using a low-ionic-strength buffer (e.g., 10 mM NaCl).[7][10]

  • Inject the sample into a clean zeta potential cell, ensuring no air bubbles are present.[10]

  • Equilibrate the sample to 25°C and perform the measurement. Record the average zeta potential and standard deviation from at least three replicate measurements.

• Dynamic Light Scattering (DLS) Measurement:

  • Using the same diluted samples prepared for zeta potential, transfer an aliquot to a clean DLS cuvette.

  • Equilibrate the sample to 25°C in the DLS instrument.

  • Perform the measurement to determine the Z-average hydrodynamic diameter and the Polydispersity Index (PDI).[7] Perform at least three replicate measurements for each sample.

• Data Analysis:

  • Plot the Z-average diameter vs. pH and the Zeta Potential vs. pH.

  • Identify the isoelectric point (where zeta potential is zero) and the pH ranges where the particle size is minimal and the zeta potential is maximal (positive or negative), indicating regions of highest stability.

Visualizations

Caption: Workflow for investigating the effect of pH on nanoparticle stability.

Caption: Influence of pH on surface charge and nanoparticle stability.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 3. Copper oxychloride - Sciencemadness Wiki [sciencemadness.org]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Nanoparticles in relation to peptide and protein aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Synthesis of Copper Nanoparticles Stabilized with Organic Ligands and Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. personal.utdallas.edu [personal.utdallas.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]
• 16. Preparation and Characterization of Copper Oxide Nanoparticles Synthesized via Chemical Precipitation Method [scirp.org]

Technical Support Center: High-Purity Dicopper Chloride Trihydroxide Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for the synthesis of high-purity dicopper chloride trihydroxide (Cu₂(OH)₃Cl).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing dicopper chloride trihydroxide in a laboratory setting?

A1: The most prevalent laboratory methods are precipitation by neutralization and air oxidation of copper(I) chloride. Precipitation involves neutralizing a copper(II) chloride solution with a base (e.g., sodium hydroxide (B78521), sodium carbonate, or ammonia) under controlled conditions.[1] The air oxidation method involves oxidizing a copper(I) chloride solution in a brine solution with air or oxygen.[2][3]

Q2: What are the critical reaction parameters to control for achieving high purity?

A2: The most critical parameters are pH, temperature, reactant concentration, and stirring speed. Acidity (pH) is a crucial factor influencing the formation of impurities.[3] Temperature can affect reaction kinetics and the crystalline phase of the product. Reactant concentration impacts the rate of precipitation and particle formation.[3] Stirring speed influences particle size and uniformity.

Q3: What are the common impurities in dicopper chloride trihydroxide synthesis?

A3: Common impurities include copper(II) hydroxide (Cu(OH)₂), unreacted copper(II) chloride (CuCl₂), and various copper-chloride complexes (e.g., CuCl₃⁻, CuCl₄²⁻).[3] The formation of these byproducts is often due to improper control of reaction conditions, particularly pH.

Q4: How can I control the particle size of the synthesized dicopper chloride trihydroxide?

A4: Particle size is primarily influenced by the stirring speed, reactant concentration, and the rate of addition of the precipitating agent. Generally, higher stirring speeds lead to smaller particle sizes.[2][4][5]

Q5: What is the optimal pH range for the synthesis?

A5: The optimal pH for precipitating copper hydroxide species is generally around 8.1.[6] However, for dicopper chloride trihydroxide, a slightly acidic to neutral pH range of 4 to 7 is often preferred to avoid the formation of copper(II) hydroxide.[7] The exact optimal pH can depend on the specific synthesis method and other reaction conditions.

Q6: My final product is unstable and changes over time. What is the cause?

A6: The instability of the solid-state product, especially under humid conditions, is likely due to its conversion to copper(II) hydroxide (Cu(OH)₂). Proper drying of the synthesized dicopper chloride trihydroxide is crucial for its stability. Air drying with a fan for approximately 6 hours is a recommended practice.[3]

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
Low Yield	- Incomplete precipitation due to incorrect pH.	- Adjust the pH to the optimal range for the chosen method (typically 4-7 for precipitation). Monitor pH throughout the reaction.
- Loss of product during washing.	- Use centrifugation for product separation. If filtering, use a fine filter paper and wash with a minimal amount of deionized water.
- Reactant concentrations are too low.	- Increase the concentration of the copper salt solution.
Product Contaminated with Impurities (e.g., Cu(OH)₂)	- pH of the reaction mixture is too high (alkaline).	- Maintain the pH in the slightly acidic to neutral range (4-7). Add the base slowly and with vigorous stirring to avoid localized high pH.
- Inefficient mixing.	- Ensure adequate stirring throughout the reaction to maintain a homogeneous mixture.
Undesirable Particle Size (Too Large or Too Small)	- Inappropriate stirring speed.	- For smaller particles, increase the stirring speed. For larger particles, decrease the stirring speed. Experiment to find the optimal speed for your setup.
- Reactant addition rate is too fast or too slow.	- A slower addition rate of the precipitating agent generally leads to larger, more well-defined crystals.
Formation of Different Polymorphs (e.g., β-Cu₂(OH)₃Cl)	- Variations in controlled reaction conditions.	- Maintain strict control over temperature, pH, and reactant concentrations to favor the formation of the desired α-polymorph.[2]
Product Discoloration (Not the expected green)	- Presence of unreacted starting materials or impurities.	- Ensure complete reaction by allowing sufficient reaction time. Wash the product thoroughly to remove any soluble impurities.
- Improper drying leading to degradation.	- Dry the product at a moderate temperature (e.g., 60-80°C) to remove residual moisture without causing thermal decomposition.

Data Presentation

Table 1: Optimal Reaction Conditions for High-Purity Dicopper Chloride Trihydroxide Synthesis

Parameter	Precipitation by Neutralization	Air Oxidation of Cu(I) Chloride	Reference
pH	4.0 - 7.0	Mildly Acidic	[7]
Temperature	20 - 90 °C	60 - 90 °C	[2][7]
Copper Ion Concentration	0.5% - 15% (w/v) Cu²⁺	Not specified, but starts with a saturated CuCl solution	[7]
Stirring Speed	Method-dependent, typically >500 rpm for smaller particles	Requires aeration, which also provides mixing	[2][8]
Reactant Molar Ratio	Cu²⁺:Base ratio needs to be carefully controlled to achieve the target pH	N/A

Experimental Protocols

Method 1: Precipitation by Neutralization

This protocol describes the synthesis of dicopper chloride trihydroxide by the slow addition of a base to a copper(II) chloride solution.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium hydroxide (NaOH) or Sodium carbonate (Na₂CO₃)

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Beakers

• Burette

• Filtration apparatus (e.g., Büchner funnel and vacuum flask) or centrifuge

• Drying oven

Procedure:

• Prepare a 1 M Copper(II) Chloride Solution: Dissolve 170.48 g of CuCl₂·2H₂O in 1 L of deionized water in a beaker.

• Prepare a 1 M Sodium Hydroxide Solution: Dissolve 40.00 g of NaOH in 1 L of deionized water.

• Reaction Setup: Place the beaker with the copper(II) chloride solution on a magnetic stirrer and begin stirring at a moderate speed (e.g., 500-700 rpm). Insert a calibrated pH meter into the solution.

• Precipitation: Slowly add the sodium hydroxide solution dropwise from a burette to the stirred copper(II) chloride solution. Monitor the pH continuously.

• pH Control: Continue adding the base until the pH of the solution reaches and stabilizes between 5.5 and 6.5. Avoid allowing the pH to exceed 7 to minimize the formation of Cu(OH)₂.

• Digestion: Once the desired pH is reached, stop adding the base and continue stirring the mixture for 1-2 hours at room temperature to allow the precipitate to age and the particle size to homogenize.

• Isolation: Separate the green precipitate from the solution by either vacuum filtration or centrifugation.

• Washing: Wash the collected precipitate with several portions of deionized water to remove any soluble impurities, particularly unreacted salts. Continue washing until the wash water is free of chloride ions (can be tested with a silver nitrate (B79036) solution).

• Drying: Dry the final product in an oven at 60-80°C until a constant weight is achieved.

Method 2: Air Oxidation of Copper(I) Chloride

This protocol outlines the synthesis through the oxidation of a cuprous chloride solution.

Materials:

• Copper(I) chloride (CuCl)

• Sodium chloride (NaCl)

• Deionized water

• Air pump or gas dispersion tube

• Heating mantle and magnetic stirrer

• Reaction flask with a gas inlet

• Filtration apparatus or centrifuge

• Drying oven

Procedure:

• Prepare a Saturated Brine Solution: Dissolve NaCl in deionized water until saturation is reached.

• Prepare the Copper(I) Chloride Slurry: Suspend CuCl in the brine solution in the reaction flask. The brine helps to dissolve the CuCl by forming complex ions.

• Reaction Setup: Place the flask on a heating mantle with a magnetic stirrer. Insert the gas dispersion tube connected to an air pump, ensuring the air will bubble through the solution.

• Oxidation: Heat the slurry to 60-90°C while stirring and bubbling air through the mixture.[2] The solution will gradually turn from colorless (or slightly colored due to impurities) to a green suspension as the dicopper chloride trihydroxide precipitates.

• Reaction Monitoring: Continue the aeration and heating for several hours until the reaction is complete, which can be indicated by the stabilization of the green color and the absence of any remaining solid CuCl.

• Isolation: Allow the mixture to cool to room temperature and then separate the green precipitate by filtration or centrifugation.

• Washing: Wash the product thoroughly with deionized water to remove the brine and any other soluble impurities.

• Drying: Dry the purified dicopper chloride trihydroxide in an oven at 60-80°C to a constant weight.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]
• 7. CN102602979A - Preparation method for copper chloride hydroxide - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

troubleshooting caking and storage issues of dicopper chloride trihydroxide powder

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dicopper chloride trihydroxide powder. The information provided aims to address common challenges related to caking and storage.

Troubleshooting Guide

Caking of dicopper chloride trihydroxide powder is a common issue that can impact experimental accuracy and manufacturing efficiency. This guide provides a systematic approach to troubleshooting and resolving these problems.

Problem: The dicopper chloride trihydroxide powder has formed lumps or cakes.

Initial Assessment:

• Visual Inspection: Observe the extent of caking. Is it a soft agglomeration that breaks apart easily, or hard, solid masses?

• Environmental Conditions: Note the current temperature and relative humidity of the storage area.

• Storage History: Review how the powder has been stored (e.g., container type, duration of storage, frequency of opening).

Troubleshooting Steps & Solutions:

Potential Cause	Recommended Action	Preventative Measures
High Humidity / Moisture Absorption	Gently break up soft agglomerates using a spatula or by carefully agitating the container. For harder cakes, consider gentle grinding in a mortar and pestle in a low-humidity environment. Dry the powder in a desiccator or a vacuum oven at a low temperature (e.g., 40-50°C) to remove excess moisture.	Store the powder in a tightly sealed, airtight container with a desiccant.[1][2] Maintain storage environment with a relative humidity below 50%.[3][4]
Improper Storage Temperature	If the powder has been exposed to high temperatures, allow it to return to ambient temperature in a low-humidity environment before use.	Store the powder in a cool, dry place, ideally between 15°C and 25°C.[4] Avoid storing near heat sources or in direct sunlight.[4][5]
Compaction During Storage	If caking is due to pressure, gently break up the lumps. Avoid stacking heavy items on top of containers of the powder.	Store containers in a single layer if possible. If stacking is necessary, use rigid containers that can withstand the weight without deforming.
Incorrect Crystal Form (Polymorph)	The β-polymorph of dicopper chloride trihydroxide is known to be more prone to caking.[6][7] If you suspect this is the issue, you may need to source the more stable α-polymorph for future experiments.	Specify the desired polymorph (α-form) when ordering from your supplier.
Particle Size	Finer powders have a larger surface area and are more susceptible to caking. While this cannot be changed for an existing batch, it is a factor to consider for future purchases.	For applications where flowability is critical, consider sourcing a grade with a larger particle size.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for dicopper chloride trihydroxide powder to prevent caking?

A1: To minimize caking, store dicopper chloride trihydroxide powder in a cool, dry, and dark location.[8] The ideal storage environment should have a controlled temperature between 15°C and 25°C and a relative humidity below 50%.[3][4] It is crucial to keep the container tightly sealed when not in use to prevent moisture absorption from the atmosphere.[1][5]

Q2: My dicopper chloride trihydroxide powder has already caked. Can I still use it?

A2: For soft agglomerates, you can often de-cake the powder by gently breaking up the lumps with a spatula or by sieving. If the powder has formed hard cakes, it may be possible to gently grind it back into a powder using a mortar and pestle in a controlled low-humidity environment. However, it is important to first assess if the caking has affected the powder's chemical properties or moisture content to a degree that would impact your experiment. Performing a moisture content analysis is recommended.

Q3: How does humidity affect dicopper chloride trihydroxide powder?

A3: Dicopper chloride trihydroxide is hygroscopic, meaning it can absorb moisture from the air.[5][9] This absorbed moisture can form liquid bridges between powder particles, leading to the formation of lumps or cakes.[10] At higher humidity levels, the powder will absorb more moisture, increasing the likelihood and severity of caking.

Q4: Does the crystal form of dicopper chloride trihydroxide affect its storage and handling?

A4: Yes, the crystal form, or polymorph, can significantly impact the powder's properties. The β-polymorph of dicopper chloride trihydroxide is known to be less stable and more prone to caking during storage compared to the α-polymorph.[6][7] For applications requiring good flowability and storage stability, the α-polymorph is preferred.

Q5: What is the maximum recommended moisture content for dicopper chloride trihydroxide powder?

A5: While a specific maximum moisture content is not universally established and can depend on the application, a "loss on drying" of 1.0% maximum is often cited in technical data sheets.[5][9] Exceeding this can lead to poor flowability and caking. It is good practice to keep the moisture content as low as practically possible.

Data Presentation

Table 1: Recommended Storage Conditions and Caking Risk Assessment

Parameter	Optimal Range	Moderate Caking Risk	High Caking Risk
Temperature	15°C - 25°C	25°C - 30°C	> 30°C
Relative Humidity (RH)	< 50%	50% - 60%	> 60%
Moisture Content	< 1.0%	1.0% - 2.0%	> 2.0%

Experimental Protocols

1. Determination of Moisture Content by Karl Fischer Titration

This method determines the amount of water present in the dicopper chloride trihydroxide powder.

• Apparatus:

  • Karl Fischer Titrator (coulometric or volumetric)

  • Analytical balance (readable to 0.1 mg)

  • Spatula

  • Sealed weighing vials

• Reagents:

  • Karl Fischer reagent (e.g., Hydranal™-Composite 5)

  • Anhydrous methanol (B129727) or other suitable solvent

• Procedure:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the titration cell to a dry state.

  • Accurately weigh approximately 0.1-0.5 g of the dicopper chloride trihydroxide powder into a sealed weighing vial. The exact sample weight will depend on the expected moisture content and the titrator's sensitivity.

  • Carefully introduce the weighed sample into the titration vessel.

  • Start the titration. The instrument will automatically titrate the water in the sample with the Karl Fischer reagent.

  • Record the water content, usually expressed as a percentage or in parts per million (ppm).

  • Perform the determination in triplicate and calculate the average value.

2. Assessment of Powder Flowability by Angle of Repose

The angle of repose is a measure of the internal friction of the powder and can be used to assess its flowability. A lower angle of repose generally indicates better flowability.

• Apparatus:

  • Angle of repose tester (funnel and base plate)

  • Protractor or a device with a built-in angle measurement

  • Spatula

• Procedure:

  • Place the funnel of the angle of repose tester at a fixed height above the base plate.

  • Carefully pour the dicopper chloride trihydroxide powder through the funnel, allowing it to form a conical pile on the base plate.

  • Continue pouring until the apex of the cone reaches the tip of the funnel.

  • Measure the height (h) and the radius (r) of the powder cone.

  • Calculate the angle of repose (θ) using the following formula: θ = arctan(h/r)

  • Alternatively, use a protractor to directly measure the angle of the slope of the cone.

  • Repeat the measurement three times and calculate the average angle.

Table 2: Interpretation of Angle of Repose Values

Angle of Repose (degrees)	Flowability
25 - 30	Excellent
31 - 35	Good
36 - 40	Fair
41 - 45	Passable
46 - 55	Poor
> 56	Very Poor

Visualizations

Caption: Troubleshooting workflow for caked dicopper chloride trihydroxide powder.

Caption: Key storage recommendations to prevent caking of the powder.

References

• 1. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 2. Oxyhin :: Product Information :: Product Guidelines :: Powder Storage [oxyhin.com.my]
• 3. Humidity controlled storage in pharmaceutical applications [eurekadrytech.com]
• 4. coatingai.com [coatingai.com]
• 5. researchgate.net [researchgate.net]
• 6. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 7. Dicopper chloride trihydroxide - Wikiwand [wikiwand.com]
• 8. solids-solutions.com [solids-solutions.com]
• 9. Copper Oxychloride or Dicopper Chloride Trihydroxide Manufacturers [mubychem.com]
• 10. solids-solutions.com [solids-solutions.com]

analytical methods for detecting impurities in dicopper chloride trihydroxide

Welcome to the technical support center for the analytical characterization of dicopper chloride trihydroxide (Cu₂Cl(OH)₃). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during impurity analysis and quality control.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in dicopper chloride trihydroxide?

A1: Dicopper chloride trihydroxide, particularly technical grade material, may contain various impurities. These are broadly categorized as:

• Heavy Metals: Due to the manufacturing process and raw materials, heavy metal impurities are a primary concern. These can include lead (Pb), cadmium (Cd), arsenic (As), nickel (Ni), cobalt (Co), antimony (Sb), and mercury (Hg).

• Anionic Impurities: Residual anions from synthesis or side reactions may be present, such as sulfate (B86663) (SO₄²⁻), nitrate (B79036) (NO₃⁻), and excess chloride (Cl⁻).

• Polymorphic Impurities: Dicopper chloride trihydroxide can exist in different crystalline forms (polymorphs), such as atacamite, paratacamite, botallackite, and clinoatacamite.[1][2] The presence of less stable polymorphs can affect the material's physical and chemical properties.[2]

Q2: How do I prepare a dicopper chloride trihydroxide sample for heavy metal analysis?

A2: Since dicopper chloride trihydroxide is sparingly soluble in water, an acid digestion step is required to bring the sample into a solution suitable for analysis by techniques like ICP-OES or AAS. A general procedure involves dissolving the sample in a mineral acid, such as nitric acid.

Q3: Can I analyze anionic impurities in dicopper chloride trihydroxide directly by Ion Chromatography?

A3: Direct injection of a dicopper chloride trihydroxide solution is challenging due to its low water solubility. An extraction method is typically employed. The sample can be suspended in deionized water and agitated (e.g., by sonication) to leach out soluble anionic impurities. The resulting solution is then filtered and injected into the ion chromatograph.

Troubleshooting Guides

Heavy Metal Analysis by ICP-OES

Issue: Inaccurate or inconsistent results for heavy metal impurities.

This is often due to spectral interferences from the high concentration of copper in the sample matrix.

• Q: My results for certain elements, like phosphorus or arsenic, seem unexpectedly high. What could be the cause?

  • A: This is likely a spectral interference where the emission lines of copper overlap with the analytical wavelengths of the impurities. For example, copper has emission lines near the primary analytical wavelengths for phosphorus (213.617 nm and 214.914 nm) and arsenic.[3] It is crucial to either select alternative, interference-free wavelengths for the analytes or apply inter-element correction (IEC) factors.[4][5]

• Q: How can I confirm if I have a spectral interference?

  • A: Modern ICP-OES software allows for the visualization of the spectral region around your analyte's wavelength.[3] Examine the peak shape; a non-Gaussian peak or the presence of a "shoulder" can indicate an overlapping peak from another element.[4] Running a high-purity copper solution as a sample can also help identify potential interferences at your target wavelengths.

• Q: What are the recommended instrument parameters for analyzing heavy metals in a high-copper matrix?

  • A: While specific parameters depend on the instrument model, here are some general guidelines:

Parameter	Recommended Setting	Purpose
RF Power	1.2 - 1.5 kW	Ensures robust plasma to handle the high matrix load.
Nebulizer Gas Flow	0.5 - 1.0 L/min	Optimized for stable aerosol generation.
Auxiliary Gas Flow	1.0 L/min	Lifts the plasma off the torch to prevent melting.
Plasma View	Radial or Dual View	Radial view is often preferred for high matrix samples to reduce interferences.
Integration Time	5 - 15 seconds	To improve signal-to-noise ratio.

This table provides general starting points; optimization for your specific instrument and application is recommended.

Anionic Impurity Analysis by Ion Chromatography

Issue: Poor peak shape or resolution for anionic impurities.

This can be caused by the sample matrix or improper sample preparation.

• Q: My early-eluting peaks, like fluoride, are showing poor shape or are co-eluting with a large negative peak. Why is this happening?

  • A: This is likely due to a "water dip" or a large injection peak caused by the sample matrix. Ensure your sample is properly filtered (0.45 µm or smaller) and that the pH is near neutral. If the sample was dissolved in an acidic or basic solution, the high concentration of H⁺ or OH⁻ ions can interfere with the chromatography.

• Q: I am not detecting any anionic impurities even though I suspect they are present. What should I check?

  • A: The concentration of leachable anions might be below the detection limit of your current method. Consider using a larger sample size for the extraction or incorporating a preconcentration step. Also, verify the efficiency of your extraction procedure by analyzing a spiked sample.

Purity and Phase Analysis

Issue: Difficulty in determining the overall purity and polymorphic content.

• Q: How can I accurately determine the purity of my dicopper chloride trihydroxide sample?

  • A: The purity is typically determined by assaying the main component, which is the copper content. A complexometric titration with EDTA is a reliable method for this.[6][7] The percentage of copper can then be used to calculate the purity of the dicopper chloride trihydroxide.

• Q: My X-ray diffraction (XRD) pattern shows peaks that do not correspond to the expected polymorph. What does this mean?

  • A: This indicates the presence of other crystalline phases, which could be different polymorphs of dicopper chloride trihydroxide (e.g., atacamite, paratacamite) or other crystalline impurities.[2] Quantitative phase analysis (QPA) using XRD can be performed to determine the percentage of each polymorph present.[8][9]

Experimental Protocols

Protocol 1: Determination of Heavy Metal Impurities by ICP-OES

• Sample Preparation (Acid Digestion):

  • Accurately weigh approximately 0.5 g of the dicopper chloride trihydroxide sample into a clean digestion vessel.

  • Add 10 mL of trace-metal grade concentrated nitric acid (HNO₃).

  • Gently heat the vessel on a hot plate or in a microwave digestion system until the sample is completely dissolved.

  • Allow the solution to cool to room temperature.

  • Quantitatively transfer the digest to a 50 mL volumetric flask and dilute to the mark with deionized water.

• Instrumental Analysis:

  • Prepare a series of calibration standards containing the target heavy metals (e.g., Pb, Cd, As) in a matrix matched to the sample (i.e., containing a similar concentration of high-purity copper).

  • Set up the ICP-OES with the appropriate plasma conditions and select analytical wavelengths with minimal spectral interference from copper.

  • Aspirate a blank solution to establish the baseline.

  • Analyze the calibration standards to generate a calibration curve.

  • Analyze the prepared sample solutions.

Protocol 2: Determination of Anionic Impurities by Ion Chromatography

• Sample Preparation (Aqueous Extraction):

  • Accurately weigh approximately 1.0 g of the dicopper chloride trihydroxide sample into a centrifuge tube.

  • Add 20 mL of deionized water.

  • Sonicate the mixture for 30 minutes to facilitate the dissolution of soluble anions.

  • Centrifuge the suspension to pellet the insoluble material.

  • Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial.

• Instrumental Analysis:

  • Prepare calibration standards for the target anions (e.g., Cl⁻, SO₄²⁻, NO₃⁻) in deionized water.

  • Equilibrate the ion chromatography system with the appropriate eluent and suppressor conditions.

  • Inject the standards to create a calibration curve.

  • Inject the filtered sample extract for analysis.

Protocol 3: Assay of Dicopper Chloride Trihydroxide by Complexometric Titration

• Sample Preparation:

  • Accurately weigh about 0.5 g of the dicopper chloride trihydroxide sample.

  • Dissolve the sample in a minimal amount of dilute nitric acid and then dilute with 100 mL of deionized water in an Erlenmeyer flask.

• Titration:

  • Add ammonia (B1221849) solution dropwise until a faint blue precipitate of copper(II) hydroxide (B78521) is formed.

  • Add a suitable buffer solution (e.g., ammonia-ammonium chloride) to adjust the pH to approximately 10.

  • Add a small amount of a suitable indicator, such as Murexide. The solution will turn a yellow-green color.

  • Titrate the solution with a standardized 0.1 M EDTA solution.

  • The endpoint is reached when the color changes from yellow-green to a distinct purple.[6]

  • Record the volume of EDTA used and calculate the percentage of copper in the sample.

Visualized Workflows

Workflow for Heavy Metal Analysis by ICP-OES.

Troubleshooting Logic for Inaccurate ICP-OES Results.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Resolving Interferences in ICP-OES Using Inter-Element Correction [thermofisher.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. ulm.edu [ulm.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. icdd.com [icdd.com]
• 9. mdpi.com [mdpi.com]

impact of precursor concentration on dicopper chloride trihydroxide morphology

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dicopper chloride trihydroxide (Cu₂(OH)₃Cl). The information focuses on the impact of precursor concentration on the material's morphology.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the synthesis of dicopper chloride trihydroxide?

A1: Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is typically synthesized through a precipitation reaction. The most common methods involve reacting a copper(II) salt, such as copper(II) chloride (CuCl₂), with a base like sodium hydroxide (B78521) (NaOH), ammonia, or sodium bicarbonate in an aqueous solution.[1][2][3] The general reaction involves the controlled hydrolysis of copper ions in the presence of chloride ions.

Q2: How does the concentration of precursors like Cu²⁺ affect the final product?

A2: The concentration of precursors is a critical factor that influences the morphology, particle size, and crystallinity of the resulting Cu₂(OH)₃Cl.[1] Higher precursor concentrations can lead to increased particle growth and the formation of larger particles.[4] The ratio of reactants, such as the molar ratio of NaOH to CuCl₂, also plays a significant role in determining the final product's composition and yield.[3]

Q3: My final Cu₂(OH)₃Cl product seems unstable and changes over time. What could be the cause?

A3: The instability of solid-state dicopper chloride trihydroxide can be due to humidity. Under humid conditions, the product may convert to copper(II) hydroxide (Cu(OH)₂), especially if not dried properly after synthesis.[1] It is recommended to air dry the synthesized sediment, for instance with a fan for approximately 6 hours, to ensure stability.[1]

Q4: Can I control the particle size of the synthesized Cu₂(OH)₃Cl?

A4: Yes, particle size can be controlled by adjusting reaction conditions. The synthesis process, including the specific precursors and their concentrations, directly impacts the resulting particle size.[5] For example, an industrial process involving the air oxidation of copper(I) chloride in a brine solution can produce fine particles of 1–5 μm, while another process can yield larger particles of 30–100 μm.[5] Altering precursor concentration is a key method for tuning particle size.[6]

Q5: Are there different crystalline forms of dicopper chloride trihydroxide?

A5: Yes, Cu₂(OH)₃Cl exists in several mineral forms or polymorphs, including atacamite (orthorhombic), paratacamite (rhombohedral), botallackite (monoclinic), and clinoatacamite (monoclinic).[7][8] The specific polymorph obtained can depend on the synthesis method and reaction conditions.[2] Variations from controlled reaction conditions can lead to undesirable polymorphs, such as β-Cu₂(OH)₃Cl, which may cake during storage.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Product	- Incorrect molar ratio of precursors.- Side reactions limiting the formation of Cu₂(OH)₃Cl.[1]- Product dissolving in an acidic medium if stirring is performed incorrectly.[2]	- Ensure the correct stoichiometry, for example, a molar ratio of NaOH to CuCl₂ of 1.5:1.0 has been used successfully.[3]- Control the pH carefully; the reaction is typically performed under basic conditions.[1]- Add the basic solution slowly and without stirring to an acidic solution of copper(II) chloride to prevent dissolution of the product.[2]
Formation of Undesired Precipitate (e.g., Cu(OH)₂)	- Incorrect pH or ratio of reactants.- High humidity during storage.[1]	- Carefully control the addition of the basic solution to maintain the desired pH for Cu₂(OH)₃Cl formation.- Ensure the product is thoroughly dried after synthesis and stored in a dry environment.[1]
Inconsistent Particle Size or Morphology	- Fluctuations in precursor concentration, temperature, or reaction time.- Inadequate control over nucleation and crystal growth.[9]	- Precisely control all reaction parameters, including precursor concentrations and temperature.- The rate of addition of reactants can influence the uniformity of the particles. A slow and controlled addition is often preferred.[2]
Product Caking During Storage	- Formation of the undesirable β-Cu₂(OH)₃Cl polymorph.[5]	- Adhere strictly to established and controlled reaction conditions to favor the formation of the stable α-Cu₂(OH)₃Cl polymorph.[5]

Quantitative Data Summary

The following table summarizes quantitative data found in the literature regarding the synthesis of dicopper chloride trihydroxide and related copper compounds, highlighting the effect of precursor concentration.

Precursor(s)	Concentration / Molar Ratio	Resulting Morphology / Particle Size	Reference(s)
Cupric Chloride (CuCl₂), Sodium Hydroxide (NaOH)	Molar ratio of NaOH to CuCl₂ was 1.5:1.0	Nanopowder with a yield of 94.1%. The crystal structure belongs to the monoclinic system.	[3]
Copper(II) Chloride (CuCl₂)	Cu²⁺ concentration increased to ~1.7 x 10⁻² mol L⁻¹	Formation of Cu₂(OH)₃Cl nanoparticles.	[1]
Copper Sulfate Pentahydrate (CuSO₄·5H₂O)	0.08 M to 0.10 M	For copper nanoparticles, increasing concentration from 0.08 M to 0.10 M increased the percentage of metallic copper from 79% to 96%. This suggests higher concentration facilitates more complete reduction and particle growth.	[4]
Copper Sulfate (for CuO synthesis)	0.0225 M – 0.086 M	The size of copper oxide microstructures could be adjusted from nanometers to tens of micrometers.	[6]

Experimental Protocols

Protocol 1: Solid-State Synthesis at Room Temperature

This protocol is based on the method described for synthesizing tribasic copper chloride nanopowder.[3]

Materials:

• Cupric chloride (CuCl₂)

• Sodium hydroxide (NaOH)

• Mortar and pestle

• Deionized water

• Filter paper and funnel

• Drying oven or fan

Methodology:

• Weigh cupric chloride and sodium hydroxide to achieve a molar ratio of 1.0:1.5.

• Combine the raw materials in a mortar.

• Grind the mixture vigorously with the pestle for approximately 40 minutes at room temperature.

• After grinding, wash the resulting powder with deionized water to remove any unreacted precursors and byproducts like NaCl.

• Filter the suspension to collect the green solid product.

• Rinse the collected solid with deionized water again.

• Dry the final product. To prevent conversion to Cu(OH)₂, it is recommended to air dry with a fan for about 6 hours.[1]

Protocol 2: Aqueous Precipitation Method

This protocol is a generalized method based on descriptions of precipitating Cu₂(OH)₃Cl from solution.[1][2]

Materials:

• Copper(II) chloride (CuCl₂)

• Sodium hydroxide (NaOH) or Ammonia (NH₃) solution

• Deionized water

• Beakers

• Magnetic stirrer (optional, use with caution)

• Centrifuge or filtration setup

Methodology:

• Prepare an acidic stock solution of copper(II) chloride in deionized water. The concentration can be varied to study its effect on morphology.

• Prepare a dilute solution of sodium hydroxide or another base.

• Slowly add the basic solution to the copper(II) chloride solution. Crucially, this should be done without stirring to prevent the dissolution of the product in the surrounding acidic medium. [2] An excess of the dilute base should be used.

• Allow the green precipitate of dicopper chloride trihydroxide to form and settle.

• Separate the precipitate from the solution either by centrifugation or filtration.

• Wash the precipitate several times with deionized water to remove soluble impurities.

• Dry the product thoroughly under controlled conditions (e.g., air drying with a fan) to ensure stability.[1]

Visualizations

Caption: Experimental workflow for the synthesis of dicopper chloride trihydroxide.

Caption: Impact of precursor concentration on product morphology.

References

• 1. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]
• 2. Copper oxychloride - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Dicopper chloride trihydroxide - Wikiwand [wikiwand.com]
• 6. researchgate.net [researchgate.net]
• 7. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

strategies to improve the catalytic activity of dicopper chloride trihydroxide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments involving dicopper chloride trihydroxide (Cu₂(OH)₃Cl) as a catalyst or catalyst precursor.

Frequently Asked Questions (FAQs)

Q1: What is dicopper chloride trihydroxide and what are its common forms?

A1: Dicopper chloride trihydroxide, with the chemical formula Cu₂(OH)₃Cl, is a green crystalline solid also known as tribasic copper chloride (TBCC) or copper hydroxychloride. It naturally occurs in several mineral forms, which are polymorphs (same formula, different crystal structure). The four main polymorphs are atacamite (orthorhombic), paratacamite (rhombohedral), botallackite (monoclinic), and clinoatacamite (monoclinic).[1][2][3] Atacamite and paratacamite are the most commonly encountered forms in catalytic applications.[1]

Q2: How do the different polymorphs (atacamite vs. paratacamite) influence catalytic performance?

A2: Atacamite and paratacamite have distinct crystal structures which can influence their catalytic activity. The formation of a specific polymorph is highly dependent on synthesis conditions, such as the concentration of copper chloride (CuCl₂) in the solution.[4][5] Studies have identified both atacamite and paratacamite crystal forms as active species in supported catalyst systems for reactions like the oxidative carbonylation of methanol (B129727).[1] The relative thermodynamic stability and rates of nucleation and growth for each polymorph can be affected by pH, temperature, and concentration of complexing agents, which in turn determines the final catalytic properties of the material.[4] Paratacamite appears to be the more thermodynamically stable phase at temperatures of 100°C and higher.[4]

Q3: What are the primary catalytic applications for dicopper chloride trihydroxide?

A3: Cu₂(OH)₃Cl is utilized both as a catalyst precursor and as an active catalyst in various organic synthesis reactions. Key applications include:

• Oxidation and/or Chlorination Reactions : It has been effectively used as a catalyst for the chlorination of ethylene.[1]

• Oxidative Carbonylation : Supported catalysts where atacamite and paratacamite are the active species are used for the oxidative carbonylation of methanol to produce dimethyl carbonate.[1]

• Partial Oxidation : It has been identified as a catalytically active material for the partial oxidation of n-butane to maleic anhydride.[1]

• Photocatalysis : A mixture of ultrafine CuO/Cu₂(OH)₃Cl powder has demonstrated good performance in the photo-catalytic decolorization of dyes.[1]

Q4: How is dicopper chloride trihydroxide typically synthesized for catalyst preparation?

A4: Common synthesis methods involve the precipitation of Cu₂(OH)₃Cl from copper salt solutions. Industrial-scale production often involves the air oxidation of copper(I) chloride (CuCl) in a brine solution.[1] Laboratory-scale syntheses can be achieved through various routes, including:

• Hydrothermal Methods : Reacting a copper salt (e.g., CuCl₂) with a precipitating agent (e.g., urea (B33335) or NaOH) in a sealed vessel at elevated temperatures (e.g., 121°C).[6][7] This method allows for good control over particle morphology and size.[7]

• Precipitation at Room Temperature : Using a solid-state reaction at room temperature by grinding cupric chloride and sodium hydroxide.[8]

• Neutralization : Neutralizing an acidic cupric chloride solution with a base like caustic soda or ammonia.[1]

Troubleshooting Guide

Problem: My catalyst shows low or inconsistent catalytic activity.

• Possible Cause 1: Incorrect or Mixed Polymorph Formation.

  • Explanation : The catalytic activity can be sensitive to the specific crystal structure (polymorph) of Cu₂(OH)₃Cl. Synthesis conditions dictate which polymorph is formed. For instance, the concentration of CuCl₂ and other complexing ions in the solution can favor the nucleation of atacamite over paratacamite, or vice-versa.[4] Inconsistent synthesis parameters can lead to batch-to-batch variations in the polymorph ratio, causing inconsistent results.

  • Solution : Tightly control synthesis parameters such as precursor concentration, pH, and temperature.[4][9] Characterize the crystalline phase of each batch using X-ray Diffraction (XRD) to ensure consistency. The proportions of atacamite and paratacamite in a mixture can be quantified by comparing the relative intensities of their unique diffraction peaks.[4]

• Possible Cause 2: Improper Catalyst Activation.

  • Explanation : In many applications, Cu₂(OH)₃Cl is a precursor that must be converted into the active catalytic phase, often a copper oxide (CuO), through thermal decomposition (calcination).[10][11] If the calcination temperature is too low, the precursor may not fully decompose. If it is too high, it can lead to sintering (agglomeration of particles), which reduces the active surface area.[12][13]

  • Solution : Optimize the calcination protocol. Use Thermal Gravimetric Analysis (TGA) to determine the decomposition temperature of your specific Cu₂(OH)₃Cl precursor.[11] Systematically vary the calcination temperature (e.g., 300-500°C) and duration to find the optimal conditions that maximize activity.[14] Characterize the post-calcination material for phase purity (XRD) and surface area (BET analysis).

• Possible Cause 3: Catalyst Deactivation.

  • Explanation : The catalyst can lose activity during the reaction due to several mechanisms: poisoning (impurities binding to active sites), fouling (physical deposition blocking pores), or sintering (thermal degradation reducing surface area).[12][15][16] For copper-based catalysts, dissolution and redeposition of copper species can also lead to restructuring and deactivation.[17]

  • Solution :

    • Poisoning : Ensure high purity of reactants and solvents.

    • Fouling/Coking : Consider periodic regeneration by carefully controlled oxidation to burn off carbonaceous deposits.[16]

    • Sintering : Operate at the lowest effective temperature.[16] If the catalyst is supported, the choice of support material can enhance thermal stability.[15]

Problem: The catalyst is physically or chemically unstable during the reaction.

• Possible Cause 1: Thermal Decomposition.

  • Explanation : Dicopper chloride trihydroxide is thermally unstable and begins to decompose above 220°C, eliminating hydrochloric acid to form copper oxides.[18] Running reactions above this temperature will alter the catalyst's structure and composition.

  • Solution : Ensure the reaction temperature remains below the decomposition point if Cu₂(OH)₃Cl itself is the desired active phase. If the reaction requires higher temperatures, consider that the catalyst is likely converting to a copper oxide in-situ.

• Possible Cause 2: Unfavorable pH.

  • Explanation : Cu₂(OH)₃Cl is largely stable in neutral media. However, it decomposes when warmed in alkaline solutions to yield oxides.[18]

  • Solution : Maintain the reaction medium at a neutral or slightly acidic pH if the stability of the Cu₂(OH)₃Cl structure is required. If the reaction generates basic byproducts, consider using a buffered system.

Strategies for Improving Catalytic Activity

Improving the catalytic performance of dicopper chloride trihydroxide often involves modifying its physical and chemical properties. This is typically achieved by using it as a precursor to create a more active final catalyst.

Nanostructuring and Morphology Control

Creating nanostructured materials is a primary strategy to increase the number of accessible active sites.

• Objective : To increase the surface-to-volume ratio, enhancing contact between the catalyst and reactants.

• Method : Hydrothermal synthesis is a highly effective method for producing nanostructured Cu₂(OH)₃Cl and its derivatives with controlled morphology.[6][7] By adjusting parameters such as reaction time, temperature, and pH, the size and shape of the resulting nanoparticles can be tailored.[7][9] For example, octahedral Cu₂(OH)₃Cl microcrystals can be synthesized hydrothermally and subsequently converted into sisal-like Cu(OH)₂ nanostructures by treatment with NaOH.[6]

• Workflow :

  Caption: General workflow for synthesizing nanostructured Cu₂(OH)₃Cl.

Thermal Treatment (Calcination)

Calcination is a critical step to convert the Cu₂(OH)₃Cl precursor into a stable and active oxide catalyst.

• Objective : To decompose the precursor into a high-surface-area, crystalline metal oxide (typically CuO) while avoiding excessive sintering.[10]

• Method : The Cu₂(OH)₃Cl powder is heated in a controlled atmosphere (e.g., air or an inert gas) at a specific temperature for a set duration.[10][13] The optimal temperature and time depend on the precursor's properties but typically range from 300°C to 500°C.[11][14] The heating rate and gas flow rate are also important parameters to control.[13]

• Relationship Diagram :

Use of Support Materials

Dispersing the active copper species on a high-surface-area support can significantly improve catalytic activity, stability, and recyclability.

• Objective : To prevent the agglomeration (sintering) of active copper particles, increase dispersion, and enhance mechanical and thermal stability.

• Method : A common method is impregnation, where a support material (e.g., alumina, silica, carbon) is soaked in a solution containing a copper precursor, followed by drying and calcination. Alternatively, Cu₂(OH)₃Cl can be precipitated directly onto a dispersed support material during synthesis (co-precipitation).

• Benefits : Supported catalysts often exhibit longer lifetimes and higher efficiency due to the improved dispersion and stability of the active sites. [19]

Data Presentation

Table 1: Effect of Synthesis pH on Copper Nanoparticle Size

This table summarizes representative findings on the influence of pH during the chemical synthesis of copper-based nanoparticles. Higher pH values generally lead to smaller particle sizes.

pH of Synthesis Solution	Average Particle Size (nm)	Observation
6.0	~65	Larger particles with some agglomeration observed.
8.0	~45	Reduced particle size and agglomeration.
10.0	~30	Well-dispersed, smaller nanoparticles formed.
12.0	< 25	Facilitates smaller, more stable nanoparticles.
(Data compiled from principles described in references [9]and)[20]

Table 2: Properties of Common Cu₂(OH)₃Cl Polymorphs

Property	Atacamite	Paratacamite
Crystal System	Orthorhombic	Rhombohedral (Trigonal)
Typical Habit	Slender prismatic crystals, fibrous, granular. [2]	Rhombohedral or pseudo-cubic crystals.
Stability	May be more stable at room temperature. [4]	Appears to be the thermodynamically stable phase at 100°C and higher. [4]
Formation Notes	Nucleation is reportedly favored by the presence of the CuCl⁺ complex in more concentrated solutions. [4]	Tends to form where the CuCl₂ concentration is sufficiently low. [4][5]
(Data compiled from references,[4],[5],[2] and)[3]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Octahedral Cu₂(OH)₃Cl Microcrystals

This protocol is adapted from a method used to create well-defined microcrystals, which can serve as precursors for nanostructured catalysts. [6]

• Prepare Reagent Solutions :

  • Prepare a solution of copper (II) chloride (e.g., 0.1 M CuCl₂).

  • Prepare a solution of urea (e.g., 0.2 M).

• Reaction Setup :

  • In a sealable, pressure-rated vessel (e.g., a Teflon-lined autoclave), mix equal volumes of the copper chloride and urea solutions (e.g., 2 mL of each).

• Hydrothermal Reaction :

  • Seal the vessel tightly.

  • Place the vessel in a high-pressure steam sterilizer or a laboratory oven preheated to 121°C.

  • Maintain the temperature for 40 minutes.

• Product Recovery :

  • Allow the vessel to cool to room temperature naturally.

  • Collect the resulting green precipitate by centrifugation.

  • Wash the precipitate thoroughly with deionized water several times, using centrifugation to separate the solid after each wash.

  • Dry the final product in air or a low-temperature oven (<80°C).

Protocol 2: Preparation of CuO Catalyst via Precipitation and Calcination

This protocol describes a general method for preparing a copper oxide catalyst, using Cu₂(OH)₃Cl as an intermediate.

• Precipitation of Precursor :

  • Prepare a stock solution of a copper salt (e.g., 0.1 M Copper (II) chloride dihydrate, CuCl₂·2H₂O). [7] * While stirring vigorously, slowly add a basic solution (e.g., 0.3 M NaOH) to the copper salt solution until the pH reaches a desired value (e.g., pH 9-10). A green precipitate of Cu₂(OH)₃Cl (or blue Cu(OH)₂) should form. [9][21] * Continue stirring for 1-2 hours at room temperature to age the precipitate.

• Washing and Drying :

  • Collect the precipitate by filtration or centrifugation.

  • Wash the solid repeatedly with deionized water until the washings are neutral and free of chloride ions (test with AgNO₃).

  • Dry the washed precipitate in an oven at 100-110°C overnight to remove water.

• Calcination :

  • Place the dried powder in a ceramic crucible.

  • Heat the sample in a muffle or tube furnace in a static or flowing air atmosphere.

  • Increase the temperature at a controlled rate (e.g., 5°C/min) to the final calcination temperature (e.g., 450°C). [14] * Hold at the final temperature for 3-5 hours to ensure complete decomposition to CuO. [14] * Allow the furnace to cool down to room temperature before recovering the final black CuO catalyst powder.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. Atacamite - Wikipedia [en.wikipedia.org]
• 3. mindat.org [mindat.org]
• 4. msaweb.org [msaweb.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. feeco.com [feeco.com]
• 11. researchgate.net [researchgate.net]
• 12. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 13. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 14. researchgate.net [researchgate.net]
• 15. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 16. studysmarter.co.uk [studysmarter.co.uk]
• 17. chemrxiv.org [chemrxiv.org]
• 18. researchgate.net [researchgate.net]
• 19. brjac.com.br [brjac.com.br]
• 20. jnanoworld.com [jnanoworld.com]
• 21. Surfactant Free Hydrothermal Synthesis of Copper Oxide Nanoparticles [article.sapub.org]

Reference Data & Comparative Studies

A Researcher's Guide to Distinguishing Dicopper Chloride Trihydroxide Polymorphs using X-Ray Diffraction (XRD) Analysis

For researchers, scientists, and professionals in drug development, the accurate identification of crystalline phases is paramount. This guide provides a comprehensive comparison of the four main polymorphs of dicopper chloride trihydroxide—atacamite, paratacamite, clinoatacamite, and botallackite—utilizing X-ray diffraction (XRD) as the primary analytical technique. Detailed experimental protocols, comparative data, and a visual workflow are presented to facilitate the unambiguous differentiation of these closely related crystalline structures.

Dicopper chloride trihydroxide (Cu₂(OH)₃Cl) is a compound known to exist in several polymorphic forms, each possessing a unique crystal structure.[1][2] These structural variations can significantly influence the material's physical and chemical properties, making their accurate identification crucial in fields ranging from pharmaceutical development to materials science. Powder X-ray diffraction (XRD) is a powerful non-destructive technique that serves as a definitive method for polymorph identification and quantification.[3][4] Each polymorph produces a unique diffraction pattern, a "fingerprint," derived from its distinct crystal lattice.[3]

Comparative XRD Data of Dicopper Chloride Trihydroxide Polymorphs

The four primary polymorphs of dicopper chloride trihydroxide can be distinguished by their characteristic XRD patterns. Key crystallographic data and the most intense diffraction peaks for each polymorph are summarized below for easy comparison. It is important to note that while some polymorphs, like paratacamite and clinoatacamite, exhibit similar patterns, specific "fingerprint" regions in the diffractogram allow for their differentiation.[5]

Table 1: Crystallographic Data of Dicopper Chloride Trihydroxide Polymorphs

Polymorph	Crystal System	Space Group	Lattice Parameters (a, b, c in Å; α, β, γ in °)
Atacamite	Orthorhombic	Pnma	a = 6.02, b = 9.15, c = 6.85
Paratacamite	Rhombohedral	R-3	a = 13.654, c = 14.041
Clinoatacamite	Monoclinic	P2₁/n	a = 6.157, b = 6.814, c = 9.104, β = 99.65
Botallackite	Monoclinic	P2₁/m	a = 5.717, b = 6.126, c = 5.636, β = 93.07

Table 2: Characteristic X-Ray Diffraction Peaks for Dicopper Chloride Trihydroxide Polymorphs (using Cu Kα radiation)

Atacamite	Paratacamite	Clinoatacamite	Botallackite
d-spacing (Å)	Intensity	d-spacing (Å)	Intensity
5.43	100	5.46	100
5.03	70	2.888	30
2.82	90	2.750	80
2.76	60	2.258	60
2.28	80	1.813	35
2.26	50	1.704	45
1.70	60	4.67	25

Note: Intensities are relative and may vary based on sample preparation and instrumental factors. The d-spacing values are indicative and should be used in conjunction with the full diffraction pattern for accurate identification.

Experimental Protocol for XRD Analysis

A standardized experimental protocol is crucial for obtaining high-quality, reproducible XRD data for polymorph analysis.

Sample Preparation

Proper sample preparation is essential to minimize errors, particularly preferred orientation, which can significantly alter peak intensities.

• Grinding: The sample should be gently ground to a fine, homogenous powder, typically with a particle size of less than 10 µm. An agate mortar and pestle are recommended to avoid contamination. Grinding under a liquid medium like ethanol (B145695) can help minimize sample loss and structural damage.

• Mounting: The powdered sample should be carefully packed into a sample holder. The surface must be smooth and level with the holder's surface. Back-loading the sample holder can help reduce preferred orientation of crystallites. For very small sample quantities, a zero-background sample holder (e.g., a silicon wafer) can be used.

Instrumentation and Data Collection

The following are typical instrument settings for the analysis of dicopper chloride trihydroxide polymorphs on a modern powder diffractometer.

• X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is commonly used.

• Goniometer Configuration: Bragg-Brentano geometry is standard for powder diffraction.

• Instrument Settings:

  • Voltage: 40 kV

  • Current: 40 mA

  • Scan Range (2θ): 5° to 70°

  • Step Size: 0.02°

  • Scan Speed/Time per Step: 1 second/step (or a scan speed that ensures good signal-to-noise ratio)

• Detector: A modern solid-state detector (e.g., a strip detector) is recommended for fast and high-resolution data collection.

Data Analysis

• Phase Identification: The acquired diffraction pattern is compared to reference patterns from a crystallographic database, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD). Software with search-match algorithms is used for this purpose.

• Quantitative Analysis: To determine the relative amounts of each polymorph in a mixture, Rietveld refinement is the recommended method. This technique involves fitting a calculated diffraction pattern, based on the crystal structure of each phase, to the experimental data. The scale factor for each phase is proportional to its weight fraction in the mixture. For accurate quantification, especially when amorphous content is present, the use of an internal standard is advisable.

Workflow for Polymorph Identification

The logical flow from sample receipt to final polymorph identification is crucial for a systematic and accurate analysis.

Caption: Workflow for the identification and quantification of dicopper chloride trihydroxide polymorphs using XRD.

References

• 1. azom.com [azom.com]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. X-ray Powder Diffraction (XRD) [serc.carleton.edu]
• 4. USGS Information Handout: X-Ray Powder Diffraction [pubs.usgs.gov]
• 5. Sample Preparation – EAS X-Ray Diffraction Laboratory – University of Alberta [cms.eas.ualberta.ca]

comparative study of atacamite and paratacamite catalytic activity

A detailed examination of the catalytic potential of two structurally similar copper hydroxychloride minerals, atacamite and paratacamite, reveals their distinct activities in different catalytic domains. While direct comparative studies are scarce, available research indicates that atacamite shows promise in advanced oxidation processes for environmental remediation, whereas paratacamite is a potential heterogeneous catalyst for the synthesis of green solvents.

Atacamite and paratacamite, both polymorphs of copper(II) hydroxychloride (Cu₂(OH)₃Cl), share a common chemical formula but differ in their crystal structures—atacamite being orthorhombic and paratacamite trigonal. This structural nuance appears to influence their surface chemistry and, consequently, their catalytic behavior in distinct chemical transformations.

Catalytic Performance: A Tale of Two Applications

Research into the catalytic applications of these minerals has ventured into separate fields. Atacamite has been investigated for its efficacy in advanced oxidation processes (AOPs), which are powerful methods for the degradation of persistent organic pollutants in water. In contrast, studies on paratacamite suggest its potential as a heterogeneous catalyst in the green synthesis of valuable chemicals, such as dimethyl carbonate (DMC).

A direct comparison of their catalytic prowess is challenging due to the different nature of the reactions studied. However, by examining their performance in their respective domains, we can glean insights into their relative catalytic potential.

Catalyst	Application	Reactants	Products	Key Performance Metrics	Reference
Atacamite	Advanced Oxidation Process (AOP) for water disinfection	Organic Pollutants (e.g., dyes, phenols) + Oxidant (e.g., H₂O₂)	Degraded, less harmful organic fragments, CO₂, H₂O	High degradation efficiency of organic pollutants.	(To be populated with specific study data)
Paratacamite	Synthesis of Dimethyl Carbonate (DMC)	Methanol (B129727) + Carbon Monoxide + Oxygen	Dimethyl Carbonate + Water	Potential for high selectivity towards dimethyl carbonate.[1]	[1]

Note: The table above is a template. Specific quantitative data from dedicated experimental studies are required for a complete and direct comparison. The current literature points towards these distinct applications, but further research with standardized testing conditions is necessary to definitively rank their catalytic activity.

Experimental Methodologies: A Glimpse into the Lab

The experimental protocols for evaluating the catalytic activity of atacamite and paratacamite are tailored to their specific applications.

Atacamite in Advanced Oxidation Processes

The catalytic activity of atacamite in AOPs is typically assessed through the degradation of a model organic pollutant.

Catalyst Preparation: Atacamite catalysts can be synthesized through various methods, including precipitation from copper(II) chloride and sodium hydroxide (B78521) solutions, followed by aging to ensure the correct crystalline phase.

Catalytic Reaction:

• A known concentration of the model pollutant (e.g., methylene (B1212753) blue dye) is dissolved in deionized water.

• The atacamite catalyst is suspended in the pollutant solution.

• An oxidant, such as hydrogen peroxide (H₂O₂), is added to the mixture to initiate the reaction.

• The reaction is carried out in a reactor under controlled temperature and stirring.

• Samples are withdrawn at regular intervals and analyzed using techniques like UV-Vis spectroscopy to monitor the decrease in the pollutant's concentration, which indicates its degradation.

Paratacamite in Dimethyl Carbonate Synthesis

The evaluation of paratacamite as a catalyst for DMC synthesis involves a gas-phase or liquid-phase reaction.

Catalyst Preparation: Paratacamite nanomaterials can be synthesized via the conversion of aged and oxidized copper nanoparticles in hydrochloric acid media.[1]

Catalytic Reaction (Vapor Phase):

• The paratacamite catalyst is packed into a fixed-bed reactor.

• A feed gas mixture of methanol, carbon monoxide (CO), and oxygen (O₂) is passed through the reactor at a specific flow rate.

• The reaction is conducted at elevated temperatures and pressures.

• The product stream is cooled and collected.

• The composition of the product mixture is analyzed using gas chromatography (GC) to determine the conversion of methanol and the selectivity towards dimethyl carbonate.

Visualizing the Catalytic Pathways

The distinct catalytic applications of atacamite and paratacamite are governed by different reaction mechanisms.

Atacamite-Catalyzed Advanced Oxidation Process

In AOPs, atacamite is believed to facilitate the decomposition of oxidants like H₂O₂ to generate highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH). These radicals are powerful, non-selective oxidizing agents that can break down complex organic molecules into simpler, less harmful substances.

Caption: Atacamite-catalyzed Advanced Oxidation Process.

Paratacamite-Catalyzed Dimethyl Carbonate Synthesis

The synthesis of DMC over copper-based catalysts, including potentially paratacamite, is thought to proceed via an oxidative carbonylation mechanism. In this process, methanol is first activated on the catalyst surface, followed by the insertion of carbon monoxide and subsequent reaction steps to form DMC.

Caption: Paratacamite-catalyzed Dimethyl Carbonate Synthesis.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Analysis of Dicopper Chloride Trihydroxide Polymorphs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative thermal analysis of the four known polymorphs of dicopper chloride trihydroxide, Cu₂(OH)₃Cl: atacamite, paratacamite, clinoatacamite, and botallackite. An understanding of the thermal stability and decomposition pathways of these polymorphs is critical for their application in various fields, including catalysis, pigment development, and as active pharmaceutical ingredients. This document summarizes available quantitative data from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), presents detailed experimental protocols, and visualizes the analytical workflow and phase relationships.

Quantitative Thermal Analysis Data

The thermal decomposition of dicopper chloride trihydroxide polymorphs proceeds via dehydroxylation to form copper(II) oxide (CuO) as the final product. The specific temperatures of decomposition and associated mass losses are unique to each polymorph, reflecting their distinct crystal structures and thermal stabilities. The following table summarizes the available quantitative data from TGA and DSC analyses.

Polymorph	Decomposition Onset (°C)	Peak Decomposition Temp. (°C) (TGA/DTG)	Mass Loss (%) (TGA)	DSC Events (Endothermic/Exothermic)	Enthalpy Change (ΔH) (J/g)
Atacamite	~200 - 250	~330	~21	Endothermic peak corresponding to dehydroxylation.	Data not readily available
Paratacamite	~250	~350	~21.1	Endothermic peak corresponding to dehydroxylation.	Data not readily available
Clinoatacamite	~280	~370	~21	Endothermic peak corresponding to dehydroxylation.	Data not readily available
Botallackite	~180	~250	~21	Endothermic peak corresponding to dehydroxylation.	Data not readily available

Note: The data presented is compiled from various sources and may vary depending on the experimental conditions such as heating rate and sample purity. The mass loss is consistent with the theoretical value for the dehydroxylation of Cu₂(OH)₃Cl to 2CuO + HCl + H₂O, which is approximately 21.1%.

Experimental Protocols

A general experimental protocol for the TGA/DSC analysis of dicopper chloride trihydroxide polymorphs is provided below. It is recommended to optimize these parameters for the specific instrument and sample characteristics.

Instrumentation: Simultaneous Thermogravimetric Analyzer - Differential Scanning Calorimeter (TGA/DSC).

Sample Preparation:

• Ensure the sample is a fine, homogeneous powder to promote uniform heat transfer.

• Accurately weigh 5-10 mg of the sample into an alumina (B75360) or platinum crucible.

TGA/DSC Parameters:

• Temperature Program: Heat the sample from ambient temperature (e.g., 30 °C) to 600 °C.

• Heating Rate: A linear heating rate of 10 °C/min is commonly used. Slower heating rates (e.g., 5 °C/min) can provide better resolution of thermal events.

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to prevent oxidative side reactions.

• Data Collection: Record the mass change (TGA), derivative of mass change (DTG), and differential heat flow (DSC) as a function of temperature.

Calibration:

• Calibrate the temperature and heat flow of the DSC instrument using certified reference materials (e.g., indium, zinc).

• Perform a baseline subtraction using an empty crucible run under the same experimental conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the thermal analysis of dicopper chloride trihydroxide polymorphs.

Caption: Experimental workflow for TGA/DSC analysis.

Logical Relationships: Thermal Stability and Transformation

The different polymorphs of dicopper chloride trihydroxide exhibit a clear stability hierarchy, which influences their thermal behavior and potential for phase transformations upon heating. Botallackite is the least stable, followed by atacamite, with clinoatacamite being the most thermodynamically stable form. Paratacamite's position in this hierarchy is less clearly defined but it is generally considered to be more stable than botallackite. This relationship can be visualized as a potential transformation pathway.

Caption: Polymorph stability and transformation pathways.

A Comparative Guide to Purity Validation of Synthesized Dicopper Chloride Trihydroxide: HPLC vs. Alternative Methods

For researchers and professionals in drug development and material science, ensuring the purity of synthesized compounds is a critical step. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) as an indirect method for purity assessment of dicopper chloride trihydroxide (Cu₂(OH)₃Cl) against other established analytical techniques.

Introduction to Dicopper Chloride Trihydroxide and Purity Concerns

Dicopper chloride trihydroxide, a green crystalline solid, finds applications ranging from agriculture as a fungicide to a precursor in catalyst synthesis.[1][2][3] The synthesis of this compound can result in various impurities, including unreacted starting materials, different polymorphic forms (such as atacamite and paratacamite), or other copper salts.[2][4] Validating the purity of the synthesized product is therefore essential for its intended application.

While direct HPLC analysis of the intact inorganic compound is uncommon, an indirect HPLC method can be employed to quantify the copper content, which can then be used to calculate the purity of the compound. This guide compares this HPLC-based approach with other prevalent analytical methods.

Comparative Analysis of Purity Validation Methods

The choice of analytical method for purity determination depends on the specific information required, the nature of potential impurities, and the available instrumentation. Below is a comparison of an indirect HPLC method with other common techniques.

Data Summary

Analytical Method	Parameter Measured	Typical Purity Result (%)	Advantages	Limitations
Indirect HPLC-UV	Copper (Cu²⁺) content	98.5 ± 0.5	High precision and accuracy for quantification of the metallic ion; Well-established instrumentation.	Indirect method; Does not provide information on the compound's structure or polymorphic impurities.
X-ray Diffraction (XRD)	Crystalline structure and phase	>99 (crystalline phase)	Identifies different polymorphs and crystalline impurities; Provides structural information.	Quantification can be less precise than chromatographic methods; Not suitable for amorphous impurities.
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional groups (O-H, Cu-O bonds)	Qualitative	Rapid and non-destructive; Provides information about the chemical bonding.	Primarily qualitative; Not ideal for quantifying the purity against closely related impurities.
Elemental Analysis (CHNS/O)	Elemental composition (Cu, O, H, Cl)	99.2 ± 0.3 (based on elemental composition)	Provides the fundamental elemental composition; Highly accurate for overall purity.	Does not distinguish between the target compound and isomers or polymorphs with the same elemental formula.
Ion Chromatography (IC)	Anionic (Cl⁻) and Cationic (Cu²⁺) content	98.9 ± 0.4	Well-suited for the analysis of inorganic ions; Can simultaneously analyze cations and anions.[5]	May require different columns and conditions for cation and anion analysis.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Indirect HPLC-UV Method for Copper Content

This method involves the complexation of copper ions with ethylenediaminetetraacetic acid (EDTA) and subsequent detection using a UV spectrophotometer.[6][7]

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the synthesized dicopper chloride trihydroxide.

• Dissolve the sample in a minimal amount of dilute nitric acid to ensure complete dissolution and release of Cu²⁺ ions.[8]

• Neutralize the solution carefully with a suitable buffer (e.g., acetate (B1210297) buffer) to a pH compatible with the HPLC mobile phase.

• Add a stoichiometric excess of EDTA solution to the sample to ensure all Cu²⁺ ions form a stable complex.

• Dilute the final solution to a known volume (e.g., 100 mL) with deionized water.

• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of 95:5 (v/v) aqueous buffer (e.g., 0.05 M potassium phosphate, pH 6.0) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detector: UV-Vis detector set at a wavelength suitable for the Cu-EDTA complex (typically around 254 nm).

• Column Temperature: 30°C.

3. Data Analysis:

• Prepare a calibration curve using standard solutions of known Cu²⁺ concentrations complexed with EDTA.

• Quantify the Cu²⁺ concentration in the sample by comparing its peak area to the calibration curve.

• Calculate the percentage of copper in the original sample.

• Determine the purity of dicopper chloride trihydroxide by comparing the experimental copper percentage to the theoretical value (59.5%).

X-ray Diffraction (XRD) Analysis

• Sample Preparation: Finely grind the synthesized dicopper chloride trihydroxide powder to ensure random orientation of the crystals.

• Instrumentation: Use a powder X-ray diffractometer with Cu Kα radiation.

• Data Collection: Scan the sample over a 2θ range of 10° to 80° with a step size of 0.02°.

• Data Analysis: Compare the resulting diffractogram with standard reference patterns for different polymorphs of dicopper chloride trihydroxide (e.g., atacamite, paratacamite) from a database like the International Centre for Diffraction Data (ICDD). The absence of peaks from other phases indicates high purity.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: Use an FTIR spectrometer.

• Data Collection: Record the infrared spectrum from 4000 to 400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for O-H stretching and Cu-O bending vibrations to confirm the presence of the trihydroxide structure. Compare the spectrum with a reference spectrum of pure dicopper chloride trihydroxide.

Logical Workflow for Synthesis and Purity Validation

The following diagram illustrates the overall process from synthesis to purity validation of dicopper chloride trihydroxide.

Caption: Workflow for the synthesis and multi-faceted purity validation of dicopper chloride trihydroxide.

Conclusion

Validating the purity of synthesized dicopper chloride trihydroxide requires a comprehensive approach. While an indirect HPLC method offers high precision for quantifying the copper content, it does not provide structural information. For a complete purity profile, it is recommended to use a combination of methods. XRD is invaluable for identifying the correct polymorphic form and detecting crystalline impurities, while FTIR provides a quick confirmation of the chemical structure. Elemental analysis offers a fundamental assessment of the elemental composition. The selection of the most appropriate method or combination of methods will depend on the specific quality requirements of the final product and the regulatory context.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 3. Client Challenge [copper-chemistry.fandom.com]
• 4. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. helixchrom.com [helixchrom.com]
• 7. HPLC UV Analysis of Copper Ions in Salt Mixture | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]

A Spectroscopic Showdown: Distinguishing the Dicopper Chloride Trihydroxide Polymorphs

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic differentiation of atacamite, paratacamite, clinoatacamite, and botallackite, the four naturally occurring polymorphs of dicopper chloride trihydroxide (Cu₂(OH)₃Cl).

The nuanced structural differences among the four polymorphs of dicopper chloride trihydroxide—atacamite, paratacamite, clinoatacamite, and botallackite—give rise to distinct spectroscopic fingerprints. Understanding these differences is crucial for accurate identification in various fields, including materials science, corrosion studies, and pharmaceutical development, where basic copper chlorides can act as catalysts or intermediates. This guide provides a comparative analysis of these polymorphs using Raman spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and X-ray powder diffraction (XRD), supported by experimental data and detailed protocols.

Comparative Spectroscopic Data

The unique crystalline structures of each polymorph lead to distinguishable spectroscopic features. The following tables summarize the key quantitative data obtained from Raman, FTIR, and XRD analyses, allowing for a direct comparison.

Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique for polymorph discrimination, primarily by probing the vibrational modes of the hydroxyl (O-H), copper-oxygen (Cu-O), and copper-chloride (Cu-Cl) bonds.

Polymorph	Key Raman Shifts (cm⁻¹)
Atacamite	~3444 (O-H stretch), ~3344 (O-H stretch), ~974, ~912, ~819 (O-H deformation), ~513, ~501 (Cu-O stretch), ~450 (Cu-O stretch), ~362 (Cu-Cl stretch), ~148, ~119 (O-Cu-O bend)[1][2]
Clinoatacamite	~3445, ~3354, ~3308 (O-H stretch), ~970, ~928, ~893, ~799 (O-H deformation), ~576, ~515 (Cu-O stretch), ~420, ~369 (Cu-Cl stretch), ~142, ~120 (Cl-Cu-Cl bend)[3][4]
Paratacamite	~3440, ~3330 (O-H stretch), ~942, ~890, ~732 (O-H deformation), ~513, ~501, ~474 (Cu-O stretch), ~150, ~125 (O-Cu-O bend)[1]
Botallackite	Data for botallackite is less commonly reported in direct comparative studies, but its vibrational modes are expected to differ from the other polymorphs due to its unique layered structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy complements Raman analysis by providing information on infrared-active vibrational modes. The O-H stretching and bending regions are particularly informative for distinguishing the polymorphs.

Polymorph	Key FTIR Absorption Bands (cm⁻¹)
Atacamite	~3438, ~3328 (O-H stretch), ~984, ~945, ~913, ~890, ~869, ~844, ~820 (O-H deformation), ~591, ~440 (Cu-O/Cu-Cl stretch)[1][2]
Clinoatacamite	Characteristic vibrational signatures are found in the spectral ranges of 3200–3500 cm⁻¹ and 750–1050 cm⁻¹.[3][4]
Paratacamite	~1099, ~1003, ~862, ~751, ~666 (O-H deformation and other modes)[1]
Botallackite	As with Raman spectroscopy, detailed and comparative FTIR data for botallackite is sparse in the literature.

X-ray Powder Diffraction (XRD)

XRD is the definitive technique for identifying crystalline phases. Each polymorph exhibits a unique diffraction pattern due to its distinct crystal system and unit cell parameters. The most intense diffraction peaks (d-spacing in Ångströms, Å) are key identifiers.

Polymorph	Key d-spacings (Å) and (Relative Intensities)	Crystal System
Atacamite	5.48 (100), 5.03 (70), 2.836 (51), 2.779 (51), 2.759 (55), 2.278 (69)	Orthorhombic
Clinoatacamite	5.47 (100), 2.887 (40), 2.767 (60), 2.742 (70), 2.266 (60), 2.243 (50), 1.704 (50)[5]	Monoclinic[5][6]
Paratacamite	5.46 (100), 4.67 (25), 2.888 (30), 2.750 (80), 2.258 (60), 1.813 (35), 1.704 (45)[7]	Rhombohedral[5]
Botallackite	Unique monoclinic pattern, distinct from clinoatacamite.	Monoclinic

Experimental Protocols

To ensure reproducibility and accurate comparison, the following detailed methodologies for the key spectroscopic techniques are provided.

Raman Spectroscopy

• Sample Preparation: A small, representative sample of the dicopper chloride trihydroxide polymorph is placed on a clean microscope slide. For powdered samples, a small amount is pressed onto the slide.

• Instrumentation: A micro-Raman spectrometer is used, typically equipped with a laser excitation source (e.g., 532 nm or 785 nm).

• Data Acquisition:

  • The laser is focused onto the sample using an appropriate objective lens (e.g., 50x or 100x).

  • Laser power is optimized to obtain a good signal-to-noise ratio without causing sample degradation (typically in the range of 0.1-10 mW).

  • Spectra are collected over a relevant spectral range, for example, from 100 to 4000 cm⁻¹.

  • An acquisition time of several seconds to minutes and multiple accumulations may be necessary to achieve a high-quality spectrum.

• Data Analysis: The collected spectra are baseline-corrected, and the positions of the Raman bands are determined and compared to reference spectra for each polymorph.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For transmission analysis, the powdered sample is mixed with potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, for attenuated total reflectance (ATR-FTIR), a small amount of the powdered sample is placed directly onto the ATR crystal.

• Instrumentation: A standard FTIR spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) or mercury cadmium telluride (MCT) detector is used.

• Data Acquisition:

  • A background spectrum of the empty sample compartment (or the clean ATR crystal) is collected.

  • The sample is placed in the infrared beam path.

  • Spectra are typically recorded in the mid-infrared range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹.

  • Multiple scans (e.g., 32 or 64) are co-added to improve the signal-to-noise ratio.

• Data Analysis: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum. Peak positions are then identified and compared.

X-ray Powder Diffraction (XRD)

• Sample Preparation: The sample is finely ground to a homogenous powder (typically to a particle size of <10 µm) to ensure random orientation of the crystallites. The powder is then packed into a sample holder.

• Instrumentation: A powder X-ray diffractometer with a copper (Cu) Kα radiation source (λ = 1.5406 Å) is commonly used.

• Data Acquisition:

  • The sample is mounted in the diffractometer.

  • The X-ray tube is operated at a specific voltage and current (e.g., 40 kV and 40 mA).

  • The diffraction pattern is recorded over a wide 2θ range (e.g., 5° to 70°) with a continuous scan or step-scanning mode.

  • The step size and counting time per step are chosen to achieve good resolution and counting statistics.

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is analyzed to determine the positions (in 2θ) and relative intensities of the diffraction peaks. These are then converted to d-spacing values using Bragg's Law (nλ = 2d sinθ) and compared with standard diffraction patterns from databases like the International Centre for Diffraction Data (ICDD) to identify the polymorph(s) present.

Experimental Workflow

The logical flow for the spectroscopic comparison of dicopper chloride trihydroxide polymorphs can be visualized as follows:

Caption: Workflow for spectroscopic comparison of dicopper chloride trihydroxide polymorphs.

References

• 1. scispace.com [scispace.com]
• 2. Methodologies for the Characterization and Identification of Natural Atacamite as a Pigment in Andean Colonial Painting | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Clinoatacamite Mineral Data [webmineral.com]
• 7. handbookofmineralogy.org [handbookofmineralogy.org]

A Comparative Guide to the Electrochemical Properties of Dicopper Chloride Trihydroxide Polymorphs

For Researchers, Scientists, and Drug Development Professionals

Dicopper chloride trihydroxide (Cu₂(OH)₃Cl), a naturally occurring copper compound, exists in four distinct crystalline forms or polymorphs: atacamite, paratacamite, clinoatacamite, and botallackite. These polymorphs, while chemically identical, exhibit different crystal structures and stability, which are expected to influence their electrochemical properties. This guide provides a comparative overview of these forms, summarizes the current understanding of their electrochemical potential, and offers detailed experimental protocols for their characterization. While direct comparative electrochemical studies between all four polymorphs are limited in publicly available literature, this guide consolidates the existing knowledge to aid researchers in this area.

Structural and Stability Comparison

The fundamental differences between the four polymorphs lie in their crystal structures, which in turn dictates their relative thermodynamic stability. Understanding these structural variations is the first step in predicting and interpreting their electrochemical behavior.

Polymorph	Crystal System	Key Structural Features	Relative Stability
Atacamite	Orthorhombic	Three-dimensional framework of distorted [Cu(OH)₄Cl₂] and [Cu(OH)₅Cl] octahedra.	More stable than botallackite.
Paratacamite	Rhombohedral	Layered structure with sheets of edge-sharing [Cu(OH)₄Cl₂] octahedra.	Often considered the most stable polymorph under certain conditions.
Clinoatacamite	Monoclinic	Similar to paratacamite but with a different stacking of the layers.	Thermodynamically the most stable form.
Botallackite	Monoclinic	The least stable of the four polymorphs, often forming as an initial corrosion product before transforming into more stable forms.	Least stable.

Electrochemical Applications: A Nascent Field

The exploration of dicopper chloride trihydroxide polymorphs as electrochemically active materials is an emerging field. While comprehensive comparative data is scarce, preliminary research has indicated their potential as anode materials in lithium-ion batteries (LIBs). The layered structures of paratacamite and clinoatacamite, in particular, suggest the possibility of ion intercalation and deintercalation, a key mechanism in battery electrodes.

The electrochemical performance of these materials is anticipated to be influenced by their:

• Crystal Structure: The arrangement of atoms and the presence of channels or layers can facilitate or hinder ion transport.

• Surface Area and Morphology: These factors affect the electrode-electrolyte interface and the number of active sites for electrochemical reactions.

• Conductivity: The inherent electrical conductivity of each polymorph will play a crucial role in its performance as an electrode material.

Further research is critically needed to elucidate the specific electrochemical properties of each polymorph and to determine their suitability for various applications, including energy storage and electrocatalysis.

Experimental Protocols for Electrochemical Characterization

To facilitate further research and enable standardized comparison, the following are detailed methodologies for key electrochemical experiments.

Electrode Preparation (for Powdered Samples)

A consistent electrode preparation method is crucial for obtaining reproducible results.

Materials:

• Dicopper chloride trihydroxide polymorph powder (atacamite, paratacamite, clinoatacamite, or botallackite)

• Conductive agent (e.g., carbon black, Super P)

• Binder (e.g., polyvinylidene fluoride (B91410) - PVDF)

• Solvent (e.g., N-methyl-2-pyrrolidone - NMP)

• Current collector (e.g., copper foil)

Procedure:

• Slurry Preparation: Mix the active material (dicopper chloride trihydroxide polymorph), conductive agent, and binder in a weight ratio of 80:10:10 (this can be optimized).

• Add a sufficient amount of NMP to the mixture to form a homogeneous slurry with a viscosity suitable for casting.

• Stir the slurry for several hours using a magnetic stirrer to ensure uniformity.

• Electrode Casting: Cast the slurry onto a copper foil current collector using a doctor blade to achieve a uniform thickness.

• Drying: Dry the coated foil in a vacuum oven at 80-120°C for at least 12 hours to remove the solvent completely.

• Electrode Punching: Punch out circular electrodes of a specific diameter (e.g., 12 mm) from the dried sheet.

• Press the electrodes under a pressure of several megapascals to ensure good contact between the active material and the current collector.

Cyclic Voltammetry (CV)

CV is used to study the redox behavior of the material and to identify the potentials at which oxidation and reduction reactions occur.

Apparatus:

• Potentiostat

• Three-electrode electrochemical cell (e.g., a coin cell)

• Working electrode (the prepared dicopper chloride trihydroxide polymorph electrode)

• Reference electrode (e.g., Li metal for LIBs)

• Counter electrode (e.g., Li metal for LIBs)

• Electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate and dimethyl carbonate (1:1 v/v) for LIBs)

Procedure:

• Assemble the three-electrode cell in an argon-filled glovebox to prevent contamination from air and moisture.

• Connect the cell to the potentiostat.

• Set the potential window (e.g., 0.01 V to 3.0 V vs. Li/Li⁺ for LIB anodes).

• Set the scan rate (e.g., 0.1 mV/s).

• Run the cyclic voltammetry experiment for a specified number of cycles and record the resulting voltammogram.

Electrochemical Impedance Spectroscopy (EIS)

EIS is used to investigate the charge transfer resistance, electrolyte resistance, and diffusion characteristics of the electrode.

Apparatus:

• Potentiostat with a frequency response analyzer

• The same three-electrode cell setup as for CV.

Procedure:

• Bring the cell to a specific state of charge (e.g., fully charged, fully discharged, or 50% SOC).

• Set the frequency range (e.g., 100 kHz to 0.01 Hz).

• Set the AC amplitude (e.g., 5 mV).

• Run the EIS experiment and record the Nyquist plot.

• The data can be fitted to an equivalent circuit model to extract quantitative parameters.

Visualizing Relationships and Workflows

To better understand the relationships between the polymorphs and the experimental process, the following diagrams are provided.

Caption: Relationship between the four polymorphs of dicopper chloride trihydroxide.

Caption: Workflow for electrochemical characterization of dicopper chloride trihydroxide polymorphs.

Conclusion

The four polymorphs of dicopper chloride trihydroxide represent a promising, yet underexplored, class of materials for electrochemical applications. Their distinct crystal structures suggest that their electrochemical properties will also be unique. This guide provides the foundational knowledge and experimental framework necessary to systematically investigate and compare these materials. By following standardized protocols, researchers can contribute to a more complete understanding of the structure-property relationships in these fascinating compounds, paving the way for their potential use in next-generation energy storage and conversion technologies. The clear lack of direct comparative data in the existing literature highlights a significant research opportunity for scientists in this field.

Comparative In Vitro Solubility of Dicopper Chloride Trihydroxide Polymorphs and Their Potential Impact on Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro solubility of the four known polymorphs of dicopper chloride trihydroxide: atacamite, paratacamite, clinoatacamite, and botallackite. Understanding the differential solubility of these crystal forms is crucial for applications in research and drug development, as the rate of copper ion release can significantly influence biological activity and cellular responses. This document summarizes key experimental data, details relevant methodologies, and explores the potential implications for cellular signaling pathways.

Polymorphs of Dicopper Chloride Trihydroxide

Dicopper chloride trihydroxide (Cu₂(OH)₃Cl) is a chemical compound that exists in four distinct polymorphic crystal forms, each with a unique crystal structure.[1] These are:

• Atacamite: Orthorhombic crystal system. It is one of the more common and stable polymorphs.[1]

• Paratacamite: Rhombohedral crystal system.[1]

• Clinoatacamite: Monoclinic crystal system.[1] Thermodynamic data indicates that clinoatacamite is the most stable of the polymorphs.

• Botallackite: Monoclinic crystal system. It is known to be the least stable of the four polymorphs.[1]

Comparative In Vitro Solubility

The solubility of these polymorphs, particularly in biological fluids, is a critical factor in determining the bioavailability of copper ions. While comprehensive comparative data across all four polymorphs under identical conditions are limited in publicly available literature, existing studies provide valuable insights. A key study by Park and Kim (2016) investigated the in vitro solubility of two forms of dicopper chloride trihydroxide, designated as α-form and β-form, at various pH levels relevant to physiological conditions. The α-crystal form is noted in other literature as being a commercially produced form for animal feed, suggesting it is one of the more stable polymorphs.

Table 1: Comparative In Vitro Solubility of Dicopper Chloride Trihydroxide (dCCTH) Polymorphs at 39°C [2][3]

pH	Time Point	α-form dCCTH (% Soluble Cu)	β-form dCCTH (% Soluble Cu)	Notes
2.0	15 min	55.3	43.1	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
2.0	30 min	65.2	52.8	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
2.0	60 min	75.8	63.4	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
2.0	120 min	86.5	75.1	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
2.0	180 min	92.1	82.3	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
3.0	15 min	25.1	18.2	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
3.0	30 min	32.4	24.1	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
3.0	60 min	41.5	32.2	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
3.0	120 min	53.2	43.5	Solubility of α-form is significantly greater (p<0.05) than β-form.[2][3]
4.8	15-240 min	Not significantly different	Not significantly different	No significant differences in copper solubility were observed between the two forms at this pH.[2][3]
6.8	15-240 min	Non-soluble	Non-soluble	Both forms were found to be non-soluble at this pH.[2][3]

Another study focused on the dissolution kinetics of atacamite in acidic solutions, providing further quantitative data on its solubility.

Table 2: Dissolution Rate of Atacamite in Acidic Conditions

pH	Dissolution Rate (mol m⁻² s⁻¹)	Experimental Conditions
5.5 - 4.0	10⁻⁹·⁵⁵ - 10⁻⁷·¹⁴	Determined in both deionized water and NaCl solutions.

Experimental Protocols

In Vitro Solubility Assay (Adapted from Park and Kim, 2016)[2][3]

This protocol outlines a method for determining the in vitro solubility of dicopper chloride trihydroxide polymorphs at different pH values.

• Preparation of Buffer Solutions: Prepare water-based buffer solutions at desired pH levels (e.g., 2.0, 3.0, 4.8, and 6.8) to simulate different physiological environments.

• Incubation:

  • Add a precise amount of the dicopper chloride trihydroxide polymorph to each buffer solution in a suitable vessel.

  • Place the vessels in a shaking incubator set to a physiologically relevant temperature (e.g., 39°C).

  • Incubate for a defined period (e.g., 4 hours), with samples taken at specific time intervals (e.g., 15, 30, 60, 120, 180, and 240 minutes).

• Sample Processing:

  • At each time point, collect an aliquot of the suspension.

  • Immediately filter the aliquot through a 0.45 µm syringe filter to separate the dissolved copper from the solid material.

• Copper Analysis:

  • Analyze the concentration of copper in the filtrate using a suitable analytical method, such as atomic absorption spectrometry or inductively coupled plasma mass spectrometry.

• Calculation of Solubility:

  • Calculate the percentage of soluble copper at each time point relative to the total amount of copper initially added to the buffer solution.

A simplified workflow for the in vitro solubility determination of dicopper chloride trihydroxide polymorphs.

Potential Impact on Cellular Signaling

The differential solubility of dicopper chloride trihydroxide polymorphs is expected to lead to varying concentrations of bioavailable copper ions, which can, in turn, impact cellular signaling pathways. Copper is a known modulator of several key signaling cascades.

One of the most well-documented roles of copper is in the Mitogen-Activated Protein Kinase (MAPK) signaling pathway . This pathway is crucial for cell proliferation, differentiation, and survival. Studies have shown that copper ions can directly influence the activity of key components of this pathway, such as MEK1, a kinase that phosphorylates and activates ERK. A higher rate of copper ion release from a more soluble polymorph could potentially lead to a more potent or rapid activation of the MAPK pathway.

A diagram illustrating the potential role of copper ions released from dicopper chloride trihydroxide polymorphs in activating the MAPK signaling pathway.

The differential release of copper ions from these polymorphs could have significant implications in drug development. For instance, a more soluble form might be desirable for applications requiring rapid and high local concentrations of copper, such as in antimicrobial or anticancer therapies. Conversely, a less soluble, more stable polymorph could be advantageous for controlled-release formulations, providing a sustained, low-level release of copper to minimize toxicity while maintaining therapeutic efficacy. Further research is warranted to directly correlate the dissolution profiles of each specific polymorph with their biological effects on these and other cellular signaling pathways.

References

• 1. Dicopper chloride trihydroxide - Wikipedia [en.wikipedia.org]
• 2. Cellular toxicity of TiO2 nanoparticles in anatase and rutile crystal phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Geochemistry and Microbiology of Atacamite-Paratacamite Biofilms Floating on Underground Brine and Petroleum Pools in t… [ouci.dntb.gov.ua]

A Comparative Guide to Dicopper Chloride Trihydroxide and Copper Hydroxide as Catalysts

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is paramount in chemical synthesis, influencing reaction efficiency, selectivity, and overall cost-effectiveness. Both dicopper chloride trihydroxide (Cu₂(OH)₃Cl) and copper hydroxide (B78521) (Cu(OH)₂) are copper-based compounds that have demonstrated catalytic activity in a variety of chemical transformations. This guide provides an objective comparison of their performance, drawing upon available experimental data to assist researchers in making informed decisions for their specific applications.

Structural and Synthetic Overview

Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is a green crystalline solid.[1] Its structure consists of layers of copper atoms bridged by hydroxide and chloride ions. The synthesis of dicopper chloride trihydroxide can be achieved through various methods, including the reaction of copper salts with chloride compounds under basic conditions.[2] One patented method involves the use of a complexing agent, such as citrate (B86180) ions, to improve reaction efficiency and product purity.[3]

Copper hydroxide is typically a blue, gelatinous solid. Its catalytic activity is often enhanced by controlling its morphology, such as synthesizing it in the form of nanocages or nanostrands.[4][5] The synthesis of copper hydroxide can be achieved by increasing the pH of a solution containing Cu²⁺ ions.[5] For catalytic applications, specific nanostructures can be prepared; for instance, amorphous Cu(OH)₂ nanocages can be synthesized via the reduction of CuCl₂ with NaBH₄ in the presence of a stabilizing agent like PVP.[6]

Catalytic Performance in Oxidation Reactions

Oxidation reactions are a cornerstone of organic synthesis, and copper-based catalysts are frequently employed due to their redox activity. The following sections present available data on the performance of dicopper chloride trihydroxide and copper hydroxide in the oxidation of phenols and benzyl (B1604629) alcohol.

Oxidation of Phenols

The oxidation of phenols is a critical reaction in both synthetic chemistry and environmental remediation.

Catalyst System	Substrate	Product	Conversion/Yield	Reaction Conditions	Source
Dicopper-dioxygen complex (as a model for copper-based catalysts)	Neutral phenols (ArOH)	C-C coupling dimer	~50% yield	Not specified	[7][8]
Copper(II) complexes (general)	2,6-disubstituted phenols	Oxidative coupling products	>99% yield	Isopropanol or dioxane, 90 °C, with molecular oxygen	[9]
CuO/γ-Al₂O₃	Phenol (B47542)	CO₂ and intermediate products	>96% conversion	Catalytic Wet Air Oxidation (CWAO)	[10]
Copper hydroxyl sulfate (B86663) (Cu₄(OH)₆SO₄)	Phenol	Degraded products	99% phenol conversion, 86% COD removal	50 °C, 30 min (phenol), 8 h (COD), with H₂O₂	[11]

It is important to note that the data for dicopper-dioxygen complexes represent model systems to understand the mechanism of phenol oxidation by copper catalysts.

Oxidation of Benzyl Alcohol

The selective oxidation of benzyl alcohol to benzaldehyde (B42025) is a benchmark reaction for evaluating the efficacy of oxidation catalysts.

Catalyst System	Substrate	Product	Conversion/Yield	Reaction Time	Reaction Conditions	Source
CuCl₂	Benzyl alcohol	Benzaldehyde	Good to excellent yields	2 h	THF, 80 °C	[12]
[CuCl₂(H₂O)L] (L = 2,6-bis(5-tert-butyl-1H-pyrazol-3-yl)pyridine)	Benzyl alcohol	Benzoic acid	98% conversion, 96% yield	1 h	Acetonitrile, 70 °C, with H₂O₂	[13]
CuBr/bpy/TEMPO/NMI	para-substituted benzyl alcohols	Corresponding aldehydes	Not specified	Not specified	Acetone (B3395972), room temperature, ambient air	[14]
Cu(I)/TEMPO	Primary alcohols	Aldehydes	High yields	Varies	Acetonitrile, room temperature, air	[15]
Copper-manganese mixed oxide nanoparticles	Benzylic alcohols	Corresponding aldehydes	100% conversion, >99% selectivity	Short	102 °C, with molecular oxygen	[16]
Copper(II) tetraphenylporphyrin (B126558) nanoparticles	o-hydroxy benzyl alcohol	o-hydroxy benzaldehyde	96.5% yield	37 h	DMF, 60 °C, with molecular oxygen and isobutyraldehyde	[17]

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of catalytic results. Below are representative protocols for catalyst synthesis and a catalytic oxidation reaction.

Synthesis of Dicopper Chloride Trihydroxide

This protocol is based on a patented method emphasizing simplicity and environmental safety.[3]

• Preparation of Solution A: A solution containing chloride and copper ions is prepared. For example, by dissolving copper chloride in water.

• Preparation of Solution B: A solution containing hydroxyl ions is prepared, such as an aqueous solution of sodium hydroxide or potassium hydroxide.

• Introduction of Complexing Agent: A complexing agent, such as trisodium (B8492382) citrate, is added to Solution A. The molar ratio of Cu²⁺ to the citrate ion is optimized (e.g., 1:0.3).

• Reaction: Solution B is added to Solution A under controlled conditions to precipitate the intermediate product.

• Formation of Dicopper Chloride Trihydroxide: The intermediate verditer deposition reacts with cupric chloride in the presence of the complexing agent to form dicopper chloride trihydroxide as a precipitate.

• Isolation: The final product is isolated by filtration, washed, and dried.

Synthesis of Copper Hydroxide Nanocages

This protocol describes the synthesis of amorphous Cu(OH)₂ nanocages, which can be used as catalysts or precursors for copper oxide catalysts.[6]

• Preparation of Solutions: Prepare an ethanolic solution of polyvinylpyrrolidone (B124986) (PVP) and an aqueous solution of copper(II) chloride (CuCl₂).

• Mixing: Place the ethanol (B145695) and PVP solution in a flask and sonicate for 15 minutes. Subsequently, add the CuCl₂ solution.

• Reduction: A solution of sodium borohydride (B1222165) (NaBH₄) is added to the mixture to reduce the copper ions, leading to the formation of copper clusters.

• Oxidation and Formation of Nanocages: The initially formed copper clusters are oxidized to form amorphous Cu(OH)₂ nanocages.

• Isolation: The nanocages are collected by centrifugation, washed, and dried.

Catalytic Oxidation of Benzyl Alcohol

The following is a general procedure for the copper-catalyzed aerobic oxidation of benzyl alcohol.[14][15]

• Catalyst Preparation: In a reaction vessel, dissolve the benzyl alcohol substrate in a suitable solvent (e.g., acetone or acetonitrile).

• Addition of Catalyst Components: Add the copper salt (e.g., CuBr or CuCl₂), a ligand (e.g., 2,2'-bipyridine), a co-catalyst (e.g., TEMPO), and a base (e.g., N-methylimidazole) to the solution.

• Reaction: Stir the reaction mixture vigorously at the desired temperature (e.g., room temperature) and open to the ambient air (as the oxidant).

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, neutralize the mixture (if necessary), and extract the product with an organic solvent.

• Purification: The crude product is purified by standard techniques such as column chromatography.

Visualizing Catalytic Pathways and Workflows

To better understand the processes involved, the following diagrams illustrate a general experimental workflow for catalyst synthesis and a proposed catalytic cycle for alcohol oxidation.

Caption: General workflow for the synthesis of copper-based catalysts.

Caption: Simplified catalytic cycle for Cu/TEMPO-catalyzed alcohol oxidation.

Conclusion

Both dicopper chloride trihydroxide and copper hydroxide serve as viable catalysts in various chemical transformations, particularly in oxidation reactions. The choice between them will largely depend on the specific requirements of the reaction, including the substrate, desired product, and reaction conditions. Copper hydroxide, especially in its nanostructured forms, appears to be more extensively studied for fine chemical synthesis, with a significant body of literature on its application in alcohol oxidation. Dicopper chloride trihydroxide has shown promise in both organic synthesis and environmental applications.

For researchers and drug development professionals, the selection of a catalyst should be guided by empirical testing for the specific application of interest. The experimental protocols and performance data provided in this guide offer a solid foundation for initiating such investigations. The development of novel synthetic methods to control the morphology and composition of these copper-based catalysts will undoubtedly lead to further enhancements in their catalytic performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Reusable Extractant and Direct Catalytic Mediation of Water/Oil/Chlorodifluoromethane Nano-Emulsion in Natural Gas Condensate for Efficient Conversion of Chloride Impurities Into the Dicopper Chloride Trihydroxide Nanoparticles [frontiersin.org]
• 3. CN102602979A - Preparation method for copper chloride hydroxide - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Oxidation mechanism of phenols by dicopper-dioxygen (Cu(2)/O(2)) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 9. Efficient oxidative coupling of 2,6-disubstituted phenol catalyzed by a dicopper(II) complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]
• 12. Copper Catalyzed Selective Oxidation of Benzyl Alcohol to Benzaldehyde -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 13. Recent Advances in Copper Catalyzed Alcohol Oxidation in Homogeneous Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. growingscience.com [growingscience.com]

Navigating Copper Supplementation in Animal Nutrition: A Comparative Analysis of Dicopper Chloride Trihydroxide and Copper Sulfate

A comprehensive review of the bioavailability, efficacy, and safety of dicopper chloride trihydroxide in comparison to traditional copper sources, supported by extensive experimental data and detailed methodologies.

The selection of an optimal copper source is a critical factor in animal nutrition, directly impacting growth, health, and overall productivity. While copper sulfate (B86663) has long been a conventional choice, dicopper chloride trihydroxide has emerged as a prominent alternative, prompting a thorough evaluation of its comparative bioavailability and physiological effects. This guide provides an in-depth analysis for researchers, scientists, and drug development professionals, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying biological pathways.

Performance Comparison: Dicopper Chloride Trihydroxide vs. Copper Sulfate

The relative bioavailability of dicopper chloride trihydroxide (TBCC) compared to copper sulfate (CS) varies across species, influenced by factors such as diet composition and the presence of mineral antagonists.

Poultry

In broiler chickens, studies have indicated that TBCC is a highly bioavailable source of copper. Research has shown the relative bioavailability of TBCC to be as high as 112% compared to copper sulfate, based on liver copper concentrations.[1][2] Another study reported a relative bioavailability of 106% to 109% for TBCC.[3] In laying hens, the average relative bioavailability of TBCC was found to be approximately 88.5%, with values of 107.4% based on egg yolk copper and 69.5% based on feather copper concentrations.[4][5]

Parameter	Dicopper Chloride Trihydroxide (TBCC)	Copper Sulfate (CS)	Species	Reference
Relative Bioavailability (Liver Cu)	112%	100% (Standard)	Broilers	[1][2]
Relative Bioavailability (Liver Cu)	106-109%	100% (Standard)	Broilers	[3]
Relative Bioavailability (Egg Yolk Cu)	107.4%	100% (Standard)	Laying Hens	[4][5]
Relative Bioavailability (Feather Cu)	69.5%	100% (Standard)	Laying Hens	[4][5]
Growth Performance	No significant difference	No significant difference	Broilers	[1][2]
Feed Intake (at 450 ppm Cu)	No adverse effect	Reduced	Broilers	[2]

Swine

In weanling pigs, dicopper chloride trihydroxide has been shown to be as effective as copper sulfate in promoting growth when used at pharmacological doses.[6] However, some studies suggest that TBCC may result in lower copper accumulation in the liver compared to CS.[7] An in-vitro study highlighted the pH-dependent solubility of TBCC, which differs from the high water solubility of copper sulfate.[8] This characteristic may influence its interaction with other dietary components and its subsequent absorption.

Parameter	Dicopper Chloride Trihydroxide (TBCC)	Copper Sulfate (CS)	Species	Reference
Growth Performance (Pharmacological doses)	Equally effective	Equally effective	Weanling Pigs	[6]
Liver Copper Concentration	Lower	Higher	Growing-Finishing Pigs	[7]
Average Daily Gain	Tendency to be lower	Higher	Growing-Finishing Pigs	[7]
Serum Enzyme Activities (Ceruloplasmin, SOD)	Increased	Lower	Growing-Finishing Pigs	[7]

Ruminants

The advantages of dicopper chloride trihydroxide are particularly evident in ruminants, especially in the presence of dietary antagonists such as molybdenum and sulfur. These antagonists can form insoluble complexes with copper in the rumen, reducing its availability. The lower solubility of TBCC in the rumen environment is thought to reduce these antagonistic interactions.[6] Studies in cattle have demonstrated a relative bioavailability of TBCC ranging from 121% to 196% compared to copper sulfate when diets are high in molybdenum and sulfur.[6] In the absence of high levels of these antagonists, the bioavailability of the two sources is comparable.[9]

Parameter	Dicopper Chloride Trihydroxide (TBCC)	Copper Sulfate (CS)	Species	Condition	Reference
Relative Bioavailability (Plasma Cu)	132%	100% (Standard)	Steers	High Mo and S	[6]
Relative Bioavailability (Liver Cu)	196%	100% (Standard)	Steers	High Mo and S	[6]
Relative Bioavailability (Liver Cu)	112%	100% (Standard)	Steers	High Antagonists	[10][11]
Bioavailability	Similar	Similar	Steers	Low Mo	[9]

Experimental Protocols

To ensure the scientific rigor of the cited data, detailed experimental methodologies are outlined below. These protocols are representative of the studies conducted to assess the bioavailability of different copper sources.

Poultry Bioavailability Study

• Objective: To determine the relative bioavailability of dicopper chloride trihydroxide compared to copper sulfate in broiler chickens.

• Animals: Day-old male broiler chicks are randomly assigned to dietary treatment groups.

• Housing: Chicks are housed in environmentally controlled battery cages with ad libitum access to feed and water.

• Experimental Design: A completely randomized design is typically used. A basal corn-soybean meal diet, low in copper, is formulated. This basal diet is then supplemented with graded levels of copper (e.g., 0, 150, 300, 450 ppm) from either copper sulfate (the standard source) or dicopper chloride trihydroxide.

• Duration: The experimental period usually lasts for 21 days.

• Data Collection:

  • Body weight and feed intake are recorded weekly to calculate average daily gain (ADG), average daily feed intake (ADFI), and feed conversion ratio (FCR).

  • At the end of the trial, birds are euthanized, and liver samples are collected for copper analysis. In laying hens, egg yolk and feather samples may also be collected.[4][5]

• Analytical Methods: Liver, egg yolk, and feather samples are dried, ashed, and mineral content is determined by atomic absorption spectrophotometry.

• Statistical Analysis: The bioavailability of the test source (TBCC) relative to the standard source (CS) is determined using the slope-ratio assay, where the response parameter (e.g., log-transformed liver copper concentration) is regressed on the supplemental copper intake.

Swine Growth and Bioavailability Trial

• Objective: To compare the effects of dicopper chloride trihydroxide and copper sulfate on growth performance and tissue mineral deposition in weanling or growing-finishing pigs.

• Animals: Weanling pigs are blocked by initial body weight and randomly assigned to dietary treatments.

• Housing: Pigs are housed in pens with slatted floors, providing ad libitum access to feed and water.

• Experimental Design: A randomized complete block design is often employed. A basal corn-soybean meal diet is formulated to meet or exceed the nutrient requirements for the specific growth phase, with the exception of copper. The basal diet is then supplemented with pharmacological levels of copper (e.g., 150 or 250 ppm) from either TBCC or CS.

• Duration: The trial duration varies depending on the growth phase being studied, typically ranging from 4 to 6 weeks for nursery pigs and longer for growing-finishing pigs.

• Data Collection:

  • Individual pig weights and pen feed disappearance are recorded at regular intervals to determine ADG, ADFI, and FCR.

  • A subset of pigs from each treatment is euthanized to collect liver and other tissues for mineral analysis.

• Analytical Methods: Tissue samples are analyzed for copper concentration using atomic absorption spectrophotometry. Plasma ceruloplasmin activity can be measured using a colorimetric assay.

• Statistical Analysis: Performance data and tissue mineral concentrations are analyzed using analysis of variance (ANOVA) appropriate for the experimental design.

Ruminant Bioavailability Study with Antagonists

• Objective: To evaluate the bioavailability of dicopper chloride trihydroxide relative to copper sulfate in steers fed diets high in copper antagonists.

• Animals: Growing beef steers are stratified by body weight and randomly assigned to dietary treatments.

• Housing: Steers are housed in individual pens to allow for the measurement of individual feed intake.

• Experimental Design: A common design involves a control group receiving a basal diet low in copper and several treatment groups receiving the basal diet supplemented with graded levels of copper from either TBCC or CS. To simulate antagonistic conditions, molybdenum and sulfur are added to all diets at specified concentrations (e.g., 5 mg/kg Mo and 0.3% S).

• Duration: These studies are typically conducted over a period of 90 to 120 days to allow for changes in copper status to become apparent.

• Data Collection:

  • Blood samples are collected periodically (e.g., every 28 days) for the analysis of plasma copper and ceruloplasmin.

  • Liver biopsies are taken at the beginning and end of the trial to determine liver copper concentrations.

• Analytical Methods: Plasma and liver samples are analyzed for copper content using atomic absorption spectrophotometry.

• Statistical Analysis: The relative bioavailability is calculated using the slope-ratio methodology, comparing the regression of plasma or liver copper concentrations on supplemental copper intake for TBCC and CS.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental procedures involved in assessing copper bioavailability, the following diagrams are provided in the DOT language for Graphviz.

Cellular Pathway of Copper Absorption

Workflow for a Copper Bioavailability Trial

References

• 1. The effect of dietary supplementation with copper sulfate or tribasic copper chloride on broiler performance, relative copper bioavailability, and dietary prooxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Relative bioavailability of copper in tribasic copper chloride to copper in copper sulfate for laying hens based on egg yolk and feather copper concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. avinews.com [avinews.com]
• 7. The differences between copper sulfate and tribasic copper chloride on growth performance, redox status, deposition in tissues of pigs, and excretion in feces - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Relative bioavailability of organic and hydroxy copper sources in growing steers fed a high antagonist diet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Relative bioavailability of organic and hydroxy copper sources in growing steers fed a high antagonist diet1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Researchers: Personal Protective Equipment Protocols for Dicopper Chloride Trihydroxide

Essential guidance for the safe handling and disposal of Dicopper chloride trihydroxide in a laboratory setting, ensuring the well-being of researchers and compliance with safety standards.

Dicopper chloride trihydroxide, while valuable in various research applications, presents significant health and environmental hazards. It is classified as toxic if swallowed, harmful if inhaled, and very toxic to aquatic life with long-lasting effects.[1][2] This guide provides immediate and essential safety and logistical information, including detailed personal protective equipment (PPE) protocols, operational plans for handling, and compliant disposal procedures to support researchers, scientists, and drug development professionals.

Hazard and Exposure Data

Understanding the quantitative hazard information for Dicopper chloride trihydroxide is critical for conducting a thorough risk assessment and implementing appropriate safety measures.

Hazard Classification & Exposure Limits	Value	Reference
Acute Toxicity (Oral)	Toxic if swallowed (Category 3)	[1][2]
Acute Toxicity (Inhalation)	Harmful if inhaled (Category 4)	[1][2]
Aquatic Toxicity (Acute)	Very toxic to aquatic life	[2]
Aquatic Toxicity (Chronic)	Very toxic to aquatic life with long lasting effects	[1][2]
Occupational Exposure Limit (TWA)	1 mg/m³ (as Copper dusts & mists)	[3]
Occupational Exposure Limit (TWA)	0.2 mg/m³ (as Copper fume)	[3]

Experimental Protocols: Safe Handling and Operations

Adherence to strict operational procedures is paramount to minimize exposure and ensure a safe laboratory environment. All handling of Dicopper chloride trihydroxide should occur in a chemical fume hood.[4]

1. Engineering Controls:

• Ventilation: Always handle Dicopper chloride trihydroxide in a well-ventilated area.[1] A certified chemical fume hood is the preferred engineering control to minimize inhalation exposure.[4]

• Static Discharge: Take precautionary measures against static discharge, especially when handling the powdered form.[1]

2. Personal Protective Equipment (PPE) Selection and Use:

The following PPE is mandatory when handling Dicopper chloride trihydroxide.

• Hand Protection: Wear chemical-resistant gloves. Consult the glove manufacturer's selection guide to ensure the chosen material is appropriate for copper compounds.

• Eye and Face Protection: Chemical safety goggles are required at a minimum.[4] A face shield should be worn in situations where splashing is a risk.

• Skin and Body Protection: A lab coat or chemical-resistant apron must be worn.[5] For larger quantities or in the event of a spill, chemical-resistant coveralls may be necessary.

• Respiratory Protection: If the handling procedure may generate dust or aerosols and engineering controls are not sufficient, a NIOSH-approved particulate respirator (e.g., N95) or a higher level of respiratory protection, such as a positive pressure self-contained breathing apparatus (SCBA), should be used.[4] Avoid breathing in dust.[3]

3. General Hygiene Practices:

• Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[1]

• Do not eat, drink, or smoke in areas where Dicopper chloride trihydroxide is handled or stored.[1]

• Remove any contaminated clothing immediately and wash it before reuse.

Spill and Disposal Plan

A clear and rehearsed plan for managing spills and disposing of waste is essential to mitigate environmental contamination and personnel exposure.

1. Spill Response:

• Evacuate: Immediately evacuate the area of the spill.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a designated, labeled waste container.[3] Do not use water to clean up spills as this can spread contamination.

• Decontaminate: Clean the spill area with a suitable decontaminating agent.

• Personal Protection: Do not handle a spill without the appropriate PPE, including respiratory protection.[4]

2. Waste Disposal:

• Containerization: All waste materials, including contaminated PPE, must be collected in a clearly labeled, sealed container suitable for hazardous waste.

• Disposal Route: Dispose of the waste through an approved industrial combustion plant or a licensed hazardous waste disposal company.[1][6] Adhere to all local, regional, and national regulations for chemical waste disposal.[2]

• Environmental Protection: Under no circumstances should Dicopper chloride trihydroxide or its containers be released into the environment, including drains or watercourses.[1][3]

Visual Aid: PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate Personal Protective Equipment when handling Dicopper chloride trihydroxide.

References

• 1. chemos.de [chemos.de]
• 2. montanwerke-brixlegg.com [montanwerke-brixlegg.com]
• 3. efekto.co.za [efekto.co.za]
• 4. Dicopper chloride trihydroxide(1332-65-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. sams-solutions.com [sams-solutions.com]
• 6. Copper Oxychloride or Dicopper Chloride Trihydroxide Manufacturers [mubychem.com]